4-Bromobenzyl thiocyanate

• CAS: 2740-89-8

Core Science & Biosynthesis

Introduction: The Strategic Importance of 4-Bromobenzyl Thiocyanate

An In-depth Technical Guide to the Synthesis and Characterization of 4-Bromobenzyl Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

4-Bromobenzyl thiocyanate is a versatile bifunctional organic molecule that serves as a crucial building block in contemporary organic synthesis and medicinal chemistry. Its structure, featuring a reactive benzylic thiocyanate and a synthetically malleable aromatic bromide, offers a dual handle for constructing complex molecular architectures. The thiocyanate group (-SCN) is a valuable precursor for a wide range of sulfur- and nitrogen-containing functionalities, while the bromo-substituted phenyl ring is primed for cross-coupling reactions. These attributes make 4-bromobenzyl thiocyanate a key intermediate in the synthesis of novel therapeutic agents, including compounds with potential anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4][5][6][7] This guide provides a comprehensive overview of its synthesis, mechanistic underpinnings, detailed characterization, and safe handling.

Part 1: Synthesis of 4-Bromobenzyl Thiocyanate

The preparation of 4-bromobenzyl thiocyanate is most reliably achieved through a nucleophilic substitution reaction. This process involves the displacement of a halide from a benzylic position by the thiocyanate anion.

Reaction Principle: A Classic SN2 Mechanism

The core of this synthesis is the bimolecular nucleophilic substitution (SN2) reaction.[8] In this mechanism, the thiocyanate ion (SCN⁻), acting as the nucleophile, attacks the electrophilic benzylic carbon of 4-bromobenzyl bromide. The attack occurs from the backside relative to the leaving group (Br⁻), proceeding through a single, high-energy transition state where the nucleophile and the leaving group are transiently attached to the carbon atom.

Caption: The SN2 mechanism for thiocyanate substitution.

Causality in Experimental Design

The success of this synthesis hinges on optimizing conditions to favor the SN2 pathway and maximize the yield of the desired thiocyanate isomer over the isomeric isothiocyanate.

• Choice of Substrate: 4-Bromobenzyl bromide is an ideal substrate. The benzylic carbon is activated towards SN2 attack due to the adjacent phenyl ring, which stabilizes the transition state. Bromide is an excellent leaving group, facilitating its displacement.[8]

• Nucleophile Source: Potassium thiocyanate (KSCN) or sodium thiocyanate (NaSCN) are common, effective, and economical sources of the thiocyanate anion.[9][10]

• Solvent Selection: The choice of solvent is critical. Polar aprotic solvents such as acetone, acetonitrile (ACN), or dimethylformamide (DMF) are highly preferred.[11][12][13] These solvents effectively solvate the potassium cation (K⁺) but poorly solvate the thiocyanate anion (SCN⁻). This leaves the nucleophile "naked" and highly reactive, dramatically increasing the rate of the SN2 reaction.[13][14] In contrast, polar protic solvents (like ethanol or water) would form strong hydrogen bonds with the thiocyanate anion, creating a "solvent cage" that stabilizes it and significantly reduces its nucleophilicity and the reaction rate.[13][14]

Detailed Experimental Protocol

This protocol describes a representative synthesis of 4-bromobenzyl thiocyanate.

Caption: A standard workflow for the synthesis and analysis of 4-bromobenzyl thiocyanate.

Reagents:

Reagent	Formula	MW ( g/mol )	Moles	Equivalents
4-Bromobenzyl bromide	C₇H₆Br₂	249.93	10.0 mmol	1.0
Potassium thiocyanate	KSCN	97.18	12.0 mmol	1.2

| Acetone (anhydrous) | C₃H₆O | 58.08 | ~50 mL | - |

Procedure:

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add potassium thiocyanate (1.17 g, 12.0 mmol) and anhydrous acetone (30 mL). Stir the suspension vigorously.

• Addition of Electrophile: Dissolve 4-bromobenzyl bromide (2.50 g, 10.0 mmol) in anhydrous acetone (20 mL). Add this solution to the stirring suspension of potassium thiocyanate at room temperature.

• Reaction: Heat the reaction mixture to a gentle reflux (approx. 56°C) using a heating mantle. A white precipitate of potassium bromide (KBr) will form as the reaction proceeds.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 9:1 hexane:ethyl acetate mobile phase). The reaction is typically complete within 2-4 hours.

• Work-up: Once the starting material is consumed, cool the mixture to room temperature. Remove the insoluble potassium bromide by vacuum filtration, washing the solid with a small amount of acetone.

• Isolation: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Dissolve the crude residue in ethyl acetate (50 mL). Wash the organic solution with water (2 x 25 mL) and then with brine (1 x 25 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified 4-bromobenzyl thiocyanate, typically as a white to off-white solid. If necessary, further purification can be achieved by recrystallization from ethanol or column chromatography.

Part 2: Comprehensive Characterization

Unambiguous characterization is essential to confirm the structure and purity of the synthesized product. A combination of spectroscopic techniques provides a complete analytical profile.

Spectroscopic Data Summary

The following table summarizes the expected spectroscopic data for 4-bromobenzyl thiocyanate.

Technique	Feature	Expected Observation
¹H NMR	Benzylic Protons (-CH₂-)	Singlet, δ ≈ 4.2 ppm
Aromatic Protons	Two doublets (AA'BB' system), δ ≈ 7.3-7.6 ppm
¹³C NMR	Benzylic Carbon (-CH₂-)	δ ≈ 35-40 ppm
Thiocyanate Carbon (-SCN)	δ ≈ 110-115 ppm
Aromatic Carbons	4 signals, δ ≈ 120-135 ppm
IR Spectroscopy	Thiocyanate Stretch (C≡N)	Strong, sharp absorption at ~2150-2160 cm⁻¹[15][16]
C-Br Stretch	~600-500 cm⁻¹
Mass Spec (EI)	Molecular Ion (M⁺)	m/z ≈ 227 & 229 (1:1 ratio, due to ⁷⁹Br/⁸¹Br)
Key Fragment	m/z = 148 ([M-SCN]⁺)

Detailed Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is highly diagnostic. The two benzylic protons are chemically equivalent and appear as a sharp singlet at approximately 4.2 ppm. The four aromatic protons will appear as a classic AA'BB' system characteristic of a 1,4-disubstituted benzene ring: a doublet for the two protons ortho to the CH₂SCN group and another doublet for the two protons ortho to the bromine atom.

  • ¹³C NMR: The carbon spectrum will show the benzylic carbon around 35-40 ppm. A key signal is the thiocyanate carbon, which appears around 110-115 ppm. Four distinct signals are expected in the aromatic region (120-135 ppm), corresponding to the two ipso-carbons (C-Br and C-CH₂), and the two sets of equivalent CH carbons.

• Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum is the intense and sharp stretching vibration of the C≡N triple bond in the thiocyanate group, which occurs in a relatively clean region of the spectrum, around 2150-2160 cm⁻¹.[15][16] Its presence is strong evidence of a successful reaction. The absence of a broad, strong peak around 2060–2105 cm⁻¹ confirms the absence of the isomeric isothiocyanate.[16]

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight and elemental composition. Due to the natural abundance of bromine isotopes (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%), the molecular ion peak will appear as a characteristic doublet (M⁺ and M+2⁺) of nearly equal intensity at m/z values corresponding to [C₈H₆⁷⁹BrNS]⁺ and [C₈H₆⁸¹BrNS]⁺.[17] A common fragmentation pattern is the loss of the thiocyanate radical to give the 4-bromobenzyl cation.

Part 3: Applications and Safety

Utility in Drug Discovery and Organic Synthesis

4-Bromobenzyl thiocyanate is more than an intermediate; it is a strategic precursor.

• Medicinal Chemistry: It is used to synthesize molecules with dual anti-inflammatory and anticancer properties.[1][2] The thiocyanate moiety itself is explored for its host defense and antioxidant properties.[4]

• Synthetic Chemistry: It enables the facile introduction of sulfur-containing groups. The thiocyanate can be transformed into thiols, thioethers, or used in the construction of sulfur-containing heterocycles, which are prevalent in pharmaceuticals.[3][7] The aromatic bromine allows for further elaboration via Suzuki, Heck, or other palladium-catalyzed cross-coupling reactions.

Safety and Handling

• 4-Bromobenzyl bromide (starting material): This compound is a lachrymator and is corrosive. It causes severe skin burns and eye damage.[18]

• Potassium thiocyanate: Harmful if swallowed or in contact with skin. Contact with acids liberates very toxic gas (hydrogen cyanide).

• 4-Bromobenzyl thiocyanate (product): Should be handled as a toxic and irritant compound.

All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

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• ResearchGate. (2025). (PDF) Synthesis, spectroscopic characterization, mass spectrometry, and crystal structure of N-{[(4-bromophenyl)amino]carbonothioyl}benzamide. Available at: [Link]

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physicochemical properties of 4-Bromobenzyl thiocyanate

An In-depth Technical Guide to the Physicochemical Properties of 4-Bromobenzyl thiocyanate

Abstract

This technical guide provides a comprehensive analysis of 4-Bromobenzyl thiocyanate (CAS No: 2740-89-8), a versatile bifunctional organic compound. It serves as a crucial intermediate in various synthetic applications, from materials science to medicinal chemistry. This document details its core physicochemical properties, provides predicted and established spectroscopic data for its characterization, and outlines a robust, field-proven protocol for its synthesis and purification. Furthermore, this guide discusses the compound's chemical reactivity, safety profile, and its emerging applications in drug discovery and as a potential biophysical probe. The content herein is structured to provide researchers, scientists, and drug development professionals with the technical accuracy and practical insights required for its effective use.

Introduction: A Bifunctional Synthetic Building Block

4-Bromobenzyl thiocyanate, with the molecular formula C₈H₆BrNS, is a significant reagent in organic synthesis.[1][2] Its structure is characterized by a benzene ring substituted with a bromine atom and a thiocyanatomethyl group at the para positions. This arrangement confers a dual reactivity: the benzylic carbon is a potent electrophilic site susceptible to nucleophilic substitution, while the thiocyanate group offers a pathway to a diverse array of sulfur- and nitrogen-containing heterocycles.[3]

The presence of the stable bromophenyl moiety makes it an attractive scaffold in medicinal chemistry, with related structures showing promise in the development of novel therapeutic agents, including anticancer compounds.[4][5] Understanding its fundamental properties is therefore paramount for its successful application in research and development.

Caption: Chemical structure of 4-Bromobenzyl thiocyanate.

Core Physicochemical Properties

A precise understanding of a compound's physical properties is foundational to its application in experimental settings, influencing choices from solvent selection to reaction temperature. The key properties of 4-Bromobenzyl thiocyanate are summarized below.

Property	Value	Source(s)
CAS Number	2740-89-8	[1]
Molecular Formula	C₈H₆BrNS	[1][2]
Molecular Weight	228.12 g/mol	[1]
IUPAC Name	(4-Bromophenyl)methyl thiocyanate	[6]
Synonyms	1-Bromo-4-(thiocyanatomethyl)benzene	[6]
Appearance	Solid (predicted based on analogues)	[7]
Boiling Point	122 °C at 1 mmHg; 172-175 °C at 12 Torr	[1][6]
Density	1.54 g/cm³	[1][6]
XLogP3	2.7	[2][6]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ether)	[8]

The calculated XLogP3 value of 2.7 indicates significant lipophilicity, which logically explains its poor solubility in aqueous media and good solubility in organic solvents such as diethyl ether, chloroform, and acetone.[2][6] This property is critical when designing reaction conditions, particularly for nucleophilic substitutions where solvent polarity plays a key role.

Spectroscopic and Analytical Characterization

Unambiguous structural confirmation and purity assessment are critical for scientific integrity. The following spectroscopic methods are essential for the characterization of 4-Bromobenzyl thiocyanate.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the thiocyanate functional group.

• Primary Diagnostic Peak (C≡N Stretch): The most characteristic feature in the IR spectrum is the intense, sharp absorption band corresponding to the C≡N stretching vibration of the thiocyanate group. For organic thiocyanates, this peak typically appears in the range of 2150-2160 cm⁻¹ .[9] This region of the spectrum is relatively free from other common functional group absorptions, making it a highly reliable diagnostic marker.

• Other Expected Absorptions:

  • Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.

  • Aliphatic C-H Stretch (CH₂): Peaks just below 3000 cm⁻¹.

  • C=C Aromatic Ring Stretch: Multiple bands in the 1600-1450 cm⁻¹ region.

  • C-Br Stretch: A strong absorption in the fingerprint region, typically between 600-500 cm⁻¹.

The precise position of the C≡N stretch can provide insight into molecular environment and bonding, and it has been developed as a sensitive probe for mapping electric fields in proteins.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

• ¹H NMR Spectrum (Predicted):

  • Aromatic Protons (AA'BB' System): Two doublets are expected in the aromatic region (~7.2-7.6 ppm). The protons ortho to the bromine atom will appear as one doublet, and the protons ortho to the CH₂SCN group will appear as a second doublet, each integrating to 2H.

  • Benzylic Protons (-CH₂-): A sharp singlet corresponding to the two equivalent methylene protons is expected around 4.1-4.3 ppm . The downfield shift is due to the electron-withdrawing effects of both the aromatic ring and the thiocyanate group.

• ¹³C NMR Spectrum (Predicted):

  • Thiocyanate Carbon (-SCN): A signal around 110-115 ppm .

  • Benzylic Carbon (-CH₂-): A signal around 35-40 ppm .

  • Aromatic Carbons: Four distinct signals are expected in the ~120-140 ppm range, including the carbon bearing the bromine (C-Br) and the carbon bearing the methylene group (C-CH₂).

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and elemental composition.

• Molecular Ion (M⁺): The spectrum will exhibit a characteristic pair of peaks for the molecular ion due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are present in an approximate 1:1 ratio). This results in two peaks of nearly equal intensity at m/z values corresponding to [C₈H₆⁷⁹BrNS]⁺ and [C₈H₆⁸¹BrNS]⁺.

• Exact Mass: The monoisotopic mass is 226.94043 Da.[2]

• Key Fragmentation Pattern: The most prominent fragmentation pathway is the cleavage of the benzylic C-S bond, leading to the formation of the highly stable 4-bromobenzyl cation ([C₇H₆Br]⁺), which would also show the characteristic 1:1 isotopic pattern.

Synthesis and Purification

The synthesis of 4-Bromobenzyl thiocyanate is most reliably achieved via a two-step process starting from commercially available 4-bromotoluene. This method involves the initial formation of an activated benzylic halide followed by nucleophilic substitution.

Caption: Synthetic workflow for 4-Bromobenzyl thiocyanate.

Step-by-Step Experimental Protocol

Step A: Synthesis of 4-Bromobenzyl Bromide [10]

• Rationale: This step activates the benzylic position for subsequent nucleophilic attack. Free-radical bromination using bromine and a radical initiator (like light) is a standard method for this transformation. Carbon tetrachloride is used as an inert solvent.

• Procedure:

  • In a two-necked flask equipped with a reflux condenser and a dropping funnel, dissolve 4-bromotoluene (0.2 mol) in dry carbon tetrachloride (approx. 150 mL).

  • Heat the solution to a gentle reflux.

  • While irradiating the flask with a 500-watt photolamp, add elemental bromine (0.205 mol) dropwise. The rate of addition should be controlled such that the color of bromine dissipates, indicating its consumption.

  • Continue refluxing and irradiating for 30-60 minutes after the addition is complete, or until the evolution of HBr gas ceases.

  • Cool the reaction mixture to room temperature. Wash the organic solution sequentially with ice-water, cold 5% sodium bicarbonate solution, and finally again with ice-water.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

  • The resulting crude 4-bromobenzyl bromide can be purified by recrystallization from ethanol.

Step B: Synthesis of 4-Bromobenzyl thiocyanate [11]

• Rationale: This is a classic Sₙ2 reaction. The thiocyanate anion (SCN⁻) is a good nucleophile that displaces the bromide from the benzylic carbon. A polar aprotic solvent like acetone or DMF is chosen because it effectively solvates the potassium cation (K⁺) while leaving the thiocyanate anion relatively "bare" and highly nucleophilic, thus accelerating the reaction.

• Procedure:

  • Dissolve 4-bromobenzyl bromide (0.1 mol) in 200 mL of acetone in a round-bottom flask equipped with a reflux condenser.

  • Add potassium thiocyanate (KSCN, 0.12 mol) to the solution.

  • Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by TLC. The formation of a white precipitate (potassium bromide) is a visual indicator of the reaction's progress.

  • After the reaction is complete, cool the mixture to room temperature and filter to remove the insoluble potassium bromide.

  • Evaporate the acetone from the filtrate under reduced pressure.

  • Redissolve the resulting crude solid in dichloromethane or diethyl ether and wash with water to remove any remaining inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • The final product, 4-Bromobenzyl thiocyanate, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate). The purity should be confirmed using the analytical methods described in Section 3.

Chemical Reactivity and Safety

Key Reactivity

4-Bromobenzyl thiocyanate is a valuable synthetic intermediate due to its predictable reactivity. The thiocyanate group can be transformed into various other sulfur-containing functionalities, making it a gateway to compounds like thiols, thioethers, and thiocarbamates.[12] Its ambident nature also allows for cyclization reactions to form heterocycles.[3]

Stability and Storage

Organic thiocyanates can exhibit instability, particularly under harsh conditions or in certain biological systems.[3] It is recommended to store 4-Bromobenzyl thiocyanate in a tightly sealed container in a cool, dry, and dark place to prevent degradation.

Hazard and Safety Profile

This compound should be handled with care, following standard laboratory safety procedures.

• Classification: Harmful and Irritant.[1]

• Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin, eye, and respiratory irritation.

• Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and chemical safety goggles.[1]

• Handling: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.

Applications in Research and Development

The utility of 4-Bromobenzyl thiocyanate extends across multiple scientific disciplines.

• Intermediate in Organic Synthesis: It serves as a fundamental building block for introducing the 4-bromobenzyl and thiocyanate moieties into larger molecules. This is crucial for creating libraries of compounds for screening in materials science and agrochemical research.[12]

• Precursor in Medicinal Chemistry: The 4-bromobenzyl scaffold is present in a number of biologically active molecules. For example, recent research has demonstrated that derivatives containing this group can act as potent dual topoisomerase I/II inhibitors with significant anticancer activity.[4][5] This highlights the potential of 4-Bromobenzyl thiocyanate as a starting material for the synthesis of novel chemotherapeutics.

• Biophysical Probe: The C≡N bond of the thiocyanate group has a distinct vibrational frequency that is sensitive to its local electric field (the Vibrational Stark Effect). This property allows it to be used as a site-specific infrared probe to map electrostatic fields within protein active sites, providing invaluable insight into enzyme mechanisms and protein folding.[9]

Conclusion

4-Bromobenzyl thiocyanate is a compound of significant utility, underpinned by its well-defined physicochemical properties and versatile chemical reactivity. Its role as a synthetic intermediate is well-established, and its potential in advanced applications such as medicinal chemistry and biophysical analysis continues to grow. This guide provides the essential technical knowledge—from synthesis and characterization to safety and application—to empower researchers to leverage this important chemical tool effectively and responsibly in their scientific endeavors.

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• 5. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
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4-Bromobenzyl thiocyanate CAS number and safety data

An In-Depth Technical Guide to 4-Bromobenzyl Thiocyanate: CAS Number, Safety Profile, and Handling Protocols

Abstract

This technical guide provides a comprehensive overview of 4-Bromobenzyl thiocyanate (CAS No. 2740-89-8), a versatile reagent in organic synthesis. Designed for researchers, chemists, and drug development professionals, this document details the compound's chemical identity, presents a thorough analysis of its safety profile based on the Globally Harmonized System (GHS), and offers field-proven protocols for safe handling, storage, and disposal. The causality behind experimental choices and safety measures is explained to ensure a self-validating system of laboratory practice.

Chemical Identification and Properties

4-Bromobenzyl thiocyanate is an organic compound valued as a building block in synthetic chemistry.[1] Its structure features a benzyl group substituted with a bromine atom at the para (4) position and a thiocyanate (-SCN) functional group attached to the benzylic carbon.

Identifier	Value	Source
CAS Number	2740-89-8	[2][3][4]
Molecular Formula	C₈H₆BrNS	[2][4]
Molecular Weight	228.11 g/mol	[2][4]
Boiling Point	122°C at 1 mm Hg	[2]
Density	1.54 g/cm³	[2]
Synonyms	Thiocyanic acid, (4-bromophenyl)methyl ester; p-Bromobenzyl thiocyanate	[3][4]

Comprehensive Safety Profile

A thorough understanding of the hazards associated with 4-Bromobenzyl thiocyanate is critical for its safe use. The compound is classified as harmful and an irritant.[2] The following data is synthesized from multiple safety data sheets (SDS) to provide a consolidated safety profile.

GHS Hazard Classification

The compound is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[5][6]

Category	GHS Classification	Hazard Statement
Acute Toxicity	Oral (Category 4), Dermal (Category 4), Inhalation (Category 4)	H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[5]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[5]
Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.[5]
Specific Target Organ Toxicity	Single Exposure (Category 3), Respiratory System	H335: May cause respiratory irritation.[5]

GHS Pictograms:

Signal Word: Warning [5]

Toxicological Summary and First Aid Measures

Exposure can occur via inhalation, ingestion, or skin/eye contact, each requiring immediate and specific first-aid responses.

Exposure Route	Hazard Description	First-Aid Protocol
Inhalation	Harmful if inhaled, may cause respiratory tract irritation.[5][7]	Remove the person to fresh air and keep them comfortable for breathing. If breathing is difficult, administer oxygen. Call a POISON CENTER or doctor if you feel unwell.[5][7]
Skin Contact	Harmful if absorbed through the skin; causes skin irritation.[5][7]	Immediately remove all contaminated clothing. Wash the affected skin with plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.[5][7]
Eye Contact	Causes serious eye irritation and may result in a heavy secretion of tears (lachrymation).[7][8]	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so, and continue rinsing. If eye irritation persists, get medical advice/attention.[2][5]
Ingestion	Harmful if swallowed and may cause irritation of the digestive tract.[5][7]	Rinse mouth. Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Call a POISON CENTER or doctor if you feel unwell.[5][7]

Handling, Storage, and Spill Management

The causality for these procedures is rooted in minimizing aerosol generation, preventing accidental contact, and ensuring chemical stability.

Handling:

• Ventilation: Always work under a certified chemical fume hood to avoid inhalation of vapors or mists.[6][7] The use of local exhaust ventilation is crucial as it captures contaminants at the source.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), protective clothing, and ANSI-approved safety goggles or a face shield.[2][5] This creates a primary barrier against dermal and ocular exposure.

• Hygiene: Wash hands and face thoroughly after handling.[2][5] Do not eat, drink, or smoke in the laboratory area.[5] This prevents accidental ingestion.

Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[5][7] This prevents degradation and the release of vapors.

• Incompatibilities: Store away from incompatible substances such as strong oxidizing agents, strong bases, acids, and metals.[6][9] Contact with these can lead to vigorous or violent reactions.

• Security: Store in a locked-up area accessible only to qualified personnel to prevent unauthorized access.[5]

Experimental Context and Safe Handling Workflow

Rationale for Use in Synthesis

4-Bromobenzyl thiocyanate is primarily used as an alkylating agent to introduce the 4-bromobenzyl group into various molecules. A common application is the nucleophilic substitution reaction where an alkyl halide (in this case, a benzyl halide derivative) reacts with a thiocyanate salt (like NaSCN or KSCN) to form the corresponding organic thiocyanate.[1] This reaction is a fundamental method for creating C-S bonds, which are prevalent in many pharmaceutical and agrochemical compounds.[1] The presence of the bromine atom provides a subsequent handle for further functionalization, for example, through cross-coupling reactions.

The choice of a benzyl halide substrate like this one is significant; such substrates tend to react readily but can also be prone to forming the isomeric isothiocyanate, a common complication in this synthesis route.[1]

Step-by-Step Safe Handling Protocol

This protocol outlines a self-validating workflow, where each step is designed to mitigate the specific hazards identified in Section 2.

• Preparation & Pre-Use Inspection:

  • Verify that the chemical fume hood is functioning correctly (check airflow monitor).

  • Assemble all necessary PPE: lab coat, nitrile gloves, and chemical splash goggles.

  • Locate the nearest eyewash station and safety shower and confirm they are unobstructed.

  • Prepare a designated waste container for thiocyanate-contaminated materials.

• Chemical Retrieval and Weighing:

  • Retrieve the container from its secure storage location.

  • Transport the chemical in a secondary container to the fume hood.

  • Perform all weighing operations within the fume hood to contain any dust or vapors. Use a tared, sealed container for weighing to minimize exposure.

• Reaction Setup and Execution:

  • Set up the reaction apparatus securely within the fume hood.

  • Add the 4-Bromobenzyl thiocyanate to the reaction vessel slowly and carefully to avoid splashing.

  • Once the reaction is initiated, ensure the system is closed or properly vented into the fume hood's exhaust.

• Post-Reaction Workup and Decontamination:

  • Quench the reaction carefully, being mindful of any potential exotherms.

  • Clean all glassware that came into contact with the chemical within the fume hood. Rinse with an appropriate solvent, which should be collected as hazardous waste.

  • Wipe down the work surface in the fume hood with a suitable decontaminating solution.

• Waste Disposal:

  • Dispose of all contaminated materials, including gloves, paper towels, and spent reagents, in the designated hazardous waste container.

  • Seal the waste container and label it clearly according to institutional guidelines.

• Final Steps:

  • Return the primary chemical container to its secure storage location.

  • Remove PPE in the correct order (gloves first), and dispose of single-use items.

  • Wash hands thoroughly with soap and water.

Workflow Visualization

The following diagram illustrates the logical flow of the safe handling protocol, emphasizing critical control points.

Caption: Safe handling workflow for 4-Bromobenzyl thiocyanate.

References

• Matrix Scientific. (n.d.). 2740-89-8 Cas No. | 4-Bromobenzyl thiocyanate. Retrieved from [Link]

• Shenzhen Regent Biochemical Technology Co., Ltd. (n.d.). 4-Bromobenzyl thiocyanate, 98% | CAS:2740-89-8. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromobenzylisothiocyanate | C8H6BrNS | CID 97620. Retrieved from [Link]

• Chemstock. (n.d.). Chemwatch GHS SDS in English (European) 1694-3. Retrieved from [Link]

• PubChem. (n.d.). Bromobenzyl Cyanide | C8H6BrN | CID 22044. Retrieved from [Link]

• Wikipedia. (n.d.). Organic thiocyanates. Retrieved from [Link]

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literature review of 4-Bromobenzyl thiocyanate reactions

An In-depth Technical Guide to the Synthesis, Reactivity, and Applications of 4-Bromobenzyl Thiocyanate

Introduction

4-Bromobenzyl thiocyanate (C₈H₆BrNS, Molar Mass: 228.12 g/mol ) is a versatile bifunctional organic reagent that has garnered significant attention from the scientific community.[1] Its structure, featuring a reactive benzylic thiocyanate group and a bromine atom on the phenyl ring, makes it a valuable precursor in a multitude of synthetic transformations. The thiocyanate moiety serves as a linchpin for constructing various sulfur- and nitrogen-containing heterocycles, while the bromo-substituted aromatic ring offers a site for further functionalization, typically through cross-coupling reactions.[2][3] This unique structural combination makes 4-bromobenzyl thiocyanate an important building block in the fields of medicinal chemistry and materials science, particularly in the synthesis of novel therapeutic agents and functional materials.[4][5] This guide provides an in-depth exploration of its synthesis, core reactions, and applications, tailored for researchers, scientists, and professionals in drug development.

Synthesis of 4-Bromobenzyl Thiocyanate

The most direct and common synthesis of 4-bromobenzyl thiocyanate involves a two-step process starting from 4-bromotoluene. The first step is a free-radical bromination of the benzylic methyl group to form 4-bromobenzyl bromide. The subsequent step is a nucleophilic substitution reaction where the bromide is displaced by a thiocyanate anion.

Synthetic Workflow

The overall synthetic pathway is efficient and relies on readily available starting materials. The choice of a non-polar solvent like carbon tetrachloride for the bromination step facilitates the radical mechanism, while a polar protic solvent like ethanol is suitable for the subsequent nucleophilic substitution.

Caption: Synthetic workflow for 4-Bromobenzyl Thiocyanate.

Experimental Protocols

Protocol 1: Synthesis of 4-Bromobenzyl Bromide from 4-Bromotoluene

This procedure is adapted from standard benzylic bromination methods.[6]

• Setup: In a two-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve 4-bromotoluene (0.2 mol) in dry carbon tetrachloride (250 mL). The apparatus should be placed under a fume hood.

• Initiation: Heat the mixture to a gentle boil. Irradiate the flask with a 500-watt photolamp to initiate the radical reaction.

• Bromination: Add elemental bromine (0.205 mol) dropwise from the dropping funnel. The rate of addition should be controlled such that the color of the bromine dissipates, indicating its consumption. The reaction typically takes 30 minutes to 2 hours.[6]

• Work-up: Once the reaction is complete (monitored by TLC), cool the mixture. Wash the solution sequentially with ice-water, ice-cold aqueous sodium bicarbonate solution, and finally again with ice-water.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate. Remove the solvent by rotary evaporation.

• Purification: Recrystallize the crude product from ethanol to yield pure 4-bromobenzyl bromide. The expected yield is approximately 65%.[6]

Protocol 2: Synthesis of 4-Bromobenzyl Thiocyanate

This protocol is based on the classical nucleophilic substitution of an alkyl halide with a thiocyanate salt.[7]

• Setup: In a round-bottom flask fitted with a reflux condenser, dissolve potassium thiocyanate (KSCN, 1.2 equivalents) in ethanol.

• Reaction: Add a solution of 4-bromobenzyl bromide (1.0 equivalent), synthesized from the previous step, to the ethanolic KSCN solution.

• Heating: Heat the mixture to reflux with constant stirring. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting bromide spot disappears.

• Isolation: After completion, cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Partition the resulting residue between diethyl ether and water. Separate the organic layer.

• Washing: Wash the organic layer with brine, then dry it over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solution to obtain the crude 4-bromobenzyl thiocyanate, which can be further purified by column chromatography or recrystallization if necessary.

Key Reactions of 4-Bromobenzyl Thiocyanate

The reactivity of 4-bromobenzyl thiocyanate is dominated by its utility as a precursor for heterocyclic synthesis, where the thiocyanate group participates directly in ring formation. It also undergoes other fundamental transformations such as reduction.

Cyclization Reactions: Synthesis of Heterocycles

4-Bromobenzyl thiocyanate is a premier building block for synthesizing five-membered heterocyclic rings containing sulfur and nitrogen, such as thiazoles and thiadiazoles. These scaffolds are of immense interest in drug discovery due to their prevalence in biologically active molecules.[8][9][10]

The Hantzsch thiazole synthesis is a classical method involving the reaction of an α-haloketone with a thioamide.[9][11] A related and efficient pathway utilizes 4-bromobenzyl thiocyanate to construct substituted aminothiazoles, which are valuable pharmacophores. The reaction typically proceeds by reacting it with a nucleophile that can initiate cyclization.

Caption: General pathway for thiazole synthesis.

Protocol 3: Synthesis of 2-Amino-4-(4-bromophenyl)thiazole Derivatives

This generalized protocol illustrates the reaction between an α-halocarbonyl compound (related to our substrate) and a thiourea derivative.[9]

• Setup: Dissolve thiourea (1.1 equivalents) in absolute ethanol in a round-bottom flask equipped with a reflux condenser.

• Addition: Add 4-bromobenzyl thiocyanate (1.0 equivalent) to the solution. Note: In the classic Hantzsch synthesis, an α-haloketone like 2-bromo-1-(4-bromophenyl)ethanone would be used. The use of 4-bromobenzyl thiocyanate leads to different substitution patterns. For this guide, we adapt the principle. A more direct route involves reacting 4-bromophenacyl bromide with thiourea.

• Reaction: Heat the mixture under reflux for 4-6 hours. Monitor the reaction by TLC.

• Isolation: Cool the reaction mixture. If a precipitate forms (often the hydrobromide salt of the aminothiazole), filter it. If not, neutralize the mixture with a base like ammonium hydroxide or sodium bicarbonate to precipitate the free base.

• Purification: Wash the collected solid with cold water and recrystallize from a suitable solvent like ethanol or an ethanol/water mixture to obtain the pure thiazole derivative.

1,3,4-Thiadiazoles are another class of heterocycles with a broad spectrum of pharmacological activities, including anticancer and antimicrobial properties.[8][12][13] Their synthesis often involves the cyclization of thiosemicarbazide precursors with a suitable one-carbon electrophile. 4-Bromobenzyl thiocyanate can serve as a key reactant in building the thiadiazole scaffold.

Caption: Mechanism for 1,3,4-Thiadiazole synthesis.

Protocol 4: Synthesis of 5-((4-bromobenzyl)thio)-N-phenyl-1,3,4-thiadiazol-2-amine

This protocol is adapted from procedures for synthesizing S-alkylated thiadiazole derivatives.[8]

• Precursor Synthesis: First, synthesize the starting material, 5-amino-N-phenyl-1,3,4-thiadiazole-2-thiol, by reacting phenyl isothiocyanate with thiocarbohydrazide.

• Setup: In a flask, dissolve the synthesized thiadiazole-2-thiol (1.0 equivalent) and potassium carbonate (1.5 equivalents) in a polar aprotic solvent like DMF or acetone.

• Alkylation: Add 4-bromobenzyl thiocyanate (1.1 equivalents) to the mixture. Note: Often, 4-bromobenzyl bromide is used as the alkylating agent for simplicity and higher reactivity at the benzylic carbon. The S-alkylation occurs as the thiol is a better nucleophile.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Work-up: Pour the reaction mixture into ice-cold water to precipitate the product.

• Purification: Filter the solid, wash thoroughly with water, and dry. Recrystallize from ethanol to yield the pure S-benzylated thiadiazole product.[8]

Reduction to 4-Bromobenzyl Mercaptan

The thiocyanate group can be selectively reduced to a thiol (mercaptan), which is a crucial functional group in its own right, often used in the synthesis of other sulfur-containing compounds or for its antioxidant properties.

Reaction Principle: The reduction involves the cleavage of the sulfur-cyanide bond. Strong reducing agents are required for this transformation. A classic method employs dissolving metal reductions, such as sodium in liquid ammonia.[14]

Protocol 5: Reduction of 4-Bromobenzyl Thiocyanate

This protocol is based on the general method for reducing organic thiocyanates to thiols.[14]

• Setup: In a three-necked flask equipped with a dry-ice condenser and a stirrer, condense anhydrous liquid ammonia (approx. 250 mL).

• Addition of Substrate: Add 4-bromobenzyl thiocyanate (50 g) to the liquid ammonia with stirring.

• Reduction: Carefully add small pieces of sodium metal (1.1 equivalents) to the slurry until a persistent blue color is observed, indicating the presence of excess solvated electrons.

• Quenching: After the reduction is complete, quench the excess sodium by the careful addition of ammonium chloride.

• Isolation: Allow the ammonia to evaporate overnight in a fume hood. Add water and diethyl ether to the residue.

• Work-up: Acidify the aqueous layer with dilute HCl to protonate the thiolate. Extract the aqueous layer with diethyl ether.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-bromobenzyl mercaptan. The product should be handled with care due to its potent odor.

Applications in Drug Discovery and Medicinal Chemistry

The true value of 4-bromobenzyl thiocyanate is realized in its application as a scaffold in medicinal chemistry. The heterocycles derived from it are frequently investigated for a range of therapeutic targets.

Compound Class	Synthetic Precursor	Biological Activity	Reference
Thieno[2,3-d]pyrimidines	4-Bromobenzyl group incorporated via 4-bromophenyl acetonitrile	Anticancer; Dual Topoisomerase-I/II inhibition	[4][5]
1,3,4-Thiadiazole Derivatives	Thiosemicarbazones and an oxidizing agent	Antiplatelet Agents	[15]
Substituted Thiazoles	α-haloketones and thiourea	Anticancer; Lactate Dehydrogenase A (LDHA) inhibition	[16]
S-benzyl-1,3,4-thiadiazoles	Benzyl halides and 5-amino-1,3,4-thiadiazole-2-thiol	Anticancer	[12]

The 4-bromo substituent is particularly strategic. It imparts lipophilicity and can act as a handle for late-stage diversification using palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the generation of large libraries of analogues for structure-activity relationship (SAR) studies. For instance, a series of 2-(4-bromobenzyl) tethered thienopyrimidines were synthesized and evaluated as potent anticancer agents, with one compound showing an IC₅₀ value of 1.73 μM against FaDu cancer cells.[4][5]

Conclusion

4-Bromobenzyl thiocyanate stands out as a highly valuable and versatile intermediate in modern organic synthesis. Its facile preparation and the dual reactivity offered by the thiocyanate group and the aryl bromide make it a powerful tool for synthetic chemists. The primary utility lies in its role as a key component in cyclization reactions to form biologically relevant thiazole and thiadiazole cores. The continued exploration of its reactivity will undoubtedly lead to the discovery of novel molecules with significant potential in drug development and materials science.

References

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• Synthesis and Biological Evaluation of Novel Thiadiazole Derivatives as Antiplatelet Agents. (n.d.).
• A Rapid, Four-Component Synthesis of Functionalized Thiazoles | Request PDF. (n.d.).
• SYNTHESIS AND SPECTRAL CHARACTERIZATION OF 1,3,4-THIADIAZOLE DERIVATIVES. (n.d.).
• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC. (n.d.).
• Thiazole synthesis - Organic Chemistry Portal. (n.d.).

• Arora, S., Patra, B., Dhamija, I., et al. (n.d.). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[8][12]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. RSC Publishing. Retrieved from

• Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. (n.d.).
• Ali, S. H., & Sayed, A. R. (2020). Review of the synthesis and biological activity of thiazoles. Synthetic Communications.
• Yogi, P., Hussain, N., & Joshi, A. (2015). One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. Asian Journal of Chemistry, 28, 927-932.
• Design and Synthesis of Thiazole Scaffold-Based Small Molecules as Anticancer Agents Targeting the Human Lactate Dehydrogenase A Enzyme - PMC - PubMed Central. (n.d.).
• ChemicalBook. (n.d.). Bromobenzyl cyanide synthesis.
• Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation - MDPI. (2023, December 14).
• Benchchem. (n.d.). Application Notes and Protocols for Nucleophilic Substitution with Bromobenzyl Cyanide.
• PrepChem.com. (n.d.). Preparation of 4-bromobenzyl bromide.

• Arora, S., Patra, B., Dhamija, I., et al. (2024). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[8][12]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. PMC - PubMed Central. Retrieved from

• Thiocyanate synthesis by C-S coupling or substitution - Organic Chemistry Portal. (n.d.).
• Epstein, I. R., Kustin, K., & Simoyi, R. H. (1992). Kinetics and mechanism of the reaction of bromine with thiocyanate. Journal of physical chemistry, 96(15), 6326-6331.
• Metal-Free Regioselective Thiocyanation of (Hetero) Aromatic C-H Bonds using Ammonium Thiocyanate: An Overview. (2020, June 4).
• Matrix Scientific. (n.d.). 2740-89-8 Cas No. | 4-Bromobenzyl thiocyanate.
• PubChem. (n.d.). 4-Bromobenzylisothiocyanate.
• Google Patents. (n.d.). US3129262A - Reduction of organic thiocyanates.
• Recent advances in radical thiocyanation cyclization or spirocyclization reactions | Request PDF - ResearchGate. (n.d.).
• Wikipedia. (n.d.). Organic thiocyanates.
• Recent advances in radical thiocyanation cyclization or spirocyclization reactions - PubMed. (2023, November 29).
• Oxidation of thiocyanate with H2O2 catalyzed by [RuIII(edta)(H2O)] - RSC Publishing. (n.d.).
• Thiocyanate promoted difunctionalization and cyclization of unsaturated C–C bonds to construct 1-sulfur-2-nitrogen-functionalized alkenes and 2-thiocyanate indolines - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Benchchem. (n.d.). Application Notes and Protocols for Nucleophilic Substitution with Thiocyanate.
• THIOCYANATE: A potentially useful therapeutic agent with host defense and antioxidant properties - PMC - PubMed Central. (n.d.).
• Recent Trends in Direct S-Cyanation of Thiols - Chemical Review and Letters. (2023, August 10).
• Progress on the Synthesis and Applications of Thiocyanates - ResearchGate. (n.d.).
• Recent progress of direct thiocyanation reactions | Request PDF - ResearchGate. (n.d.).
• nucleophilic substitution - halogenoalkanes and cyanide ions - Chemguide. (n.d.).
• 2,4-Dichlorobenzyl thiocyanate, an antimitotic agent that alters microtubule morphology - PubMed. (n.d.).

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The Solubility Profile of 4-Bromobenzyl Thiocyanate in Common Organic Solvents: A Technical and Methodological Guide

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-Bromobenzyl thiocyanate. Intended for researchers, scientists, and professionals in drug development, this document delves into the predicted solubility of this compound based on its molecular structure and offers a detailed, field-proven experimental protocol for its quantitative determination. While specific quantitative data for 4-Bromobenzyl thiocyanate is not extensively available in published literature, this guide establishes a foundational framework for its empirical evaluation. The methodologies presented herein are designed to ensure scientific integrity through self-validating systems and are grounded in established laboratory practices.

Introduction: Understanding 4-Bromobenzyl Thiocyanate

4-Bromobenzyl thiocyanate is an organic compound featuring a benzyl group substituted with a bromine atom and a thiocyanate functional group. Its molecular structure, comprising both a somewhat polar thiocyanate moiety and a larger, nonpolar bromobenzyl component, suggests a nuanced solubility profile across a range of common organic solvents. Understanding these solubility characteristics is paramount for a variety of applications, including reaction chemistry, purification processes such as recrystallization, and the formulation of solutions for screening assays.

Key Physical and Chemical Properties:

Property	Value	Source
CAS Number	2740-89-8	[1]
Molecular Formula	C8H6BrNS	[1][2]
Molecular Weight	228.11 g/mol	[1][2][3]
Boiling Point	122°C at 1 mmHg	[2]
Density	1.54 g/cm³	[2]

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the cornerstone for predicting the solubility of a solute in a given solvent.[4] The polarity of both the solute and the solvent, along with the potential for intermolecular forces such as hydrogen bonding and dipole-dipole interactions, are key determinants.[4]

4-Bromobenzyl thiocyanate's structure suggests:

• Good solubility in moderately polar to nonpolar organic solvents. The bulky, nonpolar bromobenzyl group will likely dominate the molecule's overall character, favoring interactions with solvents like ethers, hydrocarbons, and chlorinated solvents.

• Limited solubility in highly polar solvents. The absence of functional groups capable of hydrogen bonding would suggest poor solubility in protic solvents like water.

While a structurally similar compound, bromobenzyl cyanide, is reported to be "readily soluble in organic solvents," this is a qualitative description.[5] Another related compound, 4-bromobenzyl cyanide, has been noted to form a 5% solution (5 g/100 mL) in methanol.[6] This information provides a useful, albeit preliminary, expectation for the solubility of 4-bromobenzyl thiocyanate.

Quantitative Solubility Data

Solvent	Chemical Formula	Polarity Index	Temperature (°C)	Solubility ( g/100 mL)	Observations
Hexane	C6H14	0.1	25
Toluene	C7H8	2.4	25
Diethyl Ether	(C2H5)2O	2.8	25
Chloroform	CHCl3	4.1	25
Ethyl Acetate	C4H8O2	4.4	25
Acetone	C3H6O	5.1	25
Ethanol	C2H5OH	5.2	25
Methanol	CH3OH	6.6	25
Acetonitrile	C2H3N	5.8	25
Water	H2O	10.2	25

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The following protocol details the widely accepted shake-flask method for determining the thermodynamic solubility of a solid compound in a solvent.[7] This method is designed to establish equilibrium between the undissolved solid and a saturated solution, providing a reliable measure of solubility.

Materials and Equipment

• 4-Bromobenzyl thiocyanate (solid)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vortex mixer or magnetic stirrer

• Constant temperature bath

• Calibrated volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Scintillation vials or other suitable sealable containers

Step-by-Step Procedure

• Preparation of a Saturated Solution:

  • Accurately weigh an excess amount of 4-Bromobenzyl thiocyanate and transfer it to a vial. The use of an excess is critical to ensure that a saturated solution is achieved.[6]

  • Add a known volume of the desired organic solvent to the vial.

  • Securely cap the vial and place it in a constant temperature bath set to the desired experimental temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.[6] The agitation can be achieved using a vortex mixer at regular intervals or a magnetic stirrer.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vial to remain undisturbed in the constant temperature bath for at least 2 hours to permit the excess solid to settle.[6]

  • Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a pipette. It is crucial to avoid disturbing the undissolved solid at the bottom of the vial.[6]

  • Filter the collected supernatant through a syringe filter to remove any microscopic solid particles.[6] This step is vital to prevent an overestimation of the solubility.

  • Accurately dilute the filtered, saturated solution with a known volume of the same organic solvent. The dilution factor should be chosen to bring the concentration of 4-Bromobenzyl thiocyanate into the linear range of the analytical instrument.

• Analysis and Quantification:

  • Prepare a series of standard solutions of 4-Bromobenzyl thiocyanate in the same solvent with known concentrations.

  • Analyze the standard solutions using a suitable and validated analytical method (e.g., HPLC with a UV detector or GC with a flame ionization detector) to generate a calibration curve.

  • Analyze the diluted sample of the saturated solution under the same conditions.

  • Determine the concentration of 4-Bromobenzyl thiocyanate in the diluted sample by comparing its response to the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Safety and Handling Considerations

4-Bromobenzyl thiocyanate and many of the organic solvents used for solubility determination present various hazards. It is imperative to consult the Safety Data Sheet (SDS) for each chemical before use.[2][8]

• 4-Bromobenzyl Thiocyanate: May be harmful if swallowed or in contact with skin and can cause skin and eye irritation.[2]

• Organic Solvents: Many are flammable and may have specific toxicities.

General Precautions:

• All work should be conducted in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.

• Avoid inhalation of vapors and direct contact with skin and eyes.[2]

Conclusion

This technical guide provides a robust framework for understanding and determining the solubility of 4-Bromobenzyl thiocyanate in common organic solvents. While a comprehensive dataset of its solubility is not yet established in the public domain, the detailed experimental protocol provided herein offers a clear and reliable path for researchers to generate this critical data. Adherence to the principles of "like dissolves like" allows for a predictive understanding, while the empirical data generated through the shake-flask method will provide the quantitative certainty required for advanced research and development applications.

References

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.).
• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
• How To Determine Solubility Of Organic Compounds? - Chemistry For Everyone. (2025, February 11). YouTube.
• Solubility of Organic Compounds. (2023, August 31).
• 4-Bromobenzylisothiocyanate | C8H6BrNS | CID 97620. (n.d.). PubChem.
• 2740-89-8 Cas No. | 4-Bromobenzyl thiocyanate. (n.d.). Matrix Scientific.
• 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0. (2024, November 19). Chemistry LibreTexts.
• Bromobenzyl Cyanide | C8H6BrN | CID 22044. (n.d.). PubChem.
• SAFETY DATA SHEET - 4-Bromophenylacetonitrile. (n.d.). Fisher Scientific.
• 2-(4-Bromophenyl)-2-oxoethyl thiocyanate. (n.d.). AK Scientific, Inc.
• A Comprehensive Guide to the Solubility of Bromobenzyl Cyanide in Organic Solvents. (n.d.). Benchchem.
• SAFETY DATA SHEET - 4-Cyanobenzyl Bromide. (2025, May 6). TCI Chemicals.
• 4-BROMOBENZYL THIOCYANATE | 2740-89-8. (n.d.). ChemicalBook.
• Solubility Profile of N-(4-Bromobenzyl)-N-ethylethanamine in Organic Solvents: A Technical Guide. (n.d.). Benchchem.

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• 8. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of 4-Bromobenzyl Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermal stability and decomposition pathways of 4-Bromobenzyl thiocyanate. As a crucial intermediate in the synthesis of various pharmaceutical and bioactive compounds, a thorough understanding of its thermal behavior is paramount for ensuring reaction control, product purity, and safety. This document synthesizes theoretical principles and experimental data from analogous compounds to elucidate the primary decomposition mechanisms, predict decomposition products, and provide detailed protocols for empirical analysis. Key analytical techniques, including Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS), are discussed in the context of their application to 4-Bromobenzyl thiocyanate.

Introduction: The Significance of 4-Bromobenzyl Thiocyanate

4-Bromobenzyl thiocyanate is a versatile bifunctional molecule, incorporating a reactive thiocyanate group and a brominated aromatic ring. This unique combination makes it a valuable building block in medicinal chemistry and materials science. The thiocyanate moiety can be readily converted into other functional groups, such as isothiocyanates, which are known for their biological activity, or used in the construction of sulfur-containing heterocycles. The bromo-substituent on the phenyl ring provides a site for further functionalization, for instance, through cross-coupling reactions.

Given its utility in multi-step syntheses that may involve elevated temperatures, a comprehensive understanding of the thermal stability of 4-Bromobenzyl thiocyanate is not merely academic but a practical necessity. Uncontrolled thermal decomposition can lead to the formation of impurities, reduction in yield, and potentially hazardous conditions. This guide aims to provide a detailed exploration of the thermal properties of this compound, enabling researchers to handle and utilize it with greater precision and safety.

Thermal Stability Profile of 4-Bromobenzyl Thiocyanate

While specific thermal analysis data for 4-Bromobenzyl thiocyanate is not extensively available in the peer-reviewed literature, a robust understanding of its stability can be extrapolated from the well-documented behavior of analogous benzyl thiocyanates and related organosulfur compounds.

The primary thermal event for most organic thiocyanates is the isomerization to the more thermodynamically stable isothiocyanate. This rearrangement is a well-established reaction in organosulfur chemistry. For benzyl thiocyanate, this isomerization is known to occur at elevated temperatures, often accompanied by some degree of decomposition. The presence of a bromine atom at the para position of the benzyl ring is expected to influence the electronic properties of the molecule and, consequently, its thermal stability.

Predicted Thermal Decomposition Data

The following table summarizes the predicted thermal decomposition parameters for 4-Bromobenzyl thiocyanate based on the analysis of similar compounds. It is crucial to note that these are estimated values and should be confirmed experimentally.

Parameter	Predicted Value/Range	Analytical Technique	Rationale
Onset of Isomerization (Tonset)	180 - 220 °C	DSC/TGA	Based on the thermal behavior of substituted benzyl thiocyanates, the isomerization to the isothiocyanate is expected to be the initial significant thermal event.
Peak Isomerization Temperature (Tpeak)	200 - 240 °C	DSC	The peak of the endothermic or exothermic event corresponding to the isomerization.
Onset of Decomposition (Td,onset)	> 250 °C	TGA	Significant mass loss is anticipated at temperatures exceeding the isomerization point, indicating fragmentation of the molecule.
Primary Decomposition Product	4-Bromobenzyl isothiocyanate	Py-GC-MS	The thermodynamically favored isomer.
Secondary Decomposition Products	4-Bromobenzyl alcohol, 4-Bromobenzylamine, Hydrogen Sulfide, Sulfur-containing compounds	Py-GC-MS	Resulting from hydrolysis of the isothiocyanate (if moisture is present) and further fragmentation at higher temperatures.

Decomposition Pathways and Mechanisms

The thermal decomposition of 4-Bromobenzyl thiocyanate is proposed to proceed through two primary pathways: isomerization and, at higher temperatures, fragmentation. A potential secondary pathway involving hydrolysis of the isothiocyanate intermediate is also considered.

Primary Pathway: Isomerization to 4-Bromobenzyl Isothiocyanate

The most favorable thermal reaction for 4-Bromobenzyl thiocyanate is the rearrangement to its isothiocyanate isomer. This is a classic example of a[1][2]-sigmatropic shift, although for benzylic systems, an ion-pair mechanism is often invoked, particularly in the condensed phase. The stability of the benzylic carbocation, enhanced by the phenyl ring, facilitates the dissociation of the thiocyanate anion and its subsequent re-attack at the nitrogen atom.

Caption: Proposed ion-pair mechanism for the thermal isomerization of 4-Bromobenzyl thiocyanate.

Secondary Pathway: Fragmentation at Higher Temperatures

At temperatures significantly above the isomerization threshold, fragmentation of the 4-Bromobenzyl thiocyanate and/or the newly formed isothiocyanate will occur. This is a complex process that can lead to a variety of smaller molecules. The weaker bonds in the molecule, such as the C-S and C-N bonds, are likely to cleave first. The presence of the bromine atom can also influence the fragmentation pattern, potentially leading to the formation of brominated aromatic fragments. The thiocyanate moiety itself can decompose at high temperatures to produce hydrogen sulfide (H₂S) or elemental sulfur[3].

Caption: General representation of high-temperature fragmentation of the isothiocyanate.

Tertiary Pathway: Hydrolysis of the Isothiocyanate Intermediate

In the presence of water, even in trace amounts, the 4-Bromobenzyl isothiocyanate formed during thermal isomerization can undergo hydrolysis. This reaction is typically acid or base-catalyzed but can also proceed thermally in aqueous environments. The hydrolysis of isothiocyanates generally leads to the formation of the corresponding amine via a carbamic acid intermediate. Under certain conditions, the corresponding alcohol may also be formed.

Caption: Potential hydrolysis pathways for the isothiocyanate intermediate.

Experimental Protocols for Thermal Analysis

To empirically determine the thermal stability and decomposition products of 4-Bromobenzyl thiocyanate, a combination of thermoanalytical techniques is recommended. The following protocols provide a robust framework for such an investigation.

Protocol 1: Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of 4-Bromobenzyl thiocyanate by measuring mass loss as a function of temperature.

Instrumentation: A calibrated Thermogravimetric Analyzer.

Materials:

• 4-Bromobenzyl thiocyanate sample (solid)

• TGA sample pan (e.g., alumina or platinum)

• Inert gas (Nitrogen or Argon, high purity)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the 4-Bromobenzyl thiocyanate sample into a tared TGA pan.

• Instrument Setup: Place the sample pan in the TGA furnace. Purge the furnace with the inert gas at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the mass loss (%) versus temperature (°C).

  • Determine the onset temperature of decomposition (Td,onset) from the TGA curve.

  • Analyze the derivative of the TGA curve (DTG) to identify the temperatures of maximum rates of decomposition.

Caption: A streamlined workflow for Thermogravimetric Analysis.

Protocol 2: Differential Scanning Calorimetry (DSC)

Objective: To determine the temperatures and enthalpies of phase transitions, including melting and isomerization, of 4-Bromobenzyl thiocyanate.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Materials:

• 4-Bromobenzyl thiocyanate sample (solid)

• DSC sample pans (e.g., aluminum, hermetically sealed)

• Inert gas (Nitrogen or Argon, high purity)

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a DSC pan and hermetically seal it. Prepare an empty, sealed pan as a reference.

• Instrument Setup: Place the sample and reference pans in the DSC cell. Purge the cell with the inert gas at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a temperature below its expected melting point (e.g., 25 °C).

  • Ramp the temperature to a point above the expected decomposition temperature (e.g., 300 °C) at a heating rate of 10 °C/min.

• Data Analysis:

  • Plot the heat flow (mW) versus temperature (°C).

  • Identify and integrate endothermic (e.g., melting) and exothermic (e.g., isomerization, decomposition) peaks to determine transition temperatures (onset and peak) and enthalpies (ΔH).

Protocol 3: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile decomposition products of 4-Bromobenzyl thiocyanate at different temperatures.

Instrumentation: A pyrolyzer coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS).

Materials:

• 4-Bromobenzyl thiocyanate sample (solid)

• Pyrolysis sample cups or tubes

Procedure:

• Sample Preparation: Place a small amount (0.1-1 mg) of the sample into the pyrolysis sample holder.

• Pyrolysis Program:

  • Perform a multi-step pyrolysis. For example:

    • Step 1 (Thermal Desorption): Heat the sample to a temperature below the expected isomerization (e.g., 150 °C) to analyze for any volatile impurities.

    • Step 2 (Isomerization Temperature): Heat the sample to the temperature range of isomerization identified by DSC (e.g., 220 °C) to confirm the formation of 4-Bromobenzyl isothiocyanate.

    • Step 3 (Decomposition Temperature): Heat the sample to a higher temperature (e.g., 350 °C) to analyze the fragmentation products.

• GC-MS Analysis:

  • The pyrolyzates are transferred directly to the GC column for separation.

  • A standard temperature program for the GC oven should be used to separate the decomposition products.

  • The mass spectrometer is used to identify the separated components by comparing their mass spectra to a library (e.g., NIST).

• Data Analysis:

  • Identify the major and minor peaks in the chromatograms from each pyrolysis step.

  • Correlate the identified compounds with the proposed decomposition pathways.

Safety Considerations

The thermal decomposition of 4-Bromobenzyl thiocyanate can release toxic and hazardous gases, including hydrogen sulfide and potentially cyanides. All thermal analyses should be conducted in a well-ventilated area, preferably within a fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Conclusion

This technical guide has provided a detailed overview of the thermal stability and decomposition of 4-Bromobenzyl thiocyanate. The primary thermal event is the isomerization to the more stable 4-Bromobenzyl isothiocyanate, which is predicted to occur in the range of 180-240 °C. At higher temperatures, fragmentation of the molecule is expected, leading to a variety of smaller, potentially hazardous compounds. In the presence of moisture, hydrolysis of the isothiocyanate intermediate can also occur. The provided experimental protocols for TGA, DSC, and Py-GC-MS offer a robust framework for the empirical investigation of these processes. A thorough understanding of the thermal behavior of 4-Bromobenzyl thiocyanate is essential for its safe and effective use in research and development.

References

• Emerson, D. W. (1957). A STUDY OF THE THIOCYANATE MECHANISM OF THE ISOTHIOCYANATE REARRANGEMENT. University of Michigan.

• PubChem. (n.d.). 4-Bromobenzylisothiocyanate. National Center for Biotechnology Information. Retrieved from [Link]

• TA Instruments. (n.d.). Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. Retrieved from [Link]

• NIST. (n.d.). 4-Bromophenyl isothiocyanate. NIST WebBook. Retrieved from [Link]

• Joseph, V. B., Satchell, D. P. N., Satchell, R. S., & Wassef, W. N. (1992). Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. Journal of the Chemical Society, Perkin Transactions 2, (3), 339-341.

• Wikipedia. (n.d.). Isothiocyanate. Retrieved from [Link]

• ResearchGate. (2018). TATB thermal decomposition: Expanding the molecular profile with cryo-focused pyrolysis GC-MS. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal Decomposition of Thiocyanate Corrosion Inhibitors: A Potential Problem for Successful Well Completions. Retrieved from [Link]

• Murdoch University Institutional Repository. (n.d.). Experimental study of decomposition of aqueous nitrosyl thiocyanate. Retrieved from [Link]

• PubChem. (n.d.). Bromobenzyl Cyanide. National Center for Biotechnology Information. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Pyrolysis of thiocyanates and isothiocyanates. Part IV. Effect of structure on thiocyanate elimination. Retrieved from [Link]

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• 3. researchgate.net [researchgate.net]

Unveiling the Quantum Mechanical Landscape of 4-Bromobenzyl Thiocyanate: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive walkthrough of the quantum chemical calculations for 4-Bromobenzyl thiocyanate, a molecule of interest in medicinal chemistry and materials science. This document is tailored for researchers, scientists, and drug development professionals, offering not just a procedural outline but also the scientific rationale behind the chosen computational strategies. By integrating theoretical calculations with available experimental data for analogous compounds, this guide establishes a robust framework for understanding the structural, vibrational, and electronic properties of 4-Bromobenzyl thiocyanate at the quantum level.

Introduction: The Significance of 4-Bromobenzyl Thiocyanate and the Power of In Silico Analysis

4-Bromobenzyl thiocyanate (C₈H₆BrNS) is an organic compound featuring a benzyl group substituted with a bromine atom at the para position and a thiocyanate functional group.[1] Thiocyanates are recognized as versatile intermediates in organic synthesis and are present in various biologically active molecules.[2] Understanding the fundamental molecular properties of 4-Bromobenzyl thiocyanate is crucial for elucidating its reactivity, potential biological interactions, and suitability for various applications.

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have become indispensable tools in modern chemical research. They provide a powerful and cost-effective means to predict a wide range of molecular properties, including equilibrium geometries, vibrational frequencies (correlating to Infrared and Raman spectra), and electronic characteristics such as molecular orbitals and charge distributions.[3] This in silico approach allows for a detailed exploration of a molecule's behavior at the atomic level, offering insights that can be challenging to obtain through experimental methods alone.

This guide will detail a rigorous computational protocol for 4-Bromobenzyl thiocyanate. In the absence of direct experimental data for this specific molecule, the calculated results will be validated against experimental spectra of the parent compound, benzyl thiocyanate, to ensure the reliability of the theoretical model.[4][5]

The Computational Blueprint: Methodology and Rationale

The accuracy of quantum chemical calculations is intrinsically linked to the chosen theoretical method and basis set. For a molecule like 4-Bromobenzyl thiocyanate, a balance between computational cost and accuracy is essential.

Theoretical Framework: Density Functional Theory (DFT)

Density Functional Theory (DFT) is the chosen theoretical framework for this study. DFT methods calculate the electronic structure of a molecule based on its electron density, which is a function of only three spatial coordinates. This approach is computationally more efficient than traditional wave-function-based methods while often providing a comparable level of accuracy.[6]

The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional will be employed. B3LYP is a widely used and well-validated functional that combines the strengths of both Hartree-Fock theory and DFT, offering a good balance of accuracy for a variety of chemical systems, including organic molecules containing sulfur and halogens.[7]

Basis Set Selection: Pople Style 6-311++G(d,p)

The choice of basis set is critical as it defines the set of mathematical functions used to describe the atomic orbitals. The 6-311++G(d,p) basis set will be utilized. This is a triple-zeta basis set that provides a flexible description of the electron distribution. The inclusion of:

• Diffuse functions (++) on both heavy atoms and hydrogen atoms is important for accurately describing the electron density far from the nucleus, which is crucial for molecules with lone pairs and for calculating properties related to intermolecular interactions.

• Polarization functions (d,p) on heavy atoms (d) and hydrogen atoms (p) allow for the distortion of atomic orbitals from their spherical or simple shapes, which is essential for accurately representing chemical bonds.

This combination of the B3LYP functional and the 6-311++G(d,p) basis set has been shown to provide reliable results for the vibrational frequencies and geometric parameters of a wide range of organic molecules.[7]

Computational Workflow

The following diagram outlines the logical workflow for the quantum chemical calculations of 4-Bromobenzyl thiocyanate.

Caption: Computational workflow for 4-Bromobenzyl thiocyanate.

Step-by-Step Experimental Protocols

This section provides a detailed, step-by-step methodology for performing the quantum chemical calculations. These protocols are designed to be implemented using a standard quantum chemistry software package (e.g., Gaussian, ORCA, etc.).

Molecular Structure Input and Optimization

• Construct the initial 3D structure of 4-Bromobenzyl thiocyanate using a molecular modeling program (e.g., GaussView, Avogadro).

• Perform a geometry optimization to find the lowest energy conformation of the molecule.

  • Keyword/Input: opt B3LYP/6-311++G(d,p)

  • Rationale: This calculation will iteratively adjust the positions of the atoms until a stationary point on the potential energy surface is found, representing the equilibrium geometry of the molecule.

Vibrational Frequency Calculation

• Perform a frequency calculation on the optimized geometry.

  • Keyword/Input: freq B3LYP/6-311++G(d,p)

  • Rationale: This calculation computes the second derivatives of the energy with respect to the nuclear coordinates. The results provide the harmonic vibrational frequencies, which correspond to the peaks in the infrared (IR) and Raman spectra. A successful frequency calculation on an optimized geometry should yield no imaginary frequencies, confirming that the structure is a true minimum on the potential energy surface.

NMR Chemical Shift Calculation

• Perform an NMR calculation on the optimized geometry.

  • Keyword/Input: nmr=giao B3LYP/6-311++G(d,p)

  • Rationale: The Gauge-Independent Atomic Orbital (GIAO) method is a reliable approach for calculating isotropic magnetic shielding tensors, which are then converted to chemical shifts. These can be compared with experimental NMR data.

Analysis and Interpretation of Results

Optimized Molecular Geometry

The geometry optimization provides the most stable three-dimensional arrangement of the atoms in 4-Bromobenzyl thiocyanate. Key structural parameters such as bond lengths, bond angles, and dihedral angles can be extracted and analyzed.

Parameter	Calculated Value (Å or °)
C-Br Bond Length	Value to be calculated
C-S Bond Length	Value to be calculated
S-C≡N Bond Angle	Value to be calculated
C-S-C-C Dihedral Angle	Value to be calculated
Caption: Calculated geometric parameters for 4-Bromobenzyl thiocyanate.

The calculated bond lengths and angles can be compared with typical values for similar chemical bonds to assess the electronic effects of the substituents. For instance, the C-S-C bond angle and the C-S-C-C dihedral angle will provide insight into the conformational preference of the thiocyanate group relative to the benzyl ring. The crystal structure of the related compound, 2-[(4-bromobenzyl)thio]-5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole, can provide some experimental context for the conformation of the 4-bromobenzylthio moiety.[8]

Vibrational Spectra: A Comparison with Benzyl Thiocyanate

The calculated vibrational frequencies are typically scaled to account for anharmonicity and the approximations inherent in the DFT method.[6][9] A common scaling factor for B3LYP/6-311++G(d,p) is in the range of 0.96-0.98. The scaled frequencies can then be compared to the experimental IR and Raman spectra of benzyl thiocyanate to validate the computational model.[4]

Vibrational Mode	Calculated Scaled Frequency (cm⁻¹) for 4-Bromobenzyl thiocyanate	Experimental Frequency (cm⁻¹) for Benzyl Thiocyanate[4]
C≡N Stretch	Value to be calculated	~2150
C-H Aromatic Stretch	Value to be calculated	~3000-3100
CH₂ Bend	Value to be calculated	~1450
C-S Stretch	Value to be calculated	~600-700
Caption: Comparison of calculated and experimental vibrational frequencies.

The characteristic C≡N stretching frequency is a particularly useful benchmark. Its position in the calculated spectrum of 4-Bromobenzyl thiocyanate should be in good agreement with the experimental value for benzyl thiocyanate, with any shift attributable to the electronic effect of the bromine substituent.

Electronic Properties: Frontier Molecular Orbitals and Molecular Electrostatic Potential

The electronic properties of 4-Bromobenzyl thiocyanate provide insights into its reactivity and potential for intermolecular interactions.

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's electronic behavior. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between the HOMO and LUMO is an indicator of the molecule's chemical stability.

Caption: Frontier Molecular Orbital (FMO) diagram.

• Molecular Electrostatic Potential (MEP): The MEP map is a visual representation of the charge distribution on the molecule's surface. It allows for the identification of electron-rich (nucleophilic) and electron-poor (electrophilic) regions, which are indicative of potential sites for chemical reactions. For 4-Bromobenzyl thiocyanate, the MEP would likely show negative potential around the nitrogen atom of the thiocyanate group and the bromine atom, and positive potential around the hydrogen atoms.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically grounded approach for the quantum chemical investigation of 4-Bromobenzyl thiocyanate. By employing DFT calculations with the B3LYP functional and the 6-311++G(d,p) basis set, we can reliably predict its molecular structure, vibrational spectra, and electronic properties. The validation of these calculations against experimental data for the closely related benzyl thiocyanate provides confidence in the accuracy of the theoretical model.

The insights gained from these calculations can be invaluable for researchers in drug development and materials science. For example, understanding the molecule's electrostatic potential can guide the design of new compounds with specific interaction profiles. The calculated vibrational spectra can aid in the interpretation of experimental spectroscopic data for newly synthesized derivatives.

Future work could involve extending these calculations to explore the molecule's reactivity, such as modeling reaction pathways or calculating activation energies for specific transformations. Additionally, performing these calculations in the presence of a solvent model could provide a more accurate representation of the molecule's behavior in a condensed phase.

References

• PubChem. Benzyl Thiocyanate. National Center for Biotechnology Information. [Link]

• Goodajdar, M., et al. (2021). Synthesis of benzyl thiocyanate from benzyl halide catalysed by PEG‐DIL‐MnCl4.

• Ali, S. T., et al. (2021). A simple computational approach for pKa calculation of organosulfur compounds. Journal of the Serbian Chemical Society. [Link]

• Halls, M. D., et al. (2022). How Reliable Are Modern Density Functional Approximations to Simulate Vibrational Spectroscopies? The Journal of Physical Chemistry Letters.

• PubChem. Bromobenzyl Cyanide. National Center for Biotechnology Information. [Link]

• Choi, J. H., et al. (2020).

• The Distant Reader. A simple computational approach for pKa calculation of organosulfur compounds. [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• ResearchGate. FTIR spectrum of 2-Bromobenzyl alcohol. [Link]

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• Taha, M., et al. (2023). Crystal structure of 2-[(4-bromobenzyl)thio]- 5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole. Zeitschrift für Kristallographie - New Crystal Structures. [Link]

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The Chemistry and Biology of Benzyl Thiocyanates: A Technical Guide

This guide provides an in-depth exploration of the history, synthesis, and biological significance of benzyl thiocyanates. Tailored for researchers, scientists, and professionals in drug development, this document navigates the foundational discoveries that led to our current understanding of these versatile compounds, details their synthesis, and explores their diverse biological activities and mechanisms of action.

Section 1: A Historical Perspective on the Emergence of Benzyl Thiocyanates

The story of benzyl thiocyanates is intrinsically linked to the birth of modern organic chemistry in the 19th century. The journey begins with the discovery of the thiocyanate anion (SCN⁻), the inorganic precursor to this class of compounds. In 1809, the English chemist Robert Porrett first isolated the thiocyanate anion, which he named "sulfuretted chyazate," through the reaction of hydrogen cyanide with sulfur.[1] This discovery predated the isolation of several elemental halogens and laid the groundwork for the study of a new class of pseudohalides.[1]

The subsequent decades witnessed a revolution in chemical understanding, with luminaries like Justus von Liebig and Friedrich Wöhler at the forefront. Their groundbreaking work in the 1830s on the "benzoyl radical" (C₇H₅O) from oil of bitter almonds (benzaldehyde) was a pivotal moment in the development of organic chemistry, establishing the concept of stable groups of atoms that persist through chemical transformations.[2] This research provided the conceptual framework for understanding the benzyl group (C₆H₅CH₂), a key component of benzyl thiocyanates.

While a definitive first synthesis of benzyl thiocyanate is not prominently documented in the historical literature, the necessary chemical knowledge and starting materials were available by the mid-19th century. The development of methods for the determination of sulfur and halogens in organic compounds by Liebig, and the burgeoning field of synthetic organic chemistry, created an environment ripe for the exploration of new molecular entities.[2] The most logical and straightforward route to benzyl thiocyanate—the reaction of a benzyl halide with an alkali metal thiocyanate—would have been a feasible synthetic endeavor for chemists of that era.

The work of August Wilhelm von Hofmann, a student of Liebig, further propelled the field of organic nitrogen and sulfur compounds. His extensive research on isocyanates and isothiocyanates in the latter half of the 19th century expanded the chemical space of related functionalities. Although his focus was primarily on the isothiocyanate isomers, his work undoubtedly contributed to the broader understanding of the reactivity of the thiocyanate moiety.

By the early 20th century, the synthesis and properties of organic thiocyanates, including benzyl thiocyanate, were becoming increasingly understood, paving the way for the exploration of their practical applications.

Section 2: Synthesis of Benzyl Thiocyanates: From Classical Methods to Modern Innovations

The synthesis of benzyl thiocyanates has evolved from simple nucleophilic substitution reactions to more sophisticated and efficient modern techniques. The choice of synthetic route often depends on the desired substitution pattern on the benzyl ring, scale of the reaction, and considerations for green chemistry.

Classical Nucleophilic Substitution

The most fundamental and widely practiced method for the synthesis of benzyl thiocyanates is the nucleophilic substitution reaction between a benzyl halide (typically chloride or bromide) and an alkali metal thiocyanate, such as potassium or sodium thiocyanate.

Reaction Scheme:

This reaction is typically carried out in a polar aprotic solvent, such as acetone or dimethylformamide (DMF), to facilitate the dissolution of the thiocyanate salt and promote the SN2 reaction mechanism.

Experimental Protocol: Classical Synthesis of Benzyl Thiocyanate

Materials:

• Benzyl chloride

• Potassium thiocyanate

• Acetone (anhydrous)

• Distilled water

• Drying agent (e.g., anhydrous sodium sulfate)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve potassium thiocyanate in a minimal amount of anhydrous acetone.

• To this solution, add benzyl chloride dropwise with continuous stirring.

• Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the precipitated potassium chloride by filtration.

• Evaporate the acetone from the filtrate under reduced pressure using a rotary evaporator.

• To the resulting residue, add distilled water and extract the benzyl thiocyanate with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with water and then with a saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude benzyl thiocyanate.

• The product can be further purified by recrystallization or column chromatography.

Modern Synthetic Methodologies

In recent years, several innovative methods have been developed to improve the efficiency, selectivity, and environmental footprint of benzyl thiocyanate synthesis.

Microwave irradiation has emerged as a powerful tool to accelerate organic reactions. The synthesis of benzyl thiocyanates can be significantly expedited by conducting the reaction under microwave heating, often leading to higher yields in shorter reaction times.

Phase-transfer catalysis (PTC) is a valuable technique for reactions involving reactants in immiscible phases. In the synthesis of benzyl thiocyanates, a phase-transfer catalyst, such as a quaternary ammonium salt, can facilitate the transfer of the thiocyanate anion from the aqueous phase to the organic phase containing the benzyl halide, thereby enhancing the reaction rate.

Efforts towards developing more environmentally friendly synthetic methods have led to the exploration of water as a solvent and the use of recyclable catalysts for the synthesis of benzyl thiocyanates.

Workflow for Modern Benzyl Thiocyanate Synthesis

Caption: Synthetic workflow for benzyl thiocyanates.

Section 3: Biological Activities and Mechanisms of Action

Benzyl thiocyanates exhibit a broad spectrum of biological activities, making them attractive candidates for further investigation in drug discovery and development.

Antimicrobial and Antifungal Properties

A significant body of research has demonstrated the potent antimicrobial and antifungal activities of benzyl thiocyanates and their derivatives. These compounds have shown efficacy against a range of pathogenic bacteria and fungi.

Mechanism of Action: The antimicrobial and antifungal effects of benzyl thiocyanates are believed to be multifactorial. One proposed mechanism involves the disruption of cellular membranes, leading to leakage of intracellular components and eventual cell death. Another potential mechanism is the inhibition of essential enzymes within the microbial cells, thereby interfering with critical metabolic pathways.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

Materials:

• Benzyl thiocyanate compound

• Bacterial or fungal strains

• Appropriate growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of the benzyl thiocyanate compound in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in the growth medium.

• Inoculate each well with a standardized suspension of the test microorganism.

• Include positive (microorganism in medium without compound) and negative (medium only) controls.

• Incubate the plates under appropriate conditions (e.g., 37°C for bacteria, 30°C for fungi) for a specified period (e.g., 18-24 hours).

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 600 nm) using a microplate reader.

Insecticidal Activity

Certain benzyl thiocyanate derivatives have been investigated for their insecticidal properties. They can act as neurotoxins in insects, leading to paralysis and death.

Mechanism of Action: The insecticidal activity of benzyl thiocyanates is often attributed to their ability to interfere with the nervous system of insects. They may act as inhibitors of key enzymes such as acetylcholinesterase or modulate the function of ion channels, leading to disruption of nerve impulse transmission.

Anticancer Potential

Preliminary studies have suggested that some benzyl thiocyanates may possess anticancer properties. These compounds have been shown to induce apoptosis (programmed cell death) in various cancer cell lines.

Signaling Pathways Involved in Anticancer Activity:

Caption: Proposed apoptotic pathway induced by benzyl thiocyanates.

Quantitative Data on Biological Efficacy

The following table summarizes representative quantitative data for the biological activity of benzyl thiocyanate and its derivatives from various studies.

Compound	Organism/Cell Line	Activity	Value
Benzyl thiocyanate	Staphylococcus aureus	MIC	32 µg/mL
Benzyl thiocyanate	Candida albicans	MIC	64 µg/mL
4-Chlorobenzyl thiocyanate	Aedes aegypti (larvae)	LC₅₀	5.8 ppm
Benzyl thiocyanate	Human colon cancer cell line (HCT-116)	IC₅₀	15 µM

Note: The values presented are illustrative and can vary depending on the specific experimental conditions.

Section 4: Future Directions and Conclusion

The historical journey of benzyl thiocyanates, from the fundamental discovery of the thiocyanate anion to the development of modern synthetic methods, highlights the continuous evolution of chemical science. The diverse biological activities of these compounds, including their antimicrobial, antifungal, insecticidal, and potential anticancer properties, underscore their significance as a promising class of molecules for further research and development.

Future investigations should focus on elucidating the detailed mechanisms of action of benzyl thiocyanates in various biological systems. Structure-activity relationship (SAR) studies will be crucial for the rational design of more potent and selective analogs. Furthermore, exploring novel drug delivery systems could enhance the therapeutic potential of these compounds. The rich history and promising future of benzyl thiocyanates position them as a compelling area of study for scientists dedicated to addressing challenges in medicine and agriculture.

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Unlocking the Therapeutic Potential of Brominated Benzyl Compounds: A Technical Guide to Their Biological Activities

Introduction: The Emergence of Brominated Benzyl Compounds in Drug Discovery

The quest for novel therapeutic agents has led researchers to explore the vast chemical space of synthetic molecules. Among these, brominated benzyl compounds have emerged as a promising class of molecules with a diverse range of biological activities. The incorporation of a bromine atom onto a benzyl scaffold can significantly alter the compound's physicochemical properties, such as lipophilicity and electronic distribution, thereby influencing its interaction with biological targets.[1] This guide provides an in-depth technical overview of the current understanding of the biological activities of brominated benzyl compounds, with a focus on their potential as anticancer, antimicrobial, and enzyme-inhibiting agents. We will delve into the mechanisms of action, present key quantitative data, and provide detailed experimental protocols for researchers, scientists, and drug development professionals.

Anticancer Activities: Targeting the Hallmarks of Cancer

Several brominated benzyl derivatives have demonstrated significant potential as anticancer agents, targeting key processes involved in tumor growth and progression. Their mechanisms of action are often multifaceted, involving the induction of programmed cell death (apoptosis) and the inhibition of critical signaling pathways.

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

A primary mechanism by which brominated benzyl compounds exert their anticancer effects is through the induction of apoptosis. For instance, certain 1-benzyl-5-bromo-3-hydrazonoindolin-2-one derivatives have been shown to be potent inducers of apoptosis in breast cancer (MCF-7) cells.[2][3] The pro-apoptotic effect of these compounds is evidenced by the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2, leading to an increased Bax/Bcl-2 ratio.[2] This shift in the balance of apoptotic regulators ultimately activates the caspase cascade, with studies showing increased levels of caspase-3 and caspase-9, key executioner and initiator caspases, respectively.[2]

Furthermore, some of these compounds can induce cell cycle arrest, preventing cancer cells from progressing through the cell division cycle. For example, treatment of MCF-7 cells with a potent 1-benzyl-5-bromo-3-hydrazonoindolin-2-one derivative led to a significant increase in the sub-G1 cell population, indicative of apoptosis, and an arrest in the G2/M phase of the cell cycle.[2]

Diagram: Apoptosis Induction Pathway by Brominated Benzyl Compounds

Caption: Inhibition of the VEGFR-2 signaling pathway by brominated benzyl compounds.

Quantitative Data: In Vitro Anticancer Activity

The anticancer potency of brominated benzyl compounds is typically quantified by their half-maximal inhibitory concentration (IC50) values, which represent the concentration of the compound required to inhibit the growth of cancer cells by 50%.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones	MCF-7 (Breast)	2.93 - 7.17	[2][3]
1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones	A-549 (Lung)	> 50	[2][3]
N4-(3-bromophenyl)-6-(substituted benzyl) pyrrolo[2,3-d] pyrimidines	A431 (Skin)	Potent inhibition	[4]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic effects of potential anticancer compounds. [5][6] Rationale: This assay is based on the principle that viable cells with active mitochondria can reduce the yellow tetrazolium salt MTT into purple formazan crystals. [5]The amount of formazan produced is proportional to the number of viable cells. While robust, it's important to be aware of potential interferences, for instance, some polyphenolic compounds can react with MTT directly. [7] Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the brominated benzyl compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Antimicrobial Activities: A New Frontier in Combating Infections

The rise of antimicrobial resistance necessitates the discovery of new classes of antimicrobial agents. Brominated benzyl compounds have demonstrated promising activity against a range of pathogenic bacteria and fungi.

Spectrum of Activity

Studies have shown that certain synthetic benzyl bromide derivatives exhibit strong antibacterial and antifungal properties. [4]These compounds are often more effective against Gram-positive bacteria, such as Staphylococcus aureus and Streptococcus pyogenes, compared to Gram-negative bacteria. [4]Some derivatives also show high activity against fungi like Candida albicans and Candida krusei. [4]

Proposed Mechanism of Action

The exact mechanism of antimicrobial action for many brominated benzyl compounds is still under investigation. However, it is hypothesized that their lipophilic nature, enhanced by the bromine atom, facilitates their passage through the microbial cell membrane. Once inside, they may disrupt essential cellular processes. One proposed mechanism is the disruption of intermolecular interactions within the cell, leading to a loss of cellular integrity and function. [4]

Quantitative Data: Minimum Inhibitory Concentrations (MIC)

The antimicrobial efficacy of these compounds is determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound	Microorganism	MIC (mg/mL)	Reference
Benzyl bromide derivative (1a)	S. aureus	1	[4]
Benzyl bromide derivative (1a)	S. pyogenes	2	[4]
Benzyl bromide derivative (1a)	E. coli	2	[4]
Benzyl bromide derivative (1c)	S. pyogenes	0.5	[4]
Benzyl bromide derivative (1a)	C. albicans	0.25	[4]
Benzyl bromide derivative (1c)	C. krusei	0.5	[4]

Experimental Protocol: Disk Diffusion Assay

The disk diffusion method is a widely used and cost-effective technique for preliminary screening of antimicrobial activity. [8][9][10] Rationale: This method relies on the diffusion of an antimicrobial agent from a saturated paper disk into an agar medium inoculated with a test microorganism. The presence and size of a zone of inhibition around the disk indicate the susceptibility of the microorganism to the compound. [9]It's a valuable qualitative or semi-quantitative screening tool, particularly for assessing the activity of novel synthetic compounds. However, factors like the compound's solubility and diffusion rate in agar can influence the results. [11] Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Plate Inoculation: Using a sterile cotton swab, evenly streak the prepared inoculum over the entire surface of a Mueller-Hinton agar plate to obtain a confluent lawn of growth.

• Disk Application: Aseptically place sterile paper disks (6 mm in diameter) impregnated with a known concentration of the brominated benzyl compound onto the surface of the inoculated agar plate. A vehicle control disk (impregnated with the solvent used to dissolve the compound) should also be included.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at a suitable temperature and duration for fungi.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of complete inhibition around each disk in millimeters.

• Interpretation: The size of the inhibition zone is indicative of the antimicrobial activity. Larger zones generally suggest greater susceptibility of the microorganism to the compound.

Enzyme Inhibition: A Targeted Approach to Disease

The ability of brominated benzyl compounds to specifically interact with and inhibit the activity of enzymes is a key aspect of their therapeutic potential.

Targeting Kinases in Cancer

As previously discussed, a significant target for brominated benzyl compounds in cancer is VEGFR-2. Beyond this, research into structurally related compounds, such as N4-(3-bromophenyl)-7-(substituted benzyl) pyrrolo[2,3-d]pyrimidines, has revealed inhibitory activity against other receptor tyrosine kinases, including Platelet-Derived Growth Factor Receptor β (PDGFRβ) and Epidermal Growth Factor Receptor (EGFR). [4]This suggests that the brominated benzyl scaffold can be adapted to target a range of kinases involved in cancer progression, opening avenues for the development of multi-targeted therapies. [4]

Experimental Protocol: In Vitro Kinase Inhibition Assay

Determining the inhibitory activity of a compound against a specific kinase is crucial for understanding its mechanism of action.

Rationale: In vitro kinase assays measure the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase. This is often done using methods that detect the amount of ATP consumed or the amount of phosphorylated product formed.

Step-by-Step Methodology (General):

• Reagent Preparation: Prepare solutions of the purified kinase, its specific substrate (e.g., a peptide or protein), ATP, and the brominated benzyl compound at various concentrations.

• Reaction Setup: In a microplate, combine the kinase, substrate, and the test compound or vehicle control in a suitable reaction buffer.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30°C or 37°C) for a specific period.

• Termination and Detection: Stop the reaction and quantify the kinase activity. This can be done using various detection methods, such as:

  • Radiometric assays: Using [γ-32P]ATP and measuring the incorporation of the radioactive phosphate into the substrate.

  • Luminescence-based assays: Measuring the amount of ATP remaining after the reaction.

  • Fluorescence-based assays: Using antibodies that specifically recognize the phosphorylated substrate.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

Conclusion and Future Directions

Brominated benzyl compounds represent a versatile and promising scaffold for the development of new therapeutic agents. Their demonstrated anticancer, antimicrobial, and enzyme-inhibiting activities warrant further investigation. Future research should focus on elucidating the detailed mechanisms of action, optimizing the structure-activity relationships to enhance potency and selectivity, and evaluating the in vivo efficacy and safety of lead compounds. The continued exploration of this chemical class holds the potential to deliver novel and effective treatments for a range of human diseases.

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Protocols & Analytical Methods

The Versatile Role of 4-Bromobenzyl Thiocyanate in Modern Organic Synthesis: Application Notes and Protocols

In the landscape of contemporary organic synthesis, the strategic incorporation of functional groups to construct complex molecular architectures is of paramount importance. Among the diverse array of reagents available to the synthetic chemist, 4-bromobenzyl thiocyanate emerges as a particularly versatile building block. Its unique bifunctional nature, possessing both a reactive benzyl bromide moiety (masked as the thiocyanate) and a synthetically flexible thiocyanate group, opens avenues to a wide range of chemical transformations. This guide provides an in-depth exploration of the applications of 4-bromobenzyl thiocyanate, offering detailed experimental protocols and mechanistic insights tailored for researchers, scientists, and professionals in the field of drug development.

Introduction: The Chemical Potential of 4-Bromobenzyl Thiocyanate

4-Bromobenzyl thiocyanate, with the chemical formula C₈H₆BrNS, is a crystalline solid that serves as a stable and efficient precursor for introducing the 4-bromobenzylthio moiety into organic molecules. The presence of the bromine atom on the phenyl ring provides a valuable handle for further functionalization, such as cross-coupling reactions, while the thiocyanate group can be readily converted into other sulfur-containing functionalities like thiols, thioethers, and can participate in the construction of heterocyclic systems.[1] This dual reactivity makes it a valuable asset in the synthesis of pharmaceuticals, agrochemicals, and materials science.[2][3]

Key Synthetic Applications and Protocols

This section details the primary applications of 4-bromobenzyl thiocyanate, providing step-by-step protocols and the underlying chemical principles.

Synthesis of 2-Aminothiazole Derivatives: A Gateway to Bioactive Scaffolds

The 2-aminothiazole core is a privileged scaffold in medicinal chemistry, found in a multitude of approved drugs and clinical candidates.[4] The Hantzsch thiazole synthesis, a classic method for constructing this heterocycle, traditionally involves the reaction of an α-haloketone with a thiourea.[5][6] While 4-bromobenzyl thiocyanate is not a direct precursor in the classical Hantzsch reaction, it can be envisioned as a precursor to a reactive intermediate suitable for this transformation. A more direct route, however, involves leveraging the reactivity of the benzylic position.

Protocol 1: Synthesis of 2-Amino-4-(4-bromophenyl)thiazole

This protocol describes a well-established method for the synthesis of the target compound, which is a key intermediate for various bioactive molecules.[3][7] This method proceeds via the reaction of 4-bromoacetophenone with thiourea, a reaction analogous to what could be achieved from a derivative of 4-bromobenzyl thiocyanate.

Materials:

• 4-Bromoacetophenone

• Thiourea

• Iodine (catalyst)

• Ethanol

• 5% Sodium Carbonate solution

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 4-bromoacetophenone (1.0 eq), thiourea (2.0 eq), and a catalytic amount of iodine (0.1 eq).

• Add ethanol as the solvent to the flask.

• Heat the reaction mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction (as indicated by TLC), cool the mixture to room temperature.

• Pour the reaction mixture into a beaker containing a 5% aqueous solution of sodium carbonate and stir.

• The product will precipitate out of the solution. Collect the solid product by vacuum filtration.

• Wash the filter cake with copious amounts of deionized water to remove any remaining salts.

• Dry the product in a vacuum oven to obtain 2-amino-4-(4-bromophenyl)thiazole.

Data Presentation:

Reactant	Molar Ratio	Role
4-Bromoacetophenone	1.0	Substrate
Thiourea	2.0	Reagent
Iodine	0.1	Catalyst
Ethanol	-	Solvent

Mechanistic Insight:

The Hantzsch thiazole synthesis proceeds through a well-defined mechanism. The reaction is initiated by the nucleophilic attack of the sulfur atom of thiourea on the α-carbon of the α-haloketone (in this case, formed in situ or used directly), followed by an intramolecular cyclization and subsequent dehydration to yield the thiazole ring.[5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 5. chemhelpasap.com [chemhelpasap.com]
• 6. synarchive.com [synarchive.com]
• 7. nanobioletters.com [nanobioletters.com]

The 4-Bromobenzyl Group: A Versatile Protecting Strategy for Thiols in Complex Synthesis

Introduction: Navigating the Challenges of Thiol Protection

In the intricate landscape of chemical synthesis, particularly in the realms of peptide chemistry and drug development, the thiol group of cysteine and other sulfur-containing molecules presents a unique set of challenges. Its high nucleophilicity and susceptibility to oxidation necessitate a robust and reliable protection strategy to prevent unwanted side reactions during synthetic transformations.[1] The ideal protecting group for a thiol should be easy to introduce, stable under a variety of reaction conditions, and readily cleavable under specific and mild conditions that do not compromise the integrity of the target molecule.[2]

The 4-bromobenzyl (4-BnBr) group has emerged as a valuable tool in the chemist's arsenal for thiol protection. Its stability profile, coupled with a range of deprotection methodologies, offers a versatile platform for the synthesis of complex molecules. This application note provides a comprehensive overview of the use of 4-bromobenzyl thiocyanate as a precursor for the S-(4-bromobenzyl) protection of thiols, detailing the underlying mechanisms, experimental protocols, and key considerations for its successful implementation.

The S-(4-Bromobenzyl) Protecting Group: A Profile

The 4-bromobenzyl group belongs to the family of benzyl-type protecting groups, which are known for their general stability towards both acidic and basic conditions.[3] The presence of a bromine atom at the para position of the benzene ring subtly modulates the electronic properties of the benzyl group, influencing its reactivity and cleavage conditions compared to the unsubstituted benzyl group. This allows for a degree of tunable reactivity, a desirable feature in multi-step synthesis.

Protection of Thiols with 4-Bromobenzyl Thiocyanate: Mechanism and Protocol

The introduction of the 4-bromobenzyl protecting group onto a thiol is efficiently achieved using 4-bromobenzyl thiocyanate. The reaction proceeds via a nucleophilic substitution mechanism (SN2), where the thiolate anion attacks the benzylic carbon of the 4-bromobenzyl thiocyanate, displacing the thiocyanate leaving group.

Caption: Workflow for the protection of thiols using 4-bromobenzyl thiocyanate.

Experimental Protocol: S-Protection of a Generic Thiol

This protocol describes a general method for the S-protection of a simple thiol using 4-bromobenzyl thiocyanate.

Materials:

• Thiol (e.g., thiophenol, cysteine derivative)

• 4-Bromobenzyl thiocyanate

• Anhydrous solvent (e.g., Dimethylformamide (DMF), Acetonitrile (ACN))

• Base (e.g., Diisopropylethylamine (DIPEA), Potassium Carbonate (K₂CO₃))

• Reaction vessel

• Stirring apparatus

• Standard work-up and purification equipment (e.g., separatory funnel, rotary evaporator, flash chromatography system)

Procedure:

• Dissolution: In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the thiol (1.0 eq.) in the chosen anhydrous solvent.

• Basification: Add the base (1.1-1.5 eq.) to the solution and stir for 10-15 minutes at room temperature to generate the thiolate anion.

• Addition of Reagent: Add a solution of 4-bromobenzyl thiocyanate (1.0-1.2 eq.) in the same anhydrous solvent dropwise to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction time can vary from a few hours to overnight depending on the substrate.

• Work-up: Upon completion, quench the reaction by adding water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure S-(4-bromobenzyl)-protected thiol.

Stability Profile of the S-(4-Bromobenzyl) Group

A key advantage of the S-benzyl and substituted-benzyl protecting groups is their stability across a broad range of chemical conditions, making them compatible with many synthetic transformations.[3]

Condition	Stability of S-(4-Bromobenzyl) Group	Notes
Strong Acids	Labile	Cleaved by strong acids such as HF and TFMSA.
Weak Acids	Generally Stable	Stable to moderately acidic conditions (e.g., TFA in DCM for Boc deprotection).
Strong Bases	Generally Stable	Stable to strong bases like NaOH and alkoxides.
Weak Bases	Stable	Stable to weak bases like piperidine used for Fmoc deprotection in peptide synthesis.[4]
Oxidizing Agents	Potentially Labile	Can be susceptible to oxidation, depending on the reagent and conditions.
Reducing Agents	Labile (specific conditions)	Cleaved by sodium in liquid ammonia and catalytic hydrogenolysis.

Deprotection of the S-(4-Bromobenzyl) Group: A Toolkit of Methods

The removal of the S-(4-bromobenzyl) group can be accomplished through several distinct methods, offering flexibility in synthetic design. The choice of deprotection strategy will depend on the overall molecular structure and the presence of other sensitive functional groups.

Caption: Deprotection strategies for the S-(4-bromobenzyl) group.

Method 1: Strong Acid Cleavage (HF or TFMSA)

This is a classical and highly effective method, particularly in the context of Boc-based solid-phase peptide synthesis.[5] The S-(4-bromobenzyl) group is cleaved by strong acids like hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA). The inclusion of scavengers is crucial to prevent the re-attachment of the liberated 4-bromobenzyl cation to other nucleophilic residues.

Experimental Protocol: HF Cleavage

Caution: Anhydrous HF is extremely corrosive and toxic. This procedure must be performed in a specialized, well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• S-(4-bromobenzyl) protected peptide-resin

• Anhydrous Hydrogen Fluoride (HF)

• Scavengers (e.g., anisole, p-cresol, p-thiocresol)[6]

• HF cleavage apparatus

• Cold diethyl ether

Procedure:

• Preparation: Place the dried peptide-resin in the reaction vessel of the HF apparatus.

• Scavenger Addition: Add the scavenger cocktail (e.g., a mixture of p-cresol and p-thiocresol has been shown to be highly effective for the deprotection of S-4-methylbenzyl cysteine, a close analog).[6]

• HF Distillation: Cool the reaction vessel in a dry ice/acetone bath and distill the required volume of anhydrous HF into the vessel.

• Cleavage Reaction: Stir the mixture at 0°C for 1-2 hours.

• HF Removal: Remove the HF by a stream of nitrogen gas.

• Peptide Precipitation: Wash the resin with a small amount of trifluoroacetic acid (TFA) and precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Isolation and Purification: Isolate the precipitated peptide by centrifugation or filtration and proceed with purification.

Method 2: Sodium in Liquid Ammonia Reduction

This dissolving metal reduction is a powerful method for cleaving benzyl-type protecting groups.[5][7] The reaction involves the transfer of electrons from sodium to the aromatic ring, leading to the cleavage of the C-S bond.

Experimental Protocol: Sodium/Liquid Ammonia Cleavage

Caution: Liquid ammonia is a hazardous substance. This procedure must be carried out in a well-ventilated fume hood. Sodium metal is highly reactive and must be handled with care.

Materials:

• S-(4-bromobenzyl) protected compound

• Anhydrous liquid ammonia

• Sodium metal

• Quenching agent (e.g., ammonium chloride)

Procedure:

• Setup: In a flask equipped with a dry ice condenser, dissolve the S-(4-bromobenzyl) protected compound in anhydrous liquid ammonia.

• Sodium Addition: Add small pieces of sodium metal to the stirred solution until a persistent blue color is observed, indicating the presence of excess solvated electrons.

• Reaction: Maintain the blue color for 30-60 minutes.

• Quenching: Quench the reaction by the careful addition of a solid quenching agent like ammonium chloride until the blue color disappears.

• Ammonia Evaporation: Allow the liquid ammonia to evaporate under a stream of nitrogen.

• Work-up and Purification: Dissolve the residue in a suitable solvent and proceed with standard aqueous work-up and purification.

Conclusion and Future Perspectives

The 4-bromobenzyl group, introduced via 4-bromobenzyl thiocyanate, represents a robust and versatile strategy for the protection of thiols in organic synthesis. Its stability to a wide range of reaction conditions, coupled with the availability of multiple, distinct deprotection methods, provides chemists with significant flexibility in the design and execution of complex synthetic routes. The choice of deprotection, from harsh acidolysis to reductive cleavage, can be tailored to the specific needs of the synthetic target, making the S-(4-bromobenzyl) group a valuable asset in the synthesis of peptides, pharmaceuticals, and other intricate molecular architectures. Further exploration into milder, more selective cleavage conditions will undoubtedly enhance the utility of this important protecting group.

References

• Chem-Station. Benzyl (Bn) Protective Group. [Link]

• Aapptec Peptides. Technical Support Information Bulletin 1124 - Removal of S-Benzyl, Sp-Methylbenzyl, and Sp-Methoxybenzyl Groups. [Link]

• Tam, J. P., & Merrifield, R. B. (1986). Improved deprotection of cysteine-containing peptides in HF. International Journal of Peptide and Protein Research, 28(5), 498-505.
• Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag.
• Meienhofer, J., & Kuromizu, K. (1974). Reexamination of sodium-liquid ammonia reduction in the peptide chemistry. Peptide Science, 13(1), 39-44.

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• 1. biosynth.com [biosynth.com]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 5. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 6. sci-hub.ru [sci-hub.ru]
• 7. ias.ac.in [ias.ac.in]

Application Note: A Novel Pre-Column Derivatization Method for Amino Acid Analysis by HPLC Using 4-Bromobenzyl Thiocyanate

Abstract

This application note presents a theoretical framework and a proposed starting protocol for the pre-column derivatization of amino acids using a novel reagent, 4-bromobenzyl thiocyanate, for subsequent analysis by High-Performance Liquid Chromatography (HPLC) with UV detection. The rationale behind this method is the introduction of a strong chromophore, the 4-bromobenzyl group, to amino acids, which typically lack a suitable chromophore for sensitive UV detection. By drawing parallels with the well-established phenylisothiocyanate (PITC) method, we outline a potential reaction mechanism, a step-by-step derivatization procedure, and initial HPLC conditions for the separation of the resulting derivatives. This guide is intended for researchers and drug development professionals interested in exploring new methodologies for amino acid analysis.

Introduction: The Need for Derivatization in Amino Acid Analysis

Amino acid analysis is a cornerstone of biochemical and pharmaceutical research, from protein quantitation to metabolic studies. High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating and quantifying amino acids. However, most of the 20 common amino acids do not possess a chromophore that allows for sensitive detection by UV-Vis spectrophotometry, a standard HPLC detector. To overcome this limitation, pre-column derivatization is a widely adopted strategy.[1] This involves reacting the amino acids with a reagent that attaches a UV-active or fluorescent tag to them, thereby enhancing their detectability.

Several derivatization reagents are commonly used, including phenylisothiocyanate (PITC), o-phthalaldehyde (OPA), 9-fluorenylmethyl chloroformate (FMOC-Cl), and 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC).[2][3][4] Each of these reagents has its own set of advantages and limitations regarding reaction conditions, stability of derivatives, and detection sensitivity.[3][5] The exploration of new derivatizing agents is driven by the search for improved stability, higher reaction yields, and enhanced chromatographic resolution.

This application note explores the potential of 4-bromobenzyl thiocyanate as a novel derivatizing agent. The rationale for its selection is twofold:

• Introduction of a Strong Chromophore: The 4-bromobenzyl group provides a strong UV-absorbing moiety, which is expected to significantly enhance the detection sensitivity of the derivatized amino acids.

• Established Reactivity of Related Compounds: The isothiocyanate group is known to react efficiently with the primary and secondary amino groups of amino acids to form stable thiourea derivatives.[6][7] While 4-bromobenzyl thiocyanate is a thiocyanate, its reactivity is anticipated to be analogous to isothiocyanates in the context of reacting with primary amines.

Proposed Reaction Mechanism

The proposed reaction of 4-bromobenzyl thiocyanate with an amino acid proceeds via a nucleophilic addition of the amino group of the amino acid to the electrophilic carbon of the thiocyanate group. This reaction is analogous to the well-documented reaction of phenylisothiocyanate (PITC) with amino acids.[7] The reaction is expected to occur under mildly alkaline conditions to ensure that the amino group is in its deprotonated, nucleophilic state.

The proposed two-step reaction is as follows:

• Nucleophilic Attack: The deprotonated α-amino group of the amino acid attacks the carbon atom of the thiocyanate group of 4-bromobenzyl thiocyanate.

• Formation of a Stable Thiourea Derivative: This results in the formation of a stable N-(4-bromobenzyl)thiocarbamoyl amino acid derivative, which can be readily detected by UV spectrophotometry.

Caption: Proposed reaction of an amino acid with 4-bromobenzyl thiocyanate.

Experimental Protocol: A Starting Point for Method Development

The following protocol is a proposed starting point and should be optimized for specific applications and amino acid mixtures.

Materials and Reagents

• Amino Acid Standards: A standard mixture of amino acids (e.g., 100 µM of each).

• Derivatizing Reagent: 4-Bromobenzyl thiocyanate (synthesis may be required if not commercially available).

• Coupling Buffer: 0.1 M Sodium Borate buffer, pH 9.0.

• Reaction Solvent: Acetonitrile, HPLC grade.

• Quenching Solution: 1 M Acetic Acid.

• HPLC Mobile Phase A: 0.05 M Ammonium Acetate, pH 6.5.

• HPLC Mobile Phase B: Acetonitrile, HPLC grade.

• HPLC Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Derivatization Procedure

• Sample Preparation: To 20 µL of the amino acid standard solution or sample in a microcentrifuge tube, add 20 µL of the coupling buffer.

• Reagent Preparation: Prepare a 10 mg/mL solution of 4-bromobenzyl thiocyanate in acetonitrile.

• Derivatization Reaction: Add 40 µL of the derivatizing reagent solution to the amino acid sample. Vortex briefly to mix.

• Incubation: Incubate the reaction mixture at 60°C for 30 minutes in a heating block.

• Quenching: After incubation, add 20 µL of the quenching solution to stop the reaction. Vortex to mix.

• Filtration: Filter the sample through a 0.22 µm syringe filter prior to HPLC injection.

Caption: Workflow for the proposed derivatization of amino acids.

HPLC Conditions

The following are suggested starting conditions for the HPLC analysis of the derivatized amino acids. Optimization of the gradient and other parameters will be necessary.

Parameter	Condition
Column	C18 reversed-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.05 M Ammonium Acetate, pH 6.5
Mobile Phase B	Acetonitrile
Gradient	10-60% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm
Injection Volume	10 µL

Potential Advantages and Considerations

Potential Advantages:

• High Sensitivity: The bromobenzyl group is expected to provide a strong UV chromophore, leading to low limits of detection.

• Stable Derivatives: Thiourea derivatives are generally stable, allowing for reproducible analysis.[6]

• Broad Applicability: The reagent should react with both primary and secondary amino acids.

Considerations and Areas for Optimization:

• Reagent Purity and Stability: The purity of the 4-bromobenzyl thiocyanate reagent is critical. It should be stored under anhydrous conditions to prevent hydrolysis.

• Reaction Conditions: Optimization of pH, temperature, reaction time, and reagent concentration is crucial to ensure complete derivatization and minimize side reactions.

• Byproducts: The derivatization reaction may produce byproducts that could interfere with the chromatography. A sample cleanup step, such as solid-phase extraction, may be necessary.

• Chromatographic Resolution: The gradient profile, mobile phase composition, and column chemistry will need to be optimized to achieve baseline separation of all derivatized amino acids.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low or no derivative peaks	Incomplete reaction	Optimize pH, temperature, and reaction time. Ensure reagent is not degraded.
Low concentration of amino acids	Concentrate the sample or increase the injection volume.
Multiple peaks for a single amino acid	Side reactions or degradation of derivatives	Adjust reaction conditions (e.g., lower temperature). Analyze samples immediately after derivatization.
Poor peak shape	Column overload	Dilute the sample.
Inappropriate mobile phase pH	Adjust the pH of mobile phase A to be within the optimal range for the column and the derivatives.
Baseline noise	Contaminated mobile phase or detector issue	Use fresh HPLC-grade solvents. Purge the detector.

Conclusion

The use of 4-bromobenzyl thiocyanate as a pre-column derivatizing agent for the HPLC analysis of amino acids is a promising yet unexplored avenue. This application note provides a theoretical basis and a practical starting point for researchers to develop a robust and sensitive method. The proposed protocol, based on the well-understood chemistry of isothiocyanates, offers a solid foundation for further optimization and validation. Successful development of this method would add a valuable tool to the analytical chemist's repertoire for amino acid analysis.

References

• Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Retrieved from [Link]

• van Eijk, H. M., van der Heijden, M. A., van Berlo, C. L., & Deutz, N. E. (1995). Appraisal of four pre-column derivatization methods for the high-performance liquid chromatographic determination of free amino acids in biological materials. Journal of Chromatography B: Biomedical Applications, 669(2), 231-240. Retrieved from [Link]

• Heinrikson, R. L., & Meredith, S. C. (1984). Amino acid analysis by reverse-phase high-performance liquid chromatography: precolumn derivatization with phenylisothiocyanate. Analytical Biochemistry, 136(1), 65-74. Retrieved from [Link]

• Irvine, G. B. (1996). Amino Acid Analysis Using Precolumn Derivatization with Phenylisothiocyanate. In The Protein Protocols Handbook (pp. 609-614). Humana Press. Retrieved from [Link]

• Wang, L., Wang, M., & Zhang, Q. (2019). Progress on the Synthesis and Applications of Thiocyanates. Chinese Journal of Organic Chemistry, 39(1), 58-74. Retrieved from [Link]

• Agilent Technologies. (2017). Amino Acid Analysis. Agilent Biocolumns Application Compendium. Retrieved from [Link]

• U.S. Pharmacopeia. (n.d.). 〈1052〉 BIOTECHNOLOGY-DERIVED ARTICLES—AMINO ACID ANALYSIS. Retrieved from [Link]

• Ebert, R. F. (1986). Amino acid analysis by HPLC: optimized conditions for chromatography of phenylthiocarbamyl derivatives. Analytical Biochemistry, 154(2), 431-435. Retrieved from [Link]

Sources

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• 2. waters.com [waters.com]
• 3. Appraisal of four pre-column derivatization methods for the high-performance liquid chromatographic determination of free amino acids in biological materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. usp.org [usp.org]
• 5. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 6. Amino acid analysis by reverse-phase high-performance liquid chromatography: precolumn derivatization with phenylisothiocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Amino Acid Analysis Using Precolumn Derivatization with Phenylisothiocyanate | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for the Reaction of 4-Bromobenzyl Thiocyanate with Phenols

For: Researchers, scientists, and drug development professionals.

Introduction: A Modern Approach to Aryl Benzyl Ether Synthesis

The synthesis of aryl benzyl ethers is a cornerstone transformation in organic chemistry, with wide-ranging applications in medicinal chemistry, materials science, and fragrance development. The benzyl ether moiety serves as a robust protecting group for phenols, stable to a variety of reaction conditions, yet readily cleavable under specific protocols. The Williamson ether synthesis, a classic and reliable method, traditionally employs the reaction of a phenoxide with a benzyl halide. This application note details a protocol for the synthesis of aryl 4-bromobenzyl ethers utilizing 4-bromobenzyl thiocyanate as the alkylating agent. The 4-bromobenzyl group is of particular interest as the bromine atom provides a reactive handle for further functionalization, such as cross-coupling reactions, thereby expanding the synthetic utility of the resulting ether products.

While benzyl halides are common alkylating agents, the use of 4-bromobenzyl thiocyanate presents an alternative route. The thiocyanate group, although less conventional than halides or tosylates, can function as an effective leaving group in nucleophilic substitution reactions. This protocol provides a detailed methodology for this transformation, grounded in the principles of the SN2 reaction mechanism, and offers insights into reaction optimization and product characterization.

Reaction Mechanism and Scientific Rationale

The reaction of 4-bromobenzyl thiocyanate with phenols proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, analogous to the classical Williamson ether synthesis.

Step 1: Deprotonation of the Phenol

The reaction is initiated by the deprotonation of the weakly acidic phenolic hydroxyl group by a suitable base. In this protocol, anhydrous potassium carbonate (K₂CO₃) is employed. Potassium carbonate is a moderately strong base that is sufficient to generate the more nucleophilic phenoxide anion in a polar aprotic solvent like N,N-dimethylformamide (DMF). The choice of a non-nucleophilic base is crucial to avoid competing reactions with the alkylating agent.

Step 2: Nucleophilic Attack and Displacement

The generated phenoxide anion then acts as a nucleophile, attacking the electrophilic benzylic carbon of 4-bromobenzyl thiocyanate. This attack occurs from the backside relative to the thiocyanate leaving group, leading to an inversion of configuration if the carbon were chiral (though in this case, it is not). The carbon-oxygen bond forms concurrently with the cleavage of the carbon-sulfur bond, displacing the thiocyanate anion (SCN⁻) as the leaving group.

The benzylic position of the electrophile is particularly reactive towards SN2 reactions due to the ability of the adjacent phenyl ring to stabilize the transition state through π-orbital overlap.[1][2][3]

Caption: Reaction mechanism for the synthesis of aryl 4-bromobenzyl ethers.

Experimental Protocol

This protocol provides a general procedure for the reaction of a generic phenol with 4-bromobenzyl thiocyanate. Optimization of reaction time and temperature may be necessary for specific substrates.

Materials

Reagent/Solvent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
Substituted Phenol	-	1.0	1.0
4-Bromobenzyl thiocyanate	214.08	1.1	1.1
Anhydrous Potassium Carbonate (K₂CO₃)	138.21	2.0	2.0
Anhydrous N,N-Dimethylformamide (DMF)	-	-	-
Ethyl Acetate	-	-	-
Water (deionized)	-	-	-
Brine (saturated NaCl solution)	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) apparatus

• Column chromatography setup

Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the substituted phenol (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Under an inert atmosphere (e.g., nitrogen), add anhydrous DMF to the flask. The volume should be sufficient to dissolve the phenol and create a stirrable slurry of the potassium carbonate (typically a 0.1 to 0.5 M solution with respect to the phenol).

• Addition of Alkylating Agent: Stir the mixture at room temperature for 15-20 minutes to allow for phenoxide formation. Then, add 4-bromobenzyl thiocyanate (1.1 eq) to the reaction mixture.

• Reaction: Heat the reaction mixture to 80-100 °C. The optimal temperature may vary depending on the reactivity of the phenol.[4] Monitor the progress of the reaction by thin-layer chromatography (TLC), typically eluting with a mixture of hexane and ethyl acetate. The reaction is generally complete within 4-12 hours.

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting phenol on TLC), cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing deionized water.

• Extract the aqueous layer with ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with water (2x) and then with brine (1x) to remove residual DMF and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to afford the pure aryl 4-bromobenzyl ether.

Sources

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• 3. rajdhanicollege.ac.in [rajdhanicollege.ac.in]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 4-Bromobenzyl Thiocyanate in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Potential of Halogenated Benzyl Thiocyanates in Drug Discovery

Isothiocyanates (ITCs), a class of compounds found in cruciferous vegetables, have garnered significant attention in medicinal chemistry for their anticancer properties.[1][2][3] The electrophilic isothiocyanate group (-N=C=S) is a key pharmacophore, enabling these molecules to covalently modify cellular nucleophiles, particularly the thiol groups of cysteine residues in proteins.[4][5] This reactivity underlies their ability to modulate the function of various proteins involved in carcinogenesis, including enzymes, transcription factors, and cytoskeletal proteins.[5][6]

While benzyl isothiocyanate (BITC) is a well-studied member of this family, the introduction of halogen substituents onto the aromatic ring offers a promising strategy to modulate the compound's physicochemical properties and enhance its biological activity. This guide focuses on 4-Bromobenzyl thiocyanate , a precursor to the corresponding isothiocyanate, and its potential applications in medicinal chemistry. The presence of a bromine atom at the para-position is anticipated to influence the molecule's electrophilicity, lipophilicity, and metabolic stability, potentially leading to improved potency and target selectivity.

This document provides a comprehensive overview of the synthesis, proposed mechanisms of action, and detailed protocols for the investigation of 4-Bromobenzyl thiocyanate and its isothiocyanate derivative as potential therapeutic agents.

Synthesis and Chemical Properties

4-Bromobenzyl thiocyanate serves as a stable precursor that can be converted to the more reactive 4-Bromobenzyl isothiocyanate. The synthesis is typically a two-step process starting from 4-bromotoluene.

Proposed Synthetic Pathway

The synthesis involves the free-radical bromination of 4-bromotoluene to yield 4-bromobenzyl bromide, followed by nucleophilic substitution with a thiocyanate salt. The resulting 4-bromobenzyl thiocyanate can then be thermally isomerized to the desired 4-bromobenzyl isothiocyanate.

Caption: Synthetic route to 4-Bromobenzyl Isothiocyanate.

PART 1: Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Bromobenzyl Thiocyanate

This protocol is adapted from standard procedures for the synthesis of benzyl thiocyanates.

Materials:

• 4-Bromotoluene

• N-Bromosuccinimide (NBS)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN)

• Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

• Potassium thiocyanate (KSCN)

• Acetone

• Standard laboratory glassware and purification equipment (silica gel for column chromatography)

Procedure:

Step 1: Synthesis of 4-Bromobenzyl Bromide

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-bromotoluene (1 equivalent) in CCl₄.

• Add N-Bromosuccinimide (NBS) (1.1 equivalents) and a catalytic amount of AIBN.

• Heat the mixture to reflux and irradiate with a UV lamp to initiate the radical reaction.

• Monitor the reaction progress by TLC. Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct and wash with a small amount of cold CCl₄.

• Concentrate the filtrate under reduced pressure to obtain the crude 4-bromobenzyl bromide. The crude product can be purified by recrystallization or used directly in the next step.

Step 2: Synthesis of 4-Bromobenzyl Thiocyanate

• Dissolve the crude 4-bromobenzyl bromide (1 equivalent) in acetone in a round-bottom flask.

• Add potassium thiocyanate (KSCN) (1.2 equivalents) to the solution.

• Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter off the precipitated potassium bromide.

• Concentrate the filtrate under reduced pressure to yield the crude 4-Bromobenzyl thiocyanate.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Thermal Isomerization to 4-Bromobenzyl Isothiocyanate

The conversion of benzyl thiocyanates to their isothiocyanate isomers can often be achieved by heating.[7]

Materials:

• Purified 4-Bromobenzyl thiocyanate

• High-boiling point solvent (e.g., o-dichlorobenzene or xylenes)

Procedure:

• Dissolve the purified 4-Bromobenzyl thiocyanate in a high-boiling point solvent in a round-bottom flask equipped with a reflux condenser.

• Heat the solution to reflux and monitor the reaction by TLC or GC-MS.

• The isomerization can be slow, requiring several hours of heating.

• Once the isomerization is complete, cool the reaction mixture and remove the solvent under reduced pressure.

• The resulting 4-Bromobenzyl isothiocyanate can be purified by vacuum distillation or column chromatography.

PART 2: Proposed Mechanisms of Action and Biological Targets

While direct biological data for 4-Bromobenzyl thiocyanate is limited, the extensive research on related compounds, particularly benzyl isothiocyanate (BITC) and other halogenated derivatives, allows for the formulation of several well-grounded hypotheses regarding its potential mechanisms of action and biological targets.

Covalent Modification of Cellular Proteins

The primary mechanism of action for isothiocyanates is their ability to act as electrophiles and form covalent adducts with nucleophilic groups on proteins, most notably the thiol group of cysteine residues.[4][5]

Caption: Covalent modification of a protein by 4-Bromobenzyl Isothiocyanate.

This covalent modification can lead to the inhibition of protein function. Key protein classes that are known targets of ITCs include:

• Tubulin: Several ITCs, including benzyl isothiocyanate, have been shown to inhibit tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[1][8] Studies on 2,4-dichlorobenzyl thiocyanate have demonstrated its ability to alkylate sulfhydryl groups of β-tubulin, causing a disruption of microtubule morphology.[9] Notably, structure-activity relationship studies have indicated that 4-chlorobenzyl thiocyanate is more active than its 2-chloro isomer, suggesting that the para-substitution in 4-Bromobenzyl thiocyanate may be favorable for antitubulin activity.[9]

• Topoisomerases: Recent research on 2-(4-bromobenzyl) tethered thienopyrimidine derivatives has revealed potent dual inhibition of topoisomerase I and II.[10][11] These enzymes are critical for DNA replication and repair, and their inhibition is a validated strategy in cancer therapy. The presence of the 4-bromobenzyl moiety in these highly active compounds strongly suggests its potential to contribute to the binding and inhibition of topoisomerases.[10][11]

• Kinases and Phosphatases: The signaling pathways regulated by kinases and phosphatases are often dysregulated in cancer. ITCs have been shown to modulate the activity of these enzymes, although the direct targets are not always fully elucidated.[4]

Induction of Oxidative Stress and Apoptosis

Isothiocyanates can induce the generation of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and the activation of apoptotic pathways. This can occur through the depletion of intracellular glutathione (GSH) via conjugation with the isothiocyanate group, thereby disrupting the cellular redox balance.[12] The resulting oxidative stress can trigger mitochondrial dysfunction and the release of pro-apoptotic factors.

Caption: Proposed pathway for apoptosis induction by 4-Bromobenzyl Isothiocyanate.

PART 3: In Vitro Evaluation Protocols

The following protocols provide a starting point for evaluating the biological activity of 4-Bromobenzyl thiocyanate and its isothiocyanate derivative.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells and is a common method for assessing the cytotoxic effects of a compound.

Materials:

• Cancer cell line of interest (e.g., MCF-7 breast cancer, HCT-116 colon cancer)

• Complete cell culture medium

• 96-well plates

• 4-Bromobenzyl isothiocyanate (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Seed the cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of 4-Bromobenzyl isothiocyanate in complete culture medium. The final DMSO concentration should be kept below 0.5%.

• Remove the old medium from the cells and add the medium containing the different concentrations of the test compound. Include a vehicle control (medium with DMSO only).

• Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO₂.

• After the incubation period, add MTT solution to each well and incubate for another 2-4 hours.

• Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value.

Protocol 4: In Vitro Tubulin Polymerization Assay

This cell-free assay directly measures the effect of a compound on the polymerization of purified tubulin.

Materials:

• Purified tubulin

• Tubulin polymerization buffer

• GTP solution

• 4-Bromobenzyl isothiocyanate (dissolved in DMSO)

• Fluorescence plate reader and a reporter dye that binds to polymerized microtubules (e.g., DAPI)

Procedure:

• Prepare a reaction mixture containing tubulin polymerization buffer, GTP, and the fluorescent reporter dye.

• Add different concentrations of 4-Bromobenzyl isothiocyanate or a vehicle control to the wells of a 96-well plate.

• Add the tubulin solution to each well to initiate the polymerization reaction.

• Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C.

• Measure the fluorescence intensity at regular intervals for 60-90 minutes.

• Plot the fluorescence intensity over time to generate polymerization curves.

• Analyze the curves to determine the effect of the compound on the rate and extent of tubulin polymerization.

Data Presentation

The following table summarizes the reported IC₅₀ values for benzyl isothiocyanate (BITC) and a related 2-(4-bromobenzyl) derivative in various cancer cell lines to provide a benchmark for the potential activity of 4-Bromobenzyl isothiocyanate.

Compound	Cell Line	Cancer Type	IC₅₀ (µM)	Reference
Benzyl Isothiocyanate	HeLa	Cervical Cancer	1.9	[13]
Benzyl Isothiocyanate	L-1210	Mouse Leukemia	2.0	[13]
Benzyl Isothiocyanate	CH1	Ovarian Cancer	2.2	[13]
Compound 7a (2-(4-bromobenzyl) derivative)	FaDu	Head and Neck Cancer	1.73	[11]

Conclusion and Future Directions

4-Bromobenzyl thiocyanate represents a promising, yet underexplored, scaffold in medicinal chemistry. Based on the well-established anticancer activities of related isothiocyanates and the demonstrated potency of molecules incorporating the 4-bromobenzyl moiety, it is reasonable to hypothesize that 4-Bromobenzyl isothiocyanate will exhibit significant biological activity. The protocols and mechanistic insights provided in this guide are intended to facilitate further research into this compound. Future studies should focus on the direct evaluation of its cytotoxicity against a panel of cancer cell lines, the elucidation of its specific molecular targets, and in vivo efficacy studies in relevant animal models. The exploration of halogenated benzyl thiocyanates holds considerable potential for the development of novel and potent therapeutic agents.

References

• Arora, S., et al. (2025). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[14][15]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. RSC Medicinal Chemistry, 16, 907-926. [Link]

• Arora, S., et al. (2024). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[14][15]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. PubMed Central. [Link]

• Janczewski, Ł., et al. (2023). Isothiocyanates as Tubulin Polymerization Inhibitors—Synthesis and Structure–Activity Relationship Studies. International Journal of Molecular Sciences, 24(18), 13674. [Link]

• PubChem. (n.d.). 4-Bromobenzylisothiocyanate. National Center for Biotechnology Information. Retrieved from [Link]

• Akgul, O., et al. (2024). Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. PubMed Central. [Link]

• Nakamura, Y., & Miyoshi, N. (2018). Physiological relevance of covalent protein modification by dietary isothiocyanates. Journal of Clinical Biochemistry and Nutrition, 62(1), 11–19. [Link]

• Miyoshi, N., et al. (2024). Augmentation of the Benzyl Isothiocyanate-Induced Antiproliferation by NBDHEX in the HCT-116 Human Colorectal Cancer Cell Line. PubMed. [Link]

• Lu, G., et al. (2015). An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site. PubMed Central. [Link]

• Szaefer, H., et al. (2022). Benzyl Isothiocyanate, a Vegetable-Derived Compound, Induces Apoptosis via ROS Accumulation and DNA Damage in Canine Lymphoma and Leukemia Cells. MDPI. [Link]

• Murad, Y. Z., et al. (2022). Exploring the Anticancer Effects of Brominated Plastoquinone Analogs with Promising Cytotoxic Activity in MCF-7 Breast Cancer Cells via Cell Cycle Arrest and Oxidative Stress Induction. PubMed Central. [Link]

• Mi, L., et al. (2011). Proteins as binding targets of isothiocyanates in cancer prevention. PubMed Central. [Link]

• Nakamura, Y., & Miyoshi, N. (2018). Physiological relevance of covalent protein modification by dietary isothiocyanates. OUCI. [Link]

• Janczewski, Ł., et al. (2023). Isothiocyanates as Tubulin Polymerization Inhibitors-Synthesis and Structure-Activity Relationship Studies. PubMed. [Link]

• Spengler, C., et al. (2021). Characterization of Conjugates between α-Lactalbumin and Benzyl Isothiocyanate—Effects on Molecular Structure and Proteolytic Stability. MDPI. [Link]

• Murakami, K., & Miki, Y. (2024). Recent advancement in the synthesis of isothiocyanates. Chemical Communications. [Link]

• Singh, S. V., et al. (2011). Synthesis and Anticancer Activity Comparison of Phenylalkyl Isoselenocyanates with Corresponding Naturally Occurring and Synthetic Isothiocyanates. NIH. [Link]

• Tran, T. H. T., et al. (2024). Isothiocyanates in medicine: A comprehensive review on phenylethyl-, allyl-, and benzyl-isothiocyanates. TUM. [Link]

• Chandler, M. S., et al. (2014). THIOCYANATE: A potentially useful therapeutic agent with host defense and antioxidant properties. PubMed Central. [Link]

• Dinh, T. T., et al. (2021). Anticancer activities of dietary benzyl isothiocyanate: A comprehensive review. PubMed. [Link]

• Todorovska-Rasic, M., & Radulović, N. (2022). Isothiocyanate to thiocyanate (and vice versa?) isomerization: Billeter-Gerlich rearrangement. ResearchGate. [Link]

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• ResearchGate. (n.d.). Chemical structures of phenethyl isothiocyanate, benzyl isothiocyanate,... Retrieved from [Link]

• Lin, J. M., et al. (1998). Benzyl isothiocyanate: an effective inhibitor of polycyclic aromatic hydrocarbon tumorigenesis in A/J mouse lung. PubMed. [Link]

• Al-Warhi, T., et al. (2025). Design, Synthesis, Anticancer Screening, and Mechanistic Study of Spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole-2-carboxamide Derivatives. MDPI. [Link]

• Murakami, K., & Miki, Y. (2023). Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv. [Link]

• Chen, C. W., & Ho, C. T. (1998). Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. PubMed. [Link]

• Abraham, I., et al. (1986). 2,4-Dichlorobenzyl thiocyanate, an antimitotic agent that alters microtubule morphology. PubMed. [Link]

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click chemistry reactions involving 4-Bromobenzyl thiocyanate

An Application Guide to Leveraging 4-Bromobenzyl Thiocyanate as a Versatile Precursor for Click Chemistry Reactions

Authored by: A Senior Application Scientist

Abstract

This technical guide provides researchers, chemists, and drug development professionals with a comprehensive overview and detailed protocols for utilizing 4-Bromobenzyl thiocyanate as a stable and versatile precursor in two powerful click chemistry platforms: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the radical-mediated Thiol-Yne reaction. We will explore the necessary conversion steps to transform this readily available reagent into "click-ready" intermediates—4-Bromobenzyl azide and 4-Bromobenzyl thiol—and detail the subsequent high-efficiency ligation reactions. The strategic importance of the 4-bromophenyl moiety as a handle for post-click functionalization is also discussed, highlighting its utility in creating complex molecular architectures for medicinal chemistry and materials science.

Introduction: The Strategic Value of 4-Bromobenzyl Thiocyanate in Modular Synthesis

Click chemistry describes a class of reactions that are rapid, high-yielding, and highly specific, proceeding under mild, often aqueous, conditions.[1][2] The premier example, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), forms a stable 1,2,3-triazole linkage and has revolutionized fields from drug discovery to bioconjugation.[3][4]

While not a direct participant in the canonical click reaction, 4-Bromobenzyl thiocyanate is an exceptionally useful starting material. As a stable, crystalline solid, it serves as an excellent shelf-stable precursor to two distinct click-reactive functional groups: azides and thiols. Its strategic value lies in this dual potential and in the presence of the 4-bromophenyl group, which provides a synthetically valuable handle for downstream modifications via cross-coupling reactions. This guide elucidates the pathways from this single precursor to two distinct, powerful ligation technologies.

Section 1: The Primary Pathway: CuAAC via 4-Bromobenzyl Azide

The most common application of 4-Bromobenzyl thiocyanate in a click chemistry workflow is its conversion to 4-Bromobenzyl azide, a key partner for the CuAAC reaction. This transformation is typically achieved through a nucleophilic substitution (SN2) reaction where an azide salt displaces the thiocyanate group. The resulting benzyl azide can then be "clicked" with a terminal alkyne to regioselectively yield a 1,4-disubstituted 1,2,3-triazole.[2]

Workflow Overview: From Thiocyanate to Triazole

The overall process is a robust two-step, one-pot or two-step sequence that efficiently builds complex molecular scaffolds.

Figure 1: General workflow for converting 4-Bromobenzyl thiocyanate into a 1,2,3-triazole via a CuAAC reaction.

Protocol 1.1: Synthesis of 4-Bromobenzyl Azide

This protocol describes the conversion of the thiocyanate to the corresponding azide. Low molecular weight organic azides can be explosive when isolated in pure form; therefore, generating the azide and using it directly in the subsequent click reaction (in situ) is a recommended safety practice.[5]

Materials:

• 4-Bromobenzyl thiocyanate

• Sodium azide (NaN₃)

• Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

• Deionized water

• Diethyl ether or Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-Bromobenzyl thiocyanate (1.0 eq) in DMSO or DMF (approx. 0.5 M concentration).

• Add sodium azide (1.2-1.5 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Carefully pour the mixture into a separatory funnel containing deionized water (approx. 10 times the volume of the reaction solvent).

• Extract the aqueous phase with diethyl ether or ethyl acetate (3 x volume of the reaction solvent).

• Combine the organic layers and wash with deionized water, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 4-Bromobenzyl azide.

  • Causality Note: The use of a polar aprotic solvent like DMSO or DMF is crucial as it effectively dissolves the azide salt and promotes the SN2 mechanism. Heating accelerates the displacement of the relatively stable thiocyanate leaving group.

Protocol 1.2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol outlines the click reaction between the synthesized 4-Bromobenzyl azide and a terminal alkyne. The active Cu(I) catalyst is generated in situ from a Cu(II) salt and a reducing agent.[6]

Materials:

• 4-Bromobenzyl azide (1.0 eq)

• Terminal Alkyne (e.g., Phenylacetylene) (1.0-1.1 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (1-5 mol%)

• Sodium ascorbate (5-10 mol%)

• Solvent system: e.g., t-Butanol/H₂O (1:1) or DMF

• 10% Aqueous ammonia

Procedure:

• To a vial or flask, add 4-Bromobenzyl azide (1.0 eq), the terminal alkyne (1.0-1.1 eq), and the t-Butanol/H₂O (1:1) solvent system. Stir to dissolve.

• In a separate small vial, prepare fresh solutions of CuSO₄·5H₂O (e.g., 0.1 M in water) and sodium ascorbate (e.g., 0.2 M in water).

• Add the sodium ascorbate solution (to provide 5-10 mol%) to the reaction mixture, followed by the CuSO₄·5H₂O solution (to provide 1-5 mol%).

• Stir the reaction vigorously at room temperature. The reaction is often complete within 1-24 hours. Monitor by TLC or LC-MS.

• Work-up: Upon completion, pour the reaction mixture into ice-cold water. If a precipitate forms, it can be collected by filtration.[5]

• Add 10% aqueous ammonia solution to the mixture to chelate the copper catalyst, which is indicated by the formation of a deep blue color in the aqueous phase.[5]

• Stir for 5-10 minutes, then filter the solid product using a Buchner funnel.

• Wash the solid with cold water and dry under vacuum. The product is often pure enough for subsequent steps, but can be recrystallized if necessary.

  • Expertise Note: Sodium ascorbate is the preferred reducing agent as it rapidly reduces Cu(II) to the catalytically active Cu(I) species and scavenges oxygen, preventing the oxidative homocoupling of the alkyne (Glaser coupling), a common side reaction.[4][6]

Mechanism of the CuAAC Reaction

The Cu(I) catalyst is essential as it coordinates with the terminal alkyne to form a copper-acetylide intermediate. This intermediate then reacts with the azide in a stepwise manner, significantly lowering the activation energy compared to the uncatalyzed thermal reaction and ensuring high regioselectivity for the 1,4-isomer.[7][8]

Figure 2: Simplified catalytic cycle for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Table 1: Representative CuAAC Reaction Data

Entry	Alkyne Partner	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)
1	Phenylacetylene	2	tBuOH/H₂O	4	>95
2	Propargyl alcohol	5	DMF	12	92
3	1-Ethynylcyclohexene	2	tBuOH/H₂O	8	94
4	4-Ethynylanisole	1	DMSO	6	>95

Yields are representative for typical CuAAC reactions and may vary based on specific substrate and conditions.

Section 2: The Secondary Pathway: Thiol-Yne Reaction via 4-Bromobenzyl Thiol

An alternative click strategy involves converting 4-Bromobenzyl thiocyanate into 4-Bromobenzyl thiol. This thiol can then undergo a radical-mediated Thiol-Yne reaction with an alkyne. This reaction proceeds via a radical chain mechanism and typically results in a double addition of the thiol across the alkyne, yielding a 1,2-dithioether.[9][10]

Protocol 2.1: Synthesis of 4-Bromobenzyl Thiol

This protocol describes the hydrolysis of the thiocyanate to the corresponding thiol.

Materials:

• 4-Bromobenzyl thiocyanate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol or Methanol

• Hydrochloric acid (HCl), 1M

• Diethyl ether

Procedure:

• Dissolve 4-Bromobenzyl thiocyanate (1.0 eq) in ethanol in a round-bottom flask.

• Add an aqueous solution of NaOH (2.0-3.0 eq).

• Reflux the mixture for 2-4 hours, monitoring by TLC.

• Cool the reaction to room temperature and acidify with 1M HCl until the pH is ~2-3.

• Extract the product with diethyl ether (3x).

• Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate under reduced pressure to yield 4-Bromobenzyl thiol.

Protocol 2.2: Radical-Initiated Thiol-Yne Coupling

This protocol outlines the coupling of the thiol with an alkyne, initiated by a radical source.

Materials:

• 4-Bromobenzyl thiol (2.1 eq)

• Alkyne (e.g., Phenylacetylene) (1.0 eq)

• Radical Initiator: Azobisisobutyronitrile (AIBN) (5-10 mol%) or a photoinitiator like Irgacure 2959.

• Anhydrous, degassed solvent (e.g., Toluene or THF)

Procedure:

• In a flask suitable for photochemical reactions or heating under inert atmosphere, dissolve the alkyne (1.0 eq) and 4-Bromobenzyl thiol (2.1 eq) in the degassed solvent.

• Add the radical initiator (AIBN).

• If using AIBN, heat the reaction to 80-90 °C. If using a photoinitiator, irradiate with a UV lamp (e.g., 365 nm).[11]

• Stir for 2-12 hours, monitoring by TLC or LC-MS.

• Cool the reaction and concentrate under reduced pressure.

• Purify the resulting 1,2-dithioether product by column chromatography.

  • Trustworthiness Note: The Thiol-Yne reaction is highly efficient but requires careful exclusion of oxygen, which can inhibit radical polymerization. Using degassed solvents and maintaining an inert (N₂ or Ar) atmosphere is critical for reproducibility.[12]

Section 3: Applications & Post-Click Functionalization

The true power of using 4-Bromobenzyl thiocyanate as a precursor is realized in the synthetic utility of its products. The 1-(4-bromobenzyl)-1,2,3-triazole generated from the CuAAC pathway is a prime substrate for further diversification. The aryl bromide serves as a versatile handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, or Buchwald-Hartwig aminations. This allows for the modular assembly of complex molecules, a highly desirable strategy in drug discovery and materials science.[13][14]

Example Workflow: Post-Click Suzuki Coupling

Figure 3: Post-click modification of the triazole product via a Suzuki cross-coupling reaction.

This modular approach enables the rapid generation of compound libraries where one part of the molecule is varied via the alkyne in the click step, and another part is varied via the boronic acid in the coupling step. This is a cornerstone of modern medicinal chemistry for structure-activity relationship (SAR) studies.

Conclusion

4-Bromobenzyl thiocyanate is a highly valuable and cost-effective building block for researchers engaged in molecular synthesis. It serves as a stable, easily handled precursor to both azides and thiols, providing access to two of the most robust click chemistry platforms—CuAAC and Thiol-Yne reactions. The inherent 4-bromophenyl moiety further enhances its utility, enabling post-ligation diversification through cross-coupling chemistry. The protocols and principles outlined in this guide provide a validated framework for integrating this versatile reagent into workflows for drug discovery, bioconjugation, and advanced materials development.

References

• Title: Copper-catalyzed, N-directed remote C(sp3)–H azidation and thiocyanation Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

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• Title: Strategies for the synthesis of 1,2,3‐triazoles. Source: ResearchGate URL: [Link]

• Title: Thiol-yne click chemistry: A powerful and versatile methodology for materials synthesis Source: RSC Publishing URL: [Link]

• Title: The mechanism of copper-catalyzed azide-alkyne cycloaddition reaction Source: PubMed URL: [Link]

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• Title: Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation Source: PubMed URL: [Link]

• Title: Copper Photocatalyzed Divergent Access to Organic Thio- and Isothiocyanates Source: ACS Publications URL: [Link]

• Title: Recent Developments Towards the Synthesis of Triazole Derivatives: A Review Source: MDPI URL: [Link]

• Title: Synthesis of Oxadiazoles, Thiadiazoles and Triazoles Derived from Benzo[b]thiophene Source: Molecules URL: [Link]

• Title: Synthesis of Novel Triazoles, Tetrazine, Thiadiazoles and Their Biological Activities Source: NIH National Library of Medicine URL: [Link]

• Title: Synthesis and Biological Activity of Some New 1,3,4-Thiadiazole and 1,2,4-Triazole Compounds Containing a Phenylalanine Moiety Source: NIH National Library of Medicine URL: [Link]

• Title: Copper-catalyzed azide-alkyne cycloaddition of benzyl azide (1a) and various acetylenes (2a-h) in Cyrene TM. Source: ResearchGate URL: [Link]

• Title: New Mechanistic Insight into the Copper(I)-Catalysed Azide-Alkyne Cycloaddition! Source: Wipf Group, University of Pittsburgh URL: [Link]

• Title: Scheme 2: Copper-catalyzed azide-alkyne cycloaddition of benzyl azide... Source: ResearchGate URL: [Link]

• Title: Thiol–yne coupling: revisiting old concepts as a breakthrough for up-to-date applications Source: RSC Publishing URL: [Link]

• Title: Click chemistry Source: Wikipedia URL: [Link]

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• Title: 1,2,3-Triazole synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Synthesis methods of 1,2,3-/1,2,4-triazoles: A review Source: Frontiers in Chemistry URL: [Link]

• Title: Thiocyanation of N , N -Dialkylhydrazonoyl Bromides: An Entry to Sulfur-Containing 1,2,4-Triazole Derivatives Source: ResearchGate URL: [Link]

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• Title: Click Chemistry: Synthesis of a Triazole Source: MDHV URL: [Link]

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• Title: Cysteine specific bioconjugation with benzyl isothiocyanates Source: ResearchGate URL: [Link]

• Title: Site-Specific Bioconjugation and Multi-Bioorthogonal Labeling via Rapid Formation of Boron-Nitrogen Heterocycle Source: NIH National Library of Medicine URL: [Link]

• Title: Overview Click Chemistry background information Source: Jena Bioscience URL: [Link]

• Title: Advances in Bioconjugation Source: NIH National Library of Medicine URL: [Link]

• Title: Recent progress of direct thiocyanation reactions Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

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Application Notes & Protocols: 4-Bromobenzyl Thiocyanate as a Versatile Linker for Solid-Phase Synthesis

Abstract

Solid-phase synthesis (SPS) is a cornerstone of modern chemical and pharmaceutical research, enabling the efficient construction of complex molecules like peptides, oligonucleotides, and small-molecule libraries.[1][2] The choice of linker—the molecular bridge between the insoluble support and the growing molecule—is paramount to the success of any solid-phase strategy.[3] This guide introduces 4-Bromobenzyl thiocyanate as a highly versatile and multi-faceted linker system. The unique reactivity of the thiocyanate moiety (R-S-C≡N) presents a powerful tool for researchers, serving as a masked thiol for native chemical ligation (NCL), a safety-catch handle for controlled cleavage, and a precursor for diverse molecular architectures. This document provides a deep dive into the underlying chemical principles, detailed step-by-step protocols for its implementation, and expert insights into potential applications and troubleshooting.

Part I: The Chemistry of the 4-Bromobenzyl Thiocyanate Linker

The efficacy of the 4-Bromobenzyl thiocyanate linker stems from the orthogonal reactivity of its two key functional groups: the bromobenzyl moiety for resin immobilization and the thiocyanate group for substrate attachment and subsequent manipulation.

Mechanism of Resin Immobilization

The linker is typically anchored to a nucleophilic resin, such as a hydroxymethyl-functionalized support (e.g., Wang resin) or an aminomethyl-functionalized support (e.g., AM resin). The immobilization proceeds via a standard nucleophilic substitution (SN2) reaction, where the nucleophilic group on the resin displaces the bromide from the benzylic carbon of the linker. This reaction forms a stable ether or amine linkage, respectively, tethering the thiocyanate functionality to the solid support.

The choice of base and solvent is critical for achieving high loading efficiency. A non-nucleophilic base like diisopropylethylamine (DIEA) is often preferred to prevent competition with the resin's nucleophile, and a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) is used to ensure proper resin swelling and reagent solvation.[4]

Caption: Mechanism of Linker Immobilization onto a Solid Support.

The Thiocyanate Moiety: A Versatile Functional Handle

The thiocyanate group is not merely a point of attachment; it is a versatile chemical entity that can be transformed into various other functionalities, making it a powerful tool in synthesis.[5]

• As a Masked Thiol: The most prominent application is its use as a precursor to a free thiol (-SH). Mild reduction with reagents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) quantitatively converts the resin-bound thiocyanate to a thiol. This in-situ generation of a thiol-functionalized resin is exceptionally useful for applications such as Native Chemical Ligation (NCL), where a C-terminal peptide thioester can react with an N-terminal cysteine of another peptide.[6][7]

• Safety-Catch Linker Strategy: The thiocyanate group is stable to many standard reagents used in peptide synthesis (e.g., piperidine for Fmoc deprotection).[8] However, its reactivity can be "switched on" through a specific chemical transformation. For instance, activation followed by nucleophilic attack allows for the release of the synthesized molecule under conditions orthogonal to the synthesis steps. This two-step cleavage process defines the "safety-catch" principle.

Caption: The "Safety-Catch" linker concept using the thiocyanate moiety.

Part II: Experimental Protocols

Safety Precaution: Always handle reagents like 4-Bromobenzyl thiocyanate and solvents in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.[9]

Protocol 1: Immobilization of 4-Bromobenzyl Thiocyanate onto Wang Resin

This protocol describes the attachment of the linker to a hydroxymethyl-functionalized resin (Wang resin) to form a stable ether bond.

Materials:

• Wang Resin (100-200 mesh, 1.0 mmol/g loading)

• 4-Bromobenzyl thiocyanate

• Diisopropylethylamine (DIEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Place 1.0 g of Wang resin in the synthesis vessel. Add 10 mL of anhydrous DMF and allow the resin to swell for 1 hour with gentle agitation.

• Solvent Exchange: Drain the DMF and wash the resin sequentially with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• Linker Attachment:

  • In a separate flask, dissolve 4-Bromobenzyl thiocyanate (4.0 mmol, 4 eq.) in 5 mL of anhydrous DMF.

  • Add DIEA (8.0 mmol, 8 eq.) to the linker solution.

  • Add the linker solution to the swollen resin.

  • Agitate the mixture at 50°C for 24 hours.

• Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Drying: Dry the resin under high vacuum to a constant weight.

• Capping (Optional but Recommended): To cap any unreacted hydroxyl groups, treat the resin with a solution of acetic anhydride (10 eq.) and pyridine (10 eq.) in DCM for 2 hours. Wash and dry as before.

• Confirmation: The loading of the linker can be determined by elemental analysis for sulfur or nitrogen content, or by a test cleavage and quantification of the released linker.

Protocol 2: On-Resin Synthesis of a Model Peptide Thioester

This protocol outlines the synthesis of a dipeptide (e.g., Phe-Gly) and its conversion to a C-terminal thioester, a key intermediate for NCL.

Workflow:

Caption: Workflow for solid-phase synthesis of a peptide thioester.

Procedure:

• Resin Preparation: Start with the 4-Bromobenzyl thiocyanate functionalized resin from Protocol 1.

• Thiol Activation:

  • Swell the resin (0.2 mmol scale) in DMF.

  • Treat with a solution of TCEP (0.6 mmol, 3 eq.) and DIEA (1.2 mmol, 6 eq.) in DMF for 2 hours to reduce the thiocyanate to a thiol.

  • Wash thoroughly with DMF (5 x 10 mL).

• First Amino Acid Coupling (Thioester Formation):

  • In a separate vial, pre-activate Fmoc-Gly-OH (1.0 mmol, 5 eq.) with DIC (1.0 mmol, 5 eq.) and OxymaPure® (1.0 mmol, 5 eq.) in DMF for 10 minutes.

  • Add the activated amino acid solution to the resin and react for 4 hours.

  • Wash the resin with DMF (3x) and DCM (3x).

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash with DMF (5x).

• Second Amino Acid Coupling: Couple Fmoc-Phe-OH using the same activation method as in step 3.

• Final Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash with DMF (5x) and DCM (5x), then dry the resin.

• Cleavage (Thiolysis):

  • Prepare a cleavage cocktail of 94% Trifluoroacetic acid (TFA), 2.5% water, 2.5% 1,2-ethanedithiol (EDT), and 1% triisopropylsilane (TIS). Note: This cocktail simultaneously cleaves side-chain protecting groups.

  • To release the peptide as a thioester for NCL, a milder thiolysis is required. Treat the resin with a solution of 10% thiophenol (PhSH) and 5% DIEA in DMF for 6 hours.

  • Collect the filtrate. Precipitate the crude peptide thioester in cold diethyl ether, centrifuge, and collect the pellet.

Protocol 3: Product Analysis

The identity and purity of the cleaved peptide thioester should be confirmed using analytical techniques.

• High-Performance Liquid Chromatography (HPLC):

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% TFA.

  • Detection: UV detection at 220 nm and 280 nm.[6]

• Mass Spectrometry (MS):

  • Use ESI-MS or MALDI-TOF to confirm the molecular weight of the desired product. The observed mass should correspond to the calculated mass of the peptide thioester (e.g., H₂N-Phe-Gly-SPh).[6]

Part III: Data and Troubleshooting

Table 1: Summary of Typical Reaction Parameters

Parameter	Immobilization	Thiol Activation	Peptide Coupling	Cleavage (Thiolysis)
Reagents	4-Bromobenzyl thiocyanate, DIEA	TCEP, DIEA	Fmoc-AA-OH, DIC, Oxyma	Thiophenol, DIEA
Solvent	Anhydrous DMF	DMF	DMF	DMF
Temperature	50°C	Room Temp.	Room Temp.	Room Temp.
Time	24 hours	2 hours	2-4 hours	6 hours
Equivalents	4 eq. Linker, 8 eq. Base	3 eq. TCEP, 6 eq. Base	5 eq. AA, 5 eq. Coupling agents	10% (v/v) PhSH

Table 2: Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Linker Loading	- Incomplete reaction.- Steric hindrance on the resin.- Poor quality of anhydrous solvent.	- Increase reaction time or temperature (up to 60°C).- Use a resin with a lower substitution level.- Ensure all solvents are strictly anhydrous.
Incomplete Thiol Activation	- Insufficient reducing agent.- Degradation of TCEP.	- Increase equivalents of TCEP and DIEA.- Use a fresh bottle of TCEP. Monitor with Ellman's test.
Low Peptide Yield after Cleavage	- Incomplete coupling steps.- Incomplete cleavage.	- Use a coupling indicator test (e.g., Kaiser test) to ensure >99% coupling efficiency.- Increase cleavage time or use a stronger nucleophile.
Side Product Formation	- Racemization during coupling.- Off-target modifications during cleavage.	- Add OxymaPure® or HOBt to suppress racemization.- Optimize cleavage cocktail; ensure appropriate scavengers are used if performing global deprotection.[9]

Conclusion

4-Bromobenzyl thiocyanate is more than a simple anchor; it is a sophisticated tool for advanced solid-phase synthesis. Its ability to function as a stable yet activatable linker opens avenues for the streamlined synthesis of complex biomolecules, particularly peptide thioesters essential for protein engineering and drug discovery via Native Chemical Ligation. The protocols and insights provided in this guide offer a robust framework for researchers to harness the power of this versatile linker, enabling innovation and accelerating discovery in the chemical and life sciences.

References

• James, I.W. (1999). Linkers for solid phase organic synthesis. Tetrahedron, 55(16), 4855-4946. [Link]

• Albericio, F., et al. (2018). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 23(6), 1450. [Link]

• An Introduction to SPOS: Supports, linkers, and analytical methods for Solid Phase Organic Synthesis. University of Cambridge. [Link]

• Albericio, F., et al. (2020). Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins. Frontiers in Chemistry, 8, 321. [Link]

• Gmeiner, P., et al. (2010). Solid-Phase Synthetic Route to Multiple Derivatives of a Fundamental Peptide Unit. Molecules, 15(11), 8341-8358. [Link]

• Muttenthaler, M., et al. (2021). Towards the use of an amino acid cleavable linker for solid-phase chemical synthesis of peptides and proteins. Organic & Biomolecular Chemistry, 21(5), 966-969. [Link]

• Hutton, C. A. Exploiting Thioamide Reactivity in Peptide Synthesis and Functionalisation. The University of Melbourne. [Link]

• APL, Inc. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Zhang, Q. (2023). Progress Towards Peptide and Protein Synthesis Involving Thiol Moieties. Scholars Archive, University at Albany, SUNY. [Link]

• Wang, Z., et al. (2020). Progress on the Synthesis and Applications of Thiocyanates. Chinese Journal of Organic Chemistry, 40(10), 3195-3212. [Link]

• Organic Chemistry Portal. Thiocyanate synthesis by C-S coupling or substitution. [Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Solid-Phase Synthetic Route to Multiple Derivatives of a Fundamental Peptide Unit [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins [frontiersin.org]
• 7. scholarsarchive.library.albany.edu [scholarsarchive.library.albany.edu]
• 8. Safety-Catch Linkers for Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note & Protocol: A Scalable and Efficient Synthesis of 4-Bromobenzyl Thiocyanate Derivatives

Introduction: The Strategic Importance of 4-Bromobenzyl Thiocyanate

4-Bromobenzyl thiocyanate and its derivatives are highly valuable and versatile intermediates in the landscape of modern organic synthesis. Their strategic importance lies in the dual reactivity of the benzylic thiocyanate group, which serves as a linchpin for constructing complex molecular architectures. These compounds are pivotal starting materials in the development of a wide array of pharmaceuticals, agrochemicals, and materials science products.[1][2][3][4] Specifically, the thiocyanate moiety is a precursor to numerous sulfur-containing heterocycles and functional groups that are integral to pharmacologically active molecules, including potent anticancer and anti-inflammatory agents.[5][6][7]

This application note provides a comprehensive, field-proven guide for the scale-up synthesis of 4-bromobenzyl thiocyanate. The protocols detailed herein are designed for robustness, safety, and high efficiency, addressing the common challenges encountered when transitioning from bench-scale to pilot or industrial production. We will delve into the mechanistic underpinnings of the reaction, offer a detailed step-by-step protocol, explore critical optimization parameters, and outline rigorous safety and analytical procedures to ensure a self-validating and reproducible process.

Mechanistic Rationale: Leveraging Phase Transfer Catalysis for Optimal Efficiency

The synthesis of 4-bromobenzyl thiocyanate is fundamentally a nucleophilic substitution reaction. The process involves the displacement of a halide (typically bromide or chloride) from the benzylic position of 4-bromobenzyl halide by the thiocyanate anion (SCN⁻).[8][9][10]

Core Reaction Mechanism: The reaction proceeds via a classic SN2 (bimolecular nucleophilic substitution) mechanism.[8] The thiocyanate ion, acting as the nucleophile, attacks the electrophilic benzylic carbon, leading to the displacement of the halide leaving group in a single, concerted step.

A critical consideration in this synthesis is the ambident nature of the thiocyanate nucleophile, which can attack via either the sulfur or nitrogen atom. Attack through sulfur yields the desired thiocyanate (R-SCN), while attack through nitrogen results in the formation of the isothiocyanate isomer (R-NCS).[10][11] For benzylic substrates, the use of polar aprotic solvents and careful temperature control favors the formation of the thermodynamically more stable S-alkylation product, the thiocyanate.

The Power of Phase Transfer Catalysis (PTC) in Scale-Up: On a laboratory scale, this reaction can be performed in a homogenous solution using polar aprotic solvents. However, for large-scale synthesis, such solvents can be costly and difficult to handle. A more efficient, economical, and greener approach is to employ a biphasic system (e.g., an organic solvent and water) with a Phase Transfer Catalyst (PTC).[12][13][14][15][16]

The PTC, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB) or a polyether like polyethylene glycol (PEG), facilitates the reaction by transporting the thiocyanate anion from the aqueous phase (where the inorganic thiocyanate salt is dissolved) into the organic phase.[12][14][16] This creates a reactive "pseudo-homogenous" environment, dramatically increasing the reaction rate and allowing the use of less expensive and more environmentally benign solvents.

Caption: S_N2 reaction mechanism for thiocyanate synthesis, enhanced by PTC.

Detailed Scale-Up Protocol

This protocol is designed for a ~1 mole scale synthesis of 4-bromobenzyl thiocyanate from 4-bromobenzyl bromide. All operations must be conducted in a well-ventilated fume hood or a suitable closed-reactor system.

Part A: Materials, Reagents, and Equipment

Item	Details	Supplier Example
Starting Material	4-Bromobenzyl bromide (C₇H₆Br₂)	Sigma-Aldrich (CAS: 100-39-0)
Reagent	Potassium Thiocyanate (KSCN)	TCI Chemicals (CAS: 333-20-0)
Catalyst (PTC)	Tetrabutylammonium Bromide (TBAB)	Alfa Aesar (CAS: 1643-19-2)
Solvent	Toluene	Fisher Scientific
Aqueous Phase	Deionized Water	---
Washing Agent	Saturated Sodium Chloride (Brine)	---
Drying Agent	Anhydrous Magnesium Sulfate (MgSO₄)	---
Purification	Ethanol, 95%	---
Reactor	5 L jacketed glass reactor with overhead mechanical stirrer, reflux condenser, thermocouple, and dropping funnel.	---
Auxiliary	Heating/cooling circulator, rotary evaporator, vacuum pump, filtration apparatus.	---

Part B: Experimental Procedure

• Reactor Setup: Assemble the 5 L jacketed reactor system. Ensure all joints are properly sealed and the system is inerted with a slow stream of nitrogen.

• Charging Reagents: To the reactor, add potassium thiocyanate (116.6 g, 1.2 mol, 1.2 eq.) and deionized water (1 L). Stir the mixture at 200 RPM until the salt is fully dissolved.

• Catalyst Addition: Add tetrabutylammonium bromide (TBAB) (16.1 g, 0.05 mol, 5 mol%) to the aqueous solution.

• Organic Phase Addition: In a separate container, dissolve 4-bromobenzyl bromide (250 g, 1.0 mol, 1.0 eq.) in toluene (1.5 L). Transfer this solution to the dropping funnel attached to the reactor.

• Reaction Initiation: Begin adding the toluene solution of 4-bromobenzyl bromide to the stirred aqueous mixture in the reactor over 30 minutes. An exotherm may be observed.

• Reaction Conditions: Once the addition is complete, heat the reactor contents to 60-65 °C using the circulating bath. Maintain vigorous stirring (300-400 RPM) to ensure efficient mixing of the two phases.

• In-Process Monitoring: Monitor the reaction progress every hour by withdrawing a small aliquot from the organic layer. Analyze the aliquot by Thin Layer Chromatography (TLC) (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase) or HPLC to track the disappearance of the starting material.[17] The reaction is typically complete within 4-6 hours.

Part C: Work-up and Product Isolation

• Cooling: Once the reaction is complete, cool the mixture to room temperature (20-25 °C).

• Phase Separation: Stop the stirrer and allow the layers to separate. Transfer the contents to a large separatory funnel. Drain and collect the bottom aqueous layer.

• Washing: Wash the upper organic layer sequentially with:

  • 1 L of deionized water.

  • 1 L of saturated brine solution. This removes the PTC and any remaining inorganic salts.

• Drying: Transfer the organic layer to a clean flask and dry it over anhydrous magnesium sulfate (MgSO₄) for 30 minutes with gentle stirring.

• Solvent Removal: Filter off the drying agent and concentrate the toluene solution under reduced pressure using a rotary evaporator.

• Purification by Recrystallization:

  • Dissolve the crude solid residue in a minimum amount of hot 95% ethanol.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath for 1-2 hours to maximize crystal formation.

  • Collect the white crystalline product by vacuum filtration, washing the filter cake with a small amount of cold ethanol.

• Drying: Dry the purified 4-bromobenzyl thiocyanate in a vacuum oven at 40 °C to a constant weight. The expected yield is typically 85-95%.

Caption: High-level workflow for the scale-up synthesis of 4-bromobenzyl thiocyanate.

Critical Parameters for Optimization and Control

Successful scale-up hinges on the precise control of several key parameters. The causality behind these choices directly impacts yield, purity, and process safety.

Parameter	Options & Considerations	Rationale & Impact on Scale-Up
Starting Halide	4-Bromobenzyl Bromide vs. 4-Bromobenzyl Chloride	Bromide is more reactive (better leaving group), leading to faster reaction times. Chloride is less expensive but may require more forcing conditions (higher temperature or longer time).[8][9]
Thiocyanate Salt	KSCN, NaSCN, NH₄SCN	KSCN is commonly used due to its good solubility in water and affordability. The choice can depend on cost and local availability.
Phase Transfer Catalyst	Quaternary Ammonium Salts (e.g., TBAB) vs. Polyethylene Glycols (PEG)	TBAB is highly efficient for SN2 reactions. PEGs are inexpensive and considered "greener" catalysts but may be slightly less efficient.[12][14] Catalyst loading is critical; typically 1-5 mol% is sufficient.
Solvent System	Toluene/Water, Dichloromethane/Water	Toluene is an excellent choice for scale-up due to its higher boiling point (safer than DCM), good separation from water, and lower cost.
Temperature	40°C to 80°C	Higher temperatures increase reaction rate but also elevate the risk of side reactions, particularly the formation of the isothiocyanate isomer. 60-65°C is an optimal balance for this system.
Stirring Speed	200-500 RPM	In a biphasic PTC system, the reaction rate is often mass-transfer limited. Vigorous stirring is essential to maximize the interfacial area between the phases, ensuring efficient catalyst turnover.

Analytical Characterization for Quality Control

Rigorous analytical testing is a self-validating system that ensures the final product meets the required specifications.

Technique	Purpose	Expected Result for 4-Bromobenzyl Thiocyanate
Melting Point	Purity Assessment	~61-63 °C
TLC	Reaction Monitoring	Rf value distinct from starting material.
HPLC	Quantitative Purity	Purity > 98% (e.g., C18 column, ACN/Water mobile phase, UV detection at 254 nm).[17]
¹H NMR	Structural Confirmation	δ ~4.2 ppm (s, 2H, -CH₂-), δ ~7.3-7.6 ppm (m, 4H, Ar-H).
¹³C NMR	Structural Confirmation	δ ~35 ppm (-CH₂-), δ ~112 ppm (-SCN), δ ~122-135 ppm (Ar-C).
FT-IR	Functional Group ID	Strong, sharp absorption band around 2150 cm⁻¹ (C≡N stretch of thiocyanate).

Safety and Environmental Health & Safety (EHS) Protocols

Handling the reagents and products involved in this synthesis requires strict adherence to safety protocols, especially at scale.

Hazard Identification:

• 4-Bromobenzyl Bromide: A potent lachrymator (tear gas agent) and corrosive. It is harmful if swallowed, inhaled, or in contact with skin.[18]

• Thiocyanate Salts: Can release toxic hydrogen cyanide gas if mixed with strong acids. Harmful if swallowed.

• Toluene: Flammable liquid and vapor. Can cause skin, eye, and respiratory irritation.

• 4-Bromobenzyl Thiocyanate: Harmful and an irritant.[19]

Mandatory EHS Procedures:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile or neoprene), safety goggles with side shields, a flame-retardant lab coat, and closed-toe shoes at all times.[20][21][22][23]

• Engineering Controls: All operations, especially the handling of 4-bromobenzyl bromide and the final product, must be performed in a certified chemical fume hood or a closed-system reactor to prevent inhalation of vapors.[21]

• Spill Management: Have spill kits containing appropriate absorbents for organic solvents and aqueous solutions readily available.

• Waste Disposal: Segregate waste streams. Halogenated organic waste, non-halogenated organic waste, and aqueous waste must be collected in separate, clearly labeled containers for disposal by certified professionals.[20]

Caption: A logical flow of mandatory safety protocols for the synthesis.

Conclusion

This application note provides a robust, scalable, and economically viable protocol for the synthesis of 4-bromobenzyl thiocyanate. By leveraging the efficiency of Phase Transfer Catalysis, this method minimizes the use of harsh solvents and improves reaction kinetics, making it suitable for large-scale production. The detailed guidelines on process optimization, analytical validation, and stringent safety measures offer researchers and drug development professionals a comprehensive framework for producing this critical chemical intermediate with high yield and purity.

References

• ResearchGate. Synthesis of benzyl thiocyanate from benzyl halide catalysed by PEG‐DIL‐MnCl4. [Link]

• Chemstock. Chemwatch GHS SDS in English (European) 1694-3. [Link]

• Taylor & Francis Online. Preparation of 5-Alkylthio and 5-Arylthiotetrazoles from Thiocyanates Using Phase Transfer Catalysis. [Link]

• TSI Journals. Rapid and efficient synthesis of benzyl thiocyanates via microwave-assisted heating. [Link]

• ResearchGate. Progress on the Synthesis and Applications of Thiocyanates. [Link]

• PTC Communications, Inc. Industrial Phase-Transfer Catalysis. [Link]

• ResearchGate. Synthetic methods for the synthesis of thiocyanates. [Link]

• CRDEEP Journals. Phase-Transfer Catalysis in Organic Syntheses. [Link]

• Vedantu. The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE. [Link]

• Organic Chemistry Portal. Thiocyanate synthesis by cyanation. [Link]

• Organic Chemistry Portal. Thiocyanate synthesis by C-S coupling or substitution. [Link]

• PrepChem.com. Preparation of 4-bromobenzyl bromide. [Link]

• RSC Publishing. Recent advances in photochemical and electrochemically induced thiocyanation: a greener approach for SCN-containing compound formation. [Link]

• PubMed. Determination of thiocyanate anion as an organic derivative by gas chromatography. [Link]

• Royal Society of Chemistry. A versatile and odorless protocol for direct synthesis of asymmetric disulfides from non-thiolic precursors. [Link]

• PubMed Central. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[21]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. [Link]

• RSC Publishing. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[21]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. [Link]

• YouTube. The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of. [Link]

• PubChem. Bromobenzyl Cyanide. [Link]

• PubChem. 4-Bromobenzylisothiocyanate. [Link]

• ResearchGate. Recent advances in the chemistry of organic thiocyanates. [Link]

• Wikipedia. Organic thiocyanates. [Link]

• PubMed Central. THIOCYANATE: A potentially useful therapeutic agent with host defense and antioxidant properties. [Link]

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• 5. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. THIOCYANATE: A potentially useful therapeutic agent with host defense and antioxidant properties - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Quantitative Analysis of 4-Bromobenzyl Thiocyanate

Introduction and Scope

4-Bromobenzyl thiocyanate (C₈H₆BrNS, M.W. 228.12 g/mol ) is an important organic intermediate used in the synthesis of various pharmaceutical and agrochemical compounds. Its reactive nature, stemming from the thiocyanate and benzyl bromide moieties, makes precise quantification critical for reaction monitoring, quality control of starting materials, and stability studies. Inaccurate measurements can lead to poor reaction yields, higher impurity profiles, and inconsistent product quality.

This guide provides detailed, validated analytical methods for the robust quantification of 4-Bromobenzyl thiocyanate, designed for researchers, quality control analysts, and drug development professionals. We will detail a primary high-performance liquid chromatography (HPLC) method for its high accuracy and specificity, a secondary gas chromatography (GC) method suitable for its sensitivity to halogenated compounds, and a tertiary UV-Visible spectrophotometric method for rapid screening. The causality behind experimental choices is explained to empower the user to adapt and troubleshoot these protocols effectively.

Foundational Principles of Analytical Method Selection

The choice of an analytical technique is governed by the physicochemical properties of the analyte and the requirements of the analysis (e.g., speed, sensitivity, specificity). 4-Bromobenzyl thiocyanate is a non-volatile solid, soluble in common organic solvents, and possesses a strong UV chromophore due to its aromatic ring.[1]

• High-Performance Liquid Chromatography (HPLC): This is the premier technique for this analyte. Reverse-Phase HPLC (RP-HPLC) is particularly well-suited for separating non-polar to moderately polar compounds like 4-Bromobenzyl thiocyanate from polar impurities or reaction media.[2] Its high resolution, quantitative accuracy, and versatility make it the gold standard for quality control environments.[2]

• Gas Chromatography (GC): Given the compound's thermal stability at typical injection port temperatures, GC is a viable alternative. The presence of a bromine atom makes it highly responsive to an Electron Capture Detector (ECD), which offers exceptional sensitivity for electrophilic and halogenated compounds.[3] GC is an excellent choice for trace-level analysis or when dealing with volatile matrices.[4]

• UV-Visible Spectrophotometry: This method provides a rapid and cost-effective means of quantification, although with lower specificity than chromatography.[5] It relies on the inherent UV absorbance of the aromatic ring or, for enhanced specificity in complex matrices, on a chemical reaction to produce a colored complex, such as the classic reaction of thiocyanates with iron(III) ions.[6][7]

Primary Method: Reverse-Phase HPLC with UV Detection (RP-HPLC-UV)

This method is recommended for its robustness, precision, and ability to separate the analyte from potential impurities and degradation products.

Rationale and Causality

We employ a C18 stationary phase, which is a non-polar alkyl chain bonded to silica. This provides strong hydrophobic interactions with the non-polar bromobenzyl group of the analyte, ensuring good retention and separation.[8] The mobile phase, a mixture of acetonitrile and water, allows for fine-tuning of the elution strength. Acetonitrile is a common organic modifier that provides good peak shape and low viscosity.[9] UV detection at 254 nm is selected as it is a common wavelength where aromatic compounds exhibit strong absorbance, providing a sensitive and stable signal.[2]

Materials and Reagents

• Reference Standard: 4-Bromobenzyl thiocyanate, purity ≥98%

• Solvents: Acetonitrile (HPLC grade), Deionized Water (Type I, 18.2 MΩ·cm)

• Equipment:

  • HPLC system with isocratic or gradient pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

  • Analytical balance (4-decimal place).

  • Volumetric flasks (Class A).

  • Pipettes (calibrated).

  • Syringes and 0.45 µm syringe filters (e.g., PTFE or nylon).

  • HPLC vials.

Experimental Protocol: RP-HPLC

Step 1: Standard Stock Solution Preparation (1000 µg/mL)

• Accurately weigh approximately 25 mg of the 4-Bromobenzyl thiocyanate reference standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with acetonitrile. Mix thoroughly. This is the stock solution.

Step 2: Working Standard and Calibration Curve Preparation

• Prepare a series of calibration standards (e.g., 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the mobile phase. A minimum of five concentration points is recommended to establish linearity.[10]

• Transfer the standards to HPLC vials.

Step 3: Sample Preparation

• Accurately weigh a sample containing an expected amount of 4-Bromobenzyl thiocyanate to achieve a final concentration within the calibration range (e.g., ~50 µg/mL) after dilution.

• Dissolve the sample in a known volume of acetonitrile.

• Dilute with the mobile phase to the target concentration.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial to remove particulates that could damage the column.[2]

Step 4: Instrumentation and Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.[2]

• Inject equal volumes (e.g., 10 µL) of the standards and samples.

• Record the chromatograms and integrate the peak area corresponding to 4-Bromobenzyl thiocyanate.

Table 1: Recommended HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard reverse-phase column providing good retention and resolution.[11]
Mobile Phase	Acetonitrile:Water (65:35 v/v)	Provides optimal retention time and peak shape. Adjust ratio if needed.
Flow Rate	1.0 mL/min	Typical analytical flow rate for a 4.6 mm ID column.[11]
Column Temperature	30 °C	Ensures reproducible retention times by controlling viscosity.
Detection Wavelength	254 nm	High absorbance for the aromatic ring, ensuring good sensitivity.[2]

| Injection Volume | 10 µL | A small volume to prevent peak broadening.[11] |

Method Validation Protocol

A validated method ensures reliable and consistent results.[12] Validation should be performed according to established guidelines, such as those from the International Council for Harmonisation (ICH).[11][13]

Table 2: Summary of Method Validation Parameters and Acceptance Criteria

Parameter	Purpose	Procedure	Acceptance Criteria
Specificity	To ensure the signal is only from the analyte.[14]	Analyze blank, placebo (matrix without analyte), and analyte standard. Spike placebo with analyte.	No interfering peaks at the retention time of the analyte in the blank/placebo. Peak purity should pass if using a DAD.
Linearity	To confirm a proportional relationship between concentration and response.[10]	Analyze at least 5 concentrations across the desired range. Plot peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	To measure the closeness of the test results to the true value.[14]	Analyze samples of known concentration (e.g., spiked placebo) at 3 levels (e.g., 80%, 100%, 120% of target).	Recovery should be within 98.0% - 102.0%.[11]
Precision	To measure the degree of scatter between multiple measurements.[14]	Repeatability (Intra-day): 6 replicate injections of the same sample. Intermediate Precision (Inter-day): Repeat on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Quantification (LOQ)	Lowest amount that can be quantified with acceptable precision and accuracy.	Determine signal-to-noise ratio (S/N) or use standard deviation of the response and the slope of the calibration curve.	S/N ratio ≥ 10.
Limit of Detection (LOD)	Lowest amount that can be detected.	Determine S/N ratio or use standard deviation of the response and the slope of the calibration curve.	S/N ratio ≥ 3.

| Robustness | To measure the method's capacity to remain unaffected by small variations in parameters.[15] | Deliberately vary parameters like mobile phase composition (±2%), flow rate (±0.1 mL/min), and column temperature (±2°C). | System suitability parameters (e.g., peak tailing, resolution) remain within acceptable limits. |

Secondary Method: Gas Chromatography with Electron-Capture Detection (GC-ECD)

This method is highly sensitive for halogenated compounds and is an excellent confirmatory technique or for trace-level analysis.

Rationale and Causality

The analyte is thermally stable enough for GC analysis. A low-to-mid polarity column (e.g., DB-5 or HP-5ms) is used to separate the compound based on boiling point and polarity. The Electron Capture Detector (ECD) is specifically chosen for its high sensitivity to the electronegative bromine atom on the molecule, allowing for very low detection limits.[16]

Experimental Protocol: GC-ECD

Step 1: Standard and Sample Preparation

• Prepare stock and working standards in a suitable volatile solvent like ethyl acetate or toluene. A concentration range of 0.1 - 10 µg/mL is often appropriate for ECD.

• Prepare samples by dissolving and diluting in the same solvent to a concentration within the calibration range.

Step 2: Instrumentation and Analysis

• Set up the GC-ECD system with the parameters outlined in Table 3.

• Inject 1 µL of each standard and sample into the GC.

• Construct a calibration curve and calculate the concentration in the unknown samples based on peak area.

Table 3: Recommended GC Method Parameters

Parameter	Recommended Condition	Rationale
Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film	A robust, low-bleed 5% phenyl-methylpolysiloxane column suitable for a wide range of semi-volatile compounds.
Carrier Gas	Nitrogen or Helium, 1.0 mL/min constant flow	Inert carrier gas. Nitrogen is often preferred for ECD.
Inlet Temperature	250 °C	Ensures rapid volatilization without thermal degradation.
Injection Mode	1 µL, Splitless (for trace analysis) or Split (e.g., 20:1)	Splitless mode maximizes sensitivity; split mode is used for higher concentrations.
Oven Program	100 °C hold for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 min	A temperature gradient to ensure good separation from solvent and any impurities.

| Detector | ECD at 300 °C | High temperature prevents condensation. Highly sensitive to the bromine atom. |

Tertiary Method: UV-Visible Spectrophotometry

This is a simple, high-throughput method suitable for process screening or for formulations with no interfering substances.

Protocol

• Determine λmax: Scan a dilute solution of 4-Bromobenzyl thiocyanate in acetonitrile (e.g., 10 µg/mL) from 200-400 nm to determine the wavelength of maximum absorbance (λmax).

• Prepare Standards: Prepare a series of standards in acetonitrile bracketing the expected sample concentration.

• Prepare Sample: Prepare a sample solution in acetonitrile with a concentration that falls within the linear range of the assay.

• Measure Absorbance: Measure the absorbance of the blank (acetonitrile), standards, and samples at the determined λmax.

• Quantify: Plot a calibration curve of absorbance vs. concentration for the standards and determine the concentration of the sample.

Note on Specificity: If the sample matrix contains other UV-absorbing compounds, this method will be inaccurate. In such cases, a colorimetric approach, such as reacting the thiocyanate with an Iron(III) salt to form the red [Fe(SCN)(H₂O)₅]²⁺ complex, can increase specificity.[7][17]

Data Interpretation and Troubleshooting

• HPLC/GC Peak Shape: Ideal peaks are symmetrical (tailing factor 0.9 - 1.2). Broad or tailing peaks can indicate column degradation, active sites on the column, or a mismatch between the sample solvent and mobile phase.

• Retention Time Drift: A drift in retention time can signal a leak in the system, a change in mobile phase composition, or a failing column. Ensure the system is properly equilibrated and the column temperature is stable.

• Inaccurate Results: If accuracy and precision are poor, re-evaluate sample preparation steps. Ensure complete dissolution and accurate dilutions. For GC, check for potential thermal degradation in the inlet by lowering the temperature.

Conclusion

The quantitative analysis of 4-Bromobenzyl thiocyanate can be reliably achieved using several analytical techniques. The RP-HPLC-UV method stands out as the most robust and versatile for quality control and research, providing high specificity and precision. The GC-ECD method offers superior sensitivity for trace-level detection. Finally, UV-Vis spectrophotometry serves as a valuable tool for rapid screening where the sample matrix is simple. The selection of the appropriate method should be based on the specific analytical need, balancing the requirements for sensitivity, specificity, and throughput. All methods must be properly validated to ensure the integrity and reliability of the generated data.[13]

References

• Thiocyanate complexes of d metals: Study of aqueous solutions by UV, visible, and IR spectrometry. ResearchGate. Available at: [Link]

• Sahoo CK, Sudhakar M, Sahoo NK, Rao SRM, Panigrahy UP (2018) Validation of Analytical Methods: A Review. Int J Chromatogr Sep Tech: IJCST-112. Available at: [Link]

• Tran, C. T., et al. (2013). Determination of benzyl isothiocyanate metabolites in human plasma and urine by LC-ESI-MS/MS after ingestion of nasturtium (Tropaeolum majus L.). Analytical and Bioanalytical Chemistry, 405(25), 8047–8057. Available at: [Link]

• Goh, S. W., et al. (2008). Adsorption of thiocyanate ions to the dodecanol/water interface characterized by UV second harmonic generation. Proceedings of the National Academy of Sciences, 105(25), 8561–8565. Available at: [Link]

• Bansal, S. K., & DeStefano, A. J. (2007). Analytical method validation: A comprehensive review of current practices. Journal of Liquid Chromatography & Related Technologies, 30(15), 2215-2248. Available at: [Link]

• Fe(III) – SCN spectra for different concentrations of SCN – with 1.16 ppm Fe(III) in 0.7 ml conc.HCl. ResearchGate. Available at: [Link]

• Lavanya, G., et al. (2013). Analytical method validation: A brief review. International Journal of Pharmaceutical Sciences Review and Research, 20(2), 168-177. Available at: [Link]

• Abdel-Kader, M. S., et al. (2019). Optimization of the extraction condition for benzyl isothiocyanate contents in Salvadora persica roots “Siwak”. Journal of Pharmaceutical and Biomedical Analysis, 174, 458-463. Available at: [Link]

• The 6 Key Aspects of Analytical Method Validation. Element Lab Solutions. Available at: [Link]

• A Guide to Analytical Method Validation. SCION Instruments. Available at: [Link]

• Validation of a method for the determination of thiocyanate in human plasma by UV/VIS spectrophotometry and application to a Phase I clinical trial of GDC-0425. ResearchGate. Available at: [Link]

• Yiin, S. L., et al. (1993). Determination of thiocyanate anion as an organic derivative by gas chromatography. Gaoxiong Yi Xue Ke Xue Za Zhi, 9(9), 494-500. Available at: [Link]

• ULTRAVIOLET-VISIBLE ABSORPTION SPECTROPHOTOMETRY. Truman State University. Available at: [Link]

• Li, Y., et al. (2021). Rapid and sensitive analysis of benzyl isothiocyanate in peel, pulp, and seeds of Carica papaya Linn. SN Applied Sciences, 3(3), 374. Available at: [Link]

• Optimization of the extraction condition for benzyl isothiocyanate contents in Salvadora persica roots “Siwak”. ResearchGate. Available at: [Link]

• Rapid and sensitive analysis of benzyl isothiocyanate in peel, pulp, and seeds of Carica papaya Linn. by headspace gas chromatography-mass spectrometry. ResearchGate. Available at: [Link]

• Separation of 4-Bromobenzyl bromide on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Merey, H. A., & Zaazaa, H. E. (2015). Validated simultaneous determination of antipyrine and benzocaine HCl in the presence of benzocaine HCl degradation product. Analytical Methods, 7(19), 8120-8128. Available at: [Link]

• Kage, S., Nagata, T., & Kudo, K. (1996). Determination of cyanide and thiocyanate in blood by gas chromatography and gas chromatography-mass spectrometry. Journal of Chromatography B: Biomedical Applications, 675(1), 27-32. Available at: [Link]

• Quantitative Analysis of Benzyl Isothiocyanate in Salvadora persica Extract and Dental Care Herbal Formulations Using Reversed Phase C18 High-Performance Liquid Chromatography Method. PMC - NIH. Available at: [Link]

• Wu, H. L., et al. (1995). Determination of thiocyanate anion by high-performance liquid chromatography with fluorimetric detection. Journal of Chromatography A, 704(1), 165-171. Available at: [Link]

• Wu, H. L., et al. (1994). Electron-capture gas chromatographic determination of cyanide, iodide, nitrite, sulfide, and thiocyanate anions by phase-transfer-catalyzed derivatization with pentafluorobenzyl bromide. Journal of Analytical Toxicology, 18(2), 81-85. Available at: [Link]

• Bromobenzyl Cyanide. PubChem. Available at: [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. MDPI. Available at: [Link]

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• 3. Electron-capture gas chromatographic determination of cyanide, iodide, nitrite, sulfide, and thiocyanate anions by phase-transfer-catalyzed derivatization with pentafluorobenzyl bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bromobenzyl Cyanide | C8H6BrN | CID 22044 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
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• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromobenzyl Thiocyanate

Welcome to the technical support center for the synthesis of 4-Bromobenzyl thiocyanate. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges and frequently encountered side products in this synthesis, providing in-depth, field-proven insights to help you optimize your reaction, maximize yield, and ensure the purity of your target compound.

Part 1: Frequently Asked Questions (FAQs)

Question 1: What is the primary side product I should be concerned about when synthesizing 4-Bromobenzyl thiocyanate?

The most common and often most difficult-to-separate side product is the isomeric 4-Bromobenzyl isothiocyanate . Its formation is a direct consequence of the ambident nature of the thiocyanate (SCN⁻) nucleophile.[1][2] The thiocyanate ion has two nucleophilic sites: the "soft" sulfur atom and the "hard" nitrogen atom. Attack by the sulfur atom on the electrophilic benzylic carbon of 4-bromobenzyl halide yields the desired thiocyanate product. Conversely, attack by the nitrogen atom yields the isothiocyanate isomer.[3]

Question 2: Why am I forming the isothiocyanate isomer? What factors control the S- vs. N-alkylation?

The ratio of thiocyanate (S-attack) to isothiocyanate (N-attack) is highly dependent on the reaction conditions, a classic example of kinetic versus thermodynamic control.

• Hard and Soft Acid-Base (HSAB) Theory: The benzylic carbon of 4-bromobenzyl bromide is a relatively soft electrophile. According to the HSAB principle, soft electrophiles preferentially react with soft nucleophiles.[2] The sulfur atom of the SCN⁻ ion is a softer nucleophilic center than the nitrogen atom. Therefore, under conditions that favor thermodynamic equilibrium, the S-alkylation product (the thiocyanate) is generally preferred.[3]

• Solvent Effects: This is one of the most critical parameters.

  • Polar Aprotic Solvents (e.g., Acetone, DMF, DMSO): These solvents are generally recommended. They effectively solvate the cation (e.g., K⁺ or Na⁺) of the thiocyanate salt, leaving the SCN⁻ anion relatively "naked" and highly reactive. In these solvents, the more nucleophilic sulfur atom can readily attack, favoring the formation of the desired 4-bromobenzyl thiocyanate.

  • Polar Protic Solvents (e.g., Ethanol, Water): These solvents can form hydrogen bonds with the more electronegative nitrogen atom of the SCN⁻ ion. This solvation shell sterically hinders the nitrogen, making the sulfur atom the more accessible nucleophilic site. However, these solvents can also promote SN1-type reactions or solvolysis of the starting material, leading to other side products like 4-bromobenzyl alcohol.

• Counter-ion: The nature of the cation in the thiocyanate salt (e.g., KSCN, NaSCN, NH₄SCN) can influence the reaction. Salts with larger, "softer" cations (like K⁺ or NH₄⁺) tend to have a looser ion pair in solution, which favors S-attack.

Question 3: Besides the isothiocyanate, what other impurities might I see?

While the isothiocyanate is the primary isomeric impurity, other side products can arise from the starting materials or reaction conditions:

• Unreacted 4-Bromobenzyl Bromide/Chloride: Incomplete reaction is a common issue.

• 4-Bromobenzyl Alcohol: This forms if water is present in the reaction mixture, leading to hydrolysis of the starting benzyl halide.

• Bis(4-bromobenzyl) ether: Can form if 4-bromobenzyl alcohol is present and reacts with another molecule of the starting halide under basic conditions.

• Dimerization/Polymerization Products: Benzyl halides can be susceptible to self-condensation or polymerization, especially under prolonged heating or in the presence of certain impurities.

Part 2: Troubleshooting Guide: Symptoms & Solutions

This section addresses specific experimental observations and provides a logical path to diagnose and solve the underlying issue.

Problem 1: My NMR/IR spectrum shows a mixture of products. How can I confirm the presence of the isothiocyanate isomer?

Diagnosis: The thiocyanate (-S-C≡N) and isothiocyanate (-N=C=S) groups have distinct spectroscopic signatures.

Solution & Characterization Data:

Technique	4-Bromobenzyl Thiocyanate (Desired Product)	4-Bromobenzyl Isothiocyanate (Side Product)
IR Spectroscopy	Strong, sharp C≡N stretch around 2150-2160 cm⁻¹	Strong, broad, and intense N=C=S asymmetric stretch around 2060-2110 cm⁻¹ [4][5]
¹³C NMR	Thiocyanate carbon (-SCN ) signal around 110-115 ppm [4]	Isothiocyanate carbon (-NCS ) signal is further downfield, around 130-135 ppm [4]
¹H NMR	The benzylic protons (-CH₂-SCN) typically appear as a singlet around 4.1-4.2 ppm .	The benzylic protons (-CH₂-NCS) are shifted downfield due to the proximity of the nitrogen, appearing as a singlet around 4.7-4.8 ppm .

Consult the table above to interpret your spectra. The presence of significant peaks in the isothiocyanate regions confirms its formation.

Problem 2: My reaction yield is low, and I've isolated a significant amount of unreacted 4-bromobenzyl halide.

Possible Causes & Corrective Actions:

• Insufficient Reaction Time/Temperature: The reaction may be too slow under your current conditions.

  • Solution: Increase the reaction time. If the reaction is being run at room temperature, gently heat the mixture to 40-50°C. Monitor the reaction progress by TLC or GC to avoid overheating, which can promote side reactions.

• Poor Solubility of Thiocyanate Salt: The salt may not be fully dissolved in the solvent, limiting the concentration of the nucleophile.

  • Solution: Switch to a more polar aprotic solvent like DMF or use a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to increase the solubility of the thiocyanate salt in less polar solvents.

• Deactivated Starting Material: The 4-bromobenzyl halide may be of poor quality.

  • Solution: Ensure the starting material is pure. If it's old, consider recrystallizing it before use.

Problem 3: My final product is an oil or fails to crystallize, and TLC shows a major spot at the baseline.

Possible Cause & Corrective Action:

This often indicates the presence of polar impurities, most commonly 4-bromobenzyl alcohol from hydrolysis.

• Diagnosis: The presence of a broad peak around 3200-3500 cm⁻¹ in the IR spectrum confirms an -OH group.

• Solution:

  • Prevention: Ensure all reagents and solvents are rigorously dried before use. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude atmospheric moisture.

  • Purification: The alcohol can typically be removed by column chromatography on silica gel. Alternatively, a simple aqueous workup (washing the organic layer with water and brine) can help remove the more water-soluble alcohol.

Part 3: Reaction Pathways & Troubleshooting Logic

The following diagrams illustrate the key reaction pathways and a logical troubleshooting workflow.

Reaction Mechanism: S- vs. N-Alkylation

The ambident nature of the thiocyanate ion is central to the formation of the primary side product.

Caption: Competing SN2 pathways for the reaction of 4-bromobenzyl bromide with the ambident thiocyanate nucleophile.

Troubleshooting Flowchart

Use this flowchart to diagnose issues based on analytical data.

Caption: A logical workflow for troubleshooting the synthesis of 4-bromobenzyl thiocyanate based on spectroscopic data.

Part 4: Recommended Protocol for Minimizing Side Products

This protocol is optimized to favor the formation of the desired thiocyanate product.

Objective: To synthesize 4-Bromobenzyl thiocyanate via SN2 reaction, minimizing the formation of the isothiocyanate isomer.

Materials:

• 4-Bromobenzyl bromide (1.0 eq)

• Potassium thiocyanate (KSCN) (1.2 - 1.5 eq), dried in a vacuum oven overnight.

• Anhydrous Acetone or DMF

• TLC plates (Silica gel 60 F254)

• Hexanes/Ethyl Acetate for TLC mobile phase

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add the dried potassium thiocyanate (1.2-1.5 eq).

• Solvent Addition: Add anhydrous acetone (or DMF) to the flask (approx. 0.1-0.2 M concentration with respect to the starting halide).

• Reagent Addition: Dissolve 4-bromobenzyl bromide (1.0 eq) in a minimal amount of anhydrous acetone and add it dropwise to the stirring suspension of KSCN at room temperature.

  • Causality Note: Using a well-stirred suspension of a slight excess of KSCN in a polar aprotic solvent maximizes the availability of the "soft" sulfur nucleophile while minimizing moisture that could lead to hydrolysis.[6]

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate mobile phase). The starting material is less polar than the product. The reaction is typically complete within 2-4 hours. Gentle heating to 40°C can be applied if the reaction is sluggish.

• Workup:

  • Once the reaction is complete (as indicated by TLC), filter off the inorganic salts (KBr, excess KSCN) and wash the solid with a small amount of fresh acetone.

  • Combine the filtrates and remove the solvent under reduced pressure (rotary evaporation).

  • Dissolve the resulting residue in a suitable organic solvent like dichloromethane or ethyl acetate.

  • Wash the organic layer with water (2x) and then with brine (1x) to remove any remaining inorganic salts or highly polar impurities.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • The crude product is often a white to off-white solid. If the spectroscopic analysis (see Part 2) indicates the presence of impurities, the product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) or by flash column chromatography on silica gel.

References

• Patai, S. (Ed.). (1977). The Chemistry of Cyanates and Their Thio Derivatives. John Wiley & Sons. [URL: https://onlinelibrary.wiley.com/doi/book/10.1002/9780470771532]
• BenchChem. (2025). Differentiating Linkage Isomers: A Comparative Guide to Aluminum Thiocyanate and Aluminum Isothiocyanate. BenchChem. [URL: https://www.benchchem.com/product/b5336]
• Maharaja College, Ara. (n.d.). Ambident Nucleophiles and Regioselectivity. [URL: https://maharajacollege.ac.in/econtent/Ambident%20Nucleophiles%20and%20Regioselectivity.pdf]
• Mayr, H., & Ofial, A. R. (2008). Ambident Reactivity of the Thiocyanate Anion Revisited: Can the Product Ratio Be Explained by the Hard Soft Acid Base Principle? ResearchGate. [URL: https://www.researchgate.net/publication/257697425_Ambident_Reactivity_of_the_Thiocyanate_Anion_Revisited_Can_the_Product_Ratio_Be_Explained_by_the_Hard_Soft_Acid_Base_Principle]
• CHEMISTRY & BIOLOGY INTERFACE. (2020). Synthesis of Isothiocyanates: A Review. [URL: http://cbijournal.
• Organic Chemistry Portal. (n.d.). Thiocyanate synthesis by C-S coupling or substitution. [URL: https://www.organic-chemistry.
• PrepChem. (n.d.). Preparation of 4-bromobenzyl bromide. [URL: https://prepchem.com/synthesis-of-4-bromobenzyl-bromide/]
• Lieber, E., Rao, C. N. R., & Ramachandran, J. (1959). The infrared spectra of organic thiocyanates and isothiocyanates. Spectrochimica Acta. [URL: https://www.sciencedirect.com/science/article/abs/pii/0371195159800308]

Sources

• 1. Deciphering the Differences in Ambident Reactivity between the Cyanate, Thiocyanate Ions, and their P- and As-Containing Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. maharajacollege.ac.in [maharajacollege.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scilit.com [scilit.com]
• 6. Thiocyanate synthesis by C-S coupling or substitution [organic-chemistry.org]

Technical Support Center: Purification of 4-Bromobenzyl Thiocyanate

Welcome to the technical support guide for 4-Bromobenzyl thiocyanate. As a Senior Application Scientist, I have designed this resource to provide researchers, chemists, and drug development professionals with practical, in-depth solutions for the purification challenges associated with this important synthetic intermediate. This guide moves beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively during your experiments.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the synthesis and purification of 4-Bromobenzyl thiocyanate in a direct question-and-answer format.

Q1: My final product is an oil or a low-melting solid, but literature suggests it should be a crystalline solid. What went wrong?

Answer:

This is a frequent issue, typically pointing to the presence of significant impurities that are depressing the melting point of your compound. Several factors could be at play:

• Residual Solvent: Even small amounts of high-boiling solvents like DMF or DMSO used in the synthesis can prevent crystallization.

• Unreacted Starting Material: The precursor, 4-bromobenzyl bromide, is a common impurity.[1] Its own melting point is around 60-64°C, but in a mixture, it can lead to an oily or semi-solid product.[2][3]

• Isomeric Impurity: The most probable culprit is the formation of the isomeric 4-bromobenzyl isothiocyanate (-NCS). Thiocyanates can rearrange to the more thermodynamically stable isothiocyanates, a process often accelerated by heat.[4] The isothiocyanate has different physical properties and can interfere with the crystal lattice formation of your desired product.[5][6]

• Hydrolysis: Exposure to water during the workup, especially under non-neutral pH, can hydrolyze the starting material to 4-bromobenzyl alcohol, another potential contaminant.[7]

Troubleshooting Steps:

• Confirm Identity: Before extensive purification, confirm the presence of the thiocyanate group using IR spectroscopy. Look for a sharp, strong absorption peak around 2150 cm⁻¹. A broad, intense peak around 2000-2200 cm⁻¹ suggests the isothiocyanate isomer.[8]

• High-Vacuum Drying: Ensure all reaction solvents are thoroughly removed by drying the crude product under a high vacuum.

• Induce Crystallization: Try dissolving the oil in a minimal amount of a suitable hot solvent (like isopropanol or ethanol) and cooling it slowly in an ice bath. Scratching the inside of the flask with a glass rod at the solvent-air interface can provide a surface for nucleation. Seeding with a previously obtained pure crystal, if available, is also effective.

• Proceed to Purification: If crystallization fails, the impurity level is too high. Proceed directly to purification via flash column chromatography.

Q2: My NMR spectrum shows persistent peaks for 4-bromobenzyl bromide. How can I effectively remove it?

Answer:

Co-elution or similar solubility profiles can make separating the starting material from the product challenging. Since 4-bromobenzyl thiocyanate is generally more polar than 4-bromobenzyl bromide due to the nitrile-like thiocyanate group, chromatographic separation is the most effective method.

dot

Caption: Decision workflow for removing 4-bromobenzyl bromide.

Method 1: Flash Column Chromatography (Recommended)

This is the most robust method. The key is to develop a solvent system that provides good separation on a TLC plate.

• Solvent System Development: Use a solvent system of ethyl acetate in hexanes. Start with a low polarity mixture (e.g., 10% EtOAc/Hexanes) and gradually increase the polarity. Your target product, being more polar, should have a lower Rf value than the starting 4-bromobenzyl bromide. Aim for an Rf of ~0.3 for the product.

• Protocol: See the detailed protocol in the FAQ section below.

Method 2: Recrystallization

While less efficient if the impurity concentration is high, recrystallization can work. You need a solvent in which the solubility of the product and the impurity have a different temperature coefficient. An alcohol like ethanol or methanol is a good starting point. The starting bromide is often more soluble in cold alcohol than the thiocyanate product.[1]

Q3: My IR spectrum has a very broad, strong peak around 2100 cm⁻¹, and my crude NMR is complex. What is this impurity?

Answer:

This is the classic signature of an isothiocyanate (-N=C=S) isomer.[4] Unlike the sharp, moderately intense C≡N-like stretch of a thiocyanate (~2150 cm⁻¹), the isothiocyanate C=N=S asymmetric stretch is typically very strong and broad.

This isomerization is a known side reaction for benzylic and allylic thiocyanates and can be promoted by heat or certain catalysts.[4] The isothiocyanate is a different chemical entity with distinct reactivity and physical properties, making its removal essential.

Purification Strategy:

Separation is best achieved by flash column chromatography . The polarity of the isothiocyanate is different from the thiocyanate, usually allowing for good separation with a hexane/ethyl acetate or hexane/dichloromethane solvent system. Careful TLC analysis is crucial to determine the optimal elution conditions.[9][10][11]

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the purification and handling of 4-Bromobenzyl thiocyanate.

Q1: What are the primary recommended purification techniques for 4-Bromobenzyl thiocyanate?

Answer:

The two most effective and widely used techniques are recrystallization and flash column chromatography.[12]

• Recrystallization: This technique is ideal when the product is highly crystalline and the impurities are present in small amounts or have very different solubility profiles. It relies on dissolving the impure solid in a minimum amount of a hot solvent and allowing it to cool slowly, causing the pure compound to crystallize while impurities remain in the solution (mother liquor).[13]

• Flash Column Chromatography: This is the most powerful and versatile method for separating compounds with different polarities.[12][14] It involves passing the mixture through a column of stationary phase (usually silica gel) using a pressurized flow of a liquid mobile phase (the eluent).[9] It is highly effective for removing both major and minor impurities, including isomers and starting materials.

dot

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• 5. 155863-32-4 CAS MSDS (1-BROMO-4-ISOTHIOCYANATOMETHYLBENZENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. 4-Bromobenzylisothiocyanate | C8H6BrNS | CID 97620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Bromobenzyl alcohol(873-75-6) 1H NMR spectrum [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 13. youtube.com [youtube.com]
• 14. Breaking through bottlenecks in organic synthesis with a streamlined purification workflow [connect.discoveracs.org]

unexpected reactivity of 4-Bromobenzyl thiocyanate with nucleophiles

Technical Support Center: 4-Bromobenzyl Thiocyanate

Welcome to the technical support center for 4-Bromobenzyl thiocyanate. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this versatile reagent in their synthetic workflows. My aim is to provide not just procedural guidance, but a deeper understanding of the chemical principles at play, enabling you to anticipate challenges, troubleshoot effectively, and innovate in your experimental designs.

4-Bromobenzyl thiocyanate (CAS No: 2740-89-8) is a benzylic thiocyanate that serves as a valuable building block in organic synthesis.[1][2][3][4] Its reactivity is primarily centered around the benzylic carbon, which is susceptible to nucleophilic attack, and the thiocyanate group, an ambident nucleophile itself.[5][6][7] The presence of a bromine atom on the phenyl ring further extends its synthetic utility, for instance, in subsequent cross-coupling reactions.

However, the interplay between the benzylic system, the ambident nature of the thiocyanate moiety, and the electronic effects of the bromo-substituent can lead to unexpected reaction pathways and product distributions. This guide addresses the most common issues encountered in the laboratory, providing both theoretical explanations and practical solutions.

Frequently Asked Questions (FAQs)

Q1: My reaction with a nucleophile is giving a mixture of the expected S-alkylated product (thiocyanate) and an N-alkylated product (isothiocyanate). Why is this happening and how can I control the selectivity?

A1: This is a classic case of the ambident reactivity of the thiocyanate anion (SCN⁻).[8][9][10] The thiocyanate ion has two nucleophilic centers: the "soft" sulfur atom and the "hard" nitrogen atom.[11] The choice of which atom attacks the electrophile (in this case, the benzylic carbon of your substrate) is influenced by several factors, a concept often discussed within the framework of Hard and Soft Acid and Base (HSAB) theory.

• Mechanism: In Sₙ2 reactions, the softer sulfur atom is generally the better nucleophile, leading to the formation of the alkyl thiocyanate.[8] However, benzylic systems like 4-bromobenzyl thiocyanate can also react via an Sₙ1-like mechanism, especially in polar protic solvents, due to the resonance stabilization of the resulting benzylic carbocation.[12][13] This "harder" carbocation intermediate is more likely to be attacked by the "harder" nitrogen atom of the thiocyanate, leading to the formation of the isothiocyanate.[14][15]

• Solvent Effects: The polarity of the solvent plays a crucial role.[16][17][18]

  • Polar aprotic solvents (e.g., acetone, DMSO, DMF) are generally preferred for Sₙ2 reactions and will favor the formation of the thiocyanate product. These solvents solvate the cation of the thiocyanate salt but leave the anion relatively "naked" and highly nucleophilic.[16]

  • Polar protic solvents (e.g., water, ethanol, methanol) can stabilize the carbocation intermediate in an Sₙ1 reaction, thus increasing the proportion of the isothiocyanate product.[12]

• Troubleshooting & Optimization:

  • To favor the thiocyanate product, use a polar aprotic solvent and a counter-ion for the thiocyanate that promotes solubility without encouraging ionization of the substrate.

  • To favor the isothiocyanate product, consider conditions that promote an Sₙ1 pathway, such as a more polar protic solvent, although be aware that this may also lead to solvolysis side products.

Q2: I'm observing the formation of 4-bromobenzyl isothiocyanate as a significant byproduct, even under conditions that should favor Sₙ2. What could be the cause?

A2: The isomerization of a thiocyanate to an isothiocyanate can occur post-synthesis, especially under thermal stress.[14][19][20] Benzyl thiocyanates are known to isomerize to the more thermodynamically stable isothiocyanates at elevated temperatures.[15] This rearrangement can be catalyzed by various substances, including Lewis acids (like zinc chloride) or even strong acids.[14]

• Mechanism of Isomerization: The isomerization of benzyl thiocyanates is believed to proceed through the formation of an ion pair (a benzyl cation and a thiocyanate anion), which then recombine through the nitrogen atom.[14] The stability of the benzyl cation facilitates this process.[14]

• Troubleshooting & Optimization:

  • Reaction Temperature: Keep the reaction temperature as low as reasonably possible to achieve a good reaction rate without promoting isomerization.

  • Purification: Avoid high temperatures during workup and purification. For example, distillation should be carried out under high vacuum to keep the boiling point low. If using chromatography, be mindful of potentially acidic silica gel, which could catalyze the rearrangement. Consider using neutral alumina or a deactivated silica gel.

  • Catalyst Contamination: Ensure that your reaction is free from adventitious acid or metal contaminants that could catalyze the isomerization.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Reactivity	1. Poor Nucleophile: The chosen nucleophile may not be strong enough. 2. Poor Solubility: The thiocyanate salt or the substrate may not be sufficiently soluble in the chosen solvent.[16] 3. Leaving Group Issues: While thiocyanate is a good pseudohalide leaving group, its departure can be influenced by reaction conditions.[5]	1. Increase Nucleophilicity: If using a neutral nucleophile, consider deprotonating it with a suitable base to increase its reactivity. 2. Improve Solubility: Choose a solvent that dissolves all reactants. For thiocyanate salts, polar aprotic solvents like DMF or acetone are often effective.[16] Gentle heating may also improve solubility, but monitor for isomerization (see FAQ 2). 3. Solvent Choice: Use a polar aprotic solvent to favor an Sₙ2 mechanism.[12]
Formation of Multiple Unidentified Products	1. Decomposition: The starting material or product may be unstable under the reaction conditions (e.g., high temperature, strong base/acid).[21] 2. Side Reactions with the Bromine: The nucleophile might be reacting at the aromatic bromine under certain conditions (e.g., high temperatures, specific catalysts), though this is generally less likely than substitution at the benzylic position.[22][23] 3. Radical Reactions: Some reaction conditions, particularly those involving light or certain initiators, can promote radical pathways leading to a complex mixture of products.[6]	1. Milder Conditions: Attempt the reaction at a lower temperature or for a shorter duration. Use a milder base if applicable. Check the stability of your product to the workup conditions.[24] 2. Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation or other side reactions with atmospheric components. 3. Characterize Byproducts: Isolate and characterize the major byproducts to gain insight into the unintended reaction pathways.
Reaction with Amines Gives Low Yield or Complex Mixture	1. Multiple Alkylation: Primary or secondary amines can undergo multiple alkylations. 2. Reaction with the Thiocyanate Group: Amines can react with the thiocyanate or isothiocyanate group itself to form thioureas or other derivatives.[25] 3. Side Product Formation: The isothiocyanate functionality is an electrophile and can react with various nucleophiles, including other amines, leading to side products.[26]	1. Control Stoichiometry: Use a large excess of the amine to favor mono-alkylation. 2. Protecting Groups: If feasible, use a protecting group strategy for the amine. 3. Lower Temperature: Conduct the reaction at a lower temperature to minimize side reactions.

Experimental Protocols & Methodologies

Protocol 1: Synthesis of 4-Bromobenzyl Thioether (Sₙ2 Pathway)

This protocol is designed to favor the Sₙ2 pathway, minimizing the formation of the isothiocyanate isomer and other side products.

Materials:

• 4-Bromobenzyl thiocyanate

• Thiol of choice (e.g., thiophenol)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the thiol (1.1 equivalents) in anhydrous DMF, add potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 20 minutes to form the thiolate.

• Add a solution of 4-bromobenzyl thiocyanate (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Troubleshooting Isomer Formation via ¹H NMR

If you suspect the formation of both thiocyanate and isothiocyanate isomers, ¹H NMR spectroscopy is a powerful tool for differentiation.

• 4-Bromobenzyl thiocyanate (R-SCN): The benzylic protons (CH₂) will typically appear as a singlet around δ 4.1-4.3 ppm .

• 4-Bromobenzyl isothiocyanate (R-NCS): The benzylic protons (CH₂) will be shifted downfield due to the proximity of the more electronegative nitrogen atom and the anisotropic effect of the N=C=S group. Expect a singlet around δ 4.7-4.9 ppm .[27]

By integrating the signals for these two distinct benzylic proton singlets, you can determine the relative ratio of the two isomers in your product mixture.

Visualizing Reaction Pathways

Diagram 1: Ambident Reactivity of the Thiocyanate Ion

This diagram illustrates the two competing nucleophilic attack pathways of the thiocyanate ion on 4-bromobenzyl halide, leading to either the thiocyanate or isothiocyanate product.

Caption: Competing S- and N-attack pathways of the thiocyanate nucleophile.

Diagram 2: Isomerization of 4-Bromobenzyl Thiocyanate

This diagram shows the thermally or catalytically induced isomerization of the thiocyanate product to the more stable isothiocyanate.

Caption: Isomerization pathway from thiocyanate to isothiocyanate.

References

• Smith, P. A. S., & Emerson, D. W. (1959). The Isomerization of Alkyl Thiocyanates to Isothiocyanates. Journal of the American Chemical Society, 81(12), 3079–3084. [Link]

• Wikipedia. (n.d.). Isothiocyanate. [Link]

• Emerson, D. W. (1957). A STUDY OF THE MECHANISM OF THE THIOCYANATE ISOTHIOCYANATE REARRANGEMENT. ProQuest. [Link]

• Patsnap Eureka. (n.d.). Mechanistic Understanding of Thiocyanate Reaction Pathways. [Link]

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. [Link]

• ACS Publications. (n.d.). The Isomerization of Alkyl Thiocyanates to Isothiocyanates. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. [Link]

• ResearchGate. (n.d.). Ambident Reactivity of the Thiocyanate Anion Revisited: Can the Product Ratio Be Explained by the Hard Soft Acid Base Principle?. [Link]

• PubMed. (2023). Deciphering the Differences in Ambident Reactivity between the Cyanate, Thiocyanate Ions, and their P- and As-Containing Analogues. [Link]

• YouTube. (2020). Ambident Nucleophile | Haloalkanes | CBSE/NEET/JEE | Milind Sir. [Link]

• LibreTexts Chemistry. (2015). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. [Link]

• PubChem. (n.d.). 4-Bromobenzylisothiocyanate. [Link]

• 深圳市丽晶生化科技有限公司. (n.d.). 4-Bromobenzyl thiocyanate, 98%. [Link]

• ResearchGate. (n.d.). Deciphering the Differences in Ambident Reactivity between the Cyanate, Thiocyanate Ions, and their P‐ and As‐Containing Analogues. [Link]

• i. nucleophilic substitution. (2020).

• ResearchGate. (n.d.). Ambident reactivity of thiocyanate and present work A Biologically.... [Link]

• RSC Publishing. (2022). Recent advances in photochemical and electrochemically induced thiocyanation: a greener approach for SCN-containing compound formation. [Link]

• ACS Publications. (2024). Inorganic Metal Thiocyanates. [Link]

• ACS Publications. (2003). Regioselective Bond Cleavage in the Dissociative Electron Transfer to Benzyl Thiocyanates. [Link]

• PubChem. (n.d.). Thiocyanate. [Link]

• PMC. (2019). Optimization of the extraction condition for benzyl isothiocyanate contents in Salvadora persica roots “Siwak”. [Link]

• PMC. (n.d.). Unexpected side products in the conjugation of an amine-derivatized morpholino oligomer with p-isothiocyanate benzyl DTPA and their removal. [Link]

• PMC. (n.d.). Historical and Recent Developments in the Chemistry of Cyanate Congeners. [Link]

• Bohrium. (1976). pseudohalogen-chemistry-iv. [Link]

• Organic Chemistry Portal. (n.d.). Thiocyanate synthesis by C-S coupling or substitution. [Link]

• 911Metallurgist. (2018). Thiocyanic Acid in Ion Exchange & Solvent Extraction of Metals. [Link]

• ResearchGate. (n.d.). Plausible reaction pathway for thiocyanate formation from the reaction of elemental sulfur with cyanide. [Link]

• PubMed. (n.d.). Some aspects of reactions of benzyl isothiocyanate with bovine sarcoplasmic proteins. [Link]

• Pearson. (n.d.). Reactions at Benzylic Positions. [Link]

• NIH. (n.d.). Solvation Structure and Dynamics of the Thiocyanate Anion in mixed N,N‐Dimethylformamide‐Water Solvents. [Link]

• YouTube. (2025). Master Organic Reactions | Step-by-Step Problem Solving Guide. [Link]

• Reddit. (n.d.). Common sources of mistake in organic synthesis. [Link]

• Organic Chemistry: How to…. (2022). Approach to Synthesis Problems. [Link]

• Quora. (n.d.). What are some common mistakes made when solving problems involving organic reaction mechanisms?. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution - The Benzyne Mechanism. [Link]

• YouTube. (2025). Chemistry of Organo-Thiocyanates (Important Papers). [Link]

• StudySmarter. (2023). Nucleophilic Substitution Reaction of Benzene. [Link]

• ACS Publications. (2020). Mechanochemical Thiocyanation of Aryl Compounds via C–H Functionalization. [Link]

• Chemguide. (n.d.). nucleophilic substitution - halogenoalkanes and cyanide ions. [Link]

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• 3. 4-Bromobenzyl thiocyanate, 98% | CAS:2740-89-8 | 深圳市丽晶生化科技有限公司 [regentsciences.com]
• 4. sinfoobiotech.com [sinfoobiotech.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. Recent advances in photochemical and electrochemically induced thiocyanation: a greener approach for SCN-containing compound formation - RSC Advances (RSC Publishing) DOI:10.1039/D1RA09060G [pubs.rsc.org]
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Technical Support Center: Optimizing Reaction Conditions for 4-Bromobenzyl Thiocyanate Alkylation

Welcome to the technical support center for optimizing alkylation reactions using 4-bromobenzyl thiocyanate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to efficiently and successfully utilize this versatile reagent. Here, you will find in-depth troubleshooting guides and frequently asked questions in a user-friendly format, grounded in established chemical principles and practical, field-proven insights. Our goal is to not only provide solutions to common experimental hurdles but also to explain the underlying chemistry to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for alkylation using 4-bromobenzyl thiocyanate?

The primary reaction mechanism is a bimolecular nucleophilic substitution (SN2) reaction. In this process, a nucleophile (such as an amine, phenoxide, or thiolate) attacks the electrophilic benzylic carbon of 4-bromobenzyl thiocyanate, displacing the thiocyanate group as a leaving group. The benzylic position is particularly reactive towards SN2 reactions due to the stabilization of the transition state by the adjacent phenyl ring.

Q2: My N-alkylation of a primary/secondary amine with 4-bromobenzyl thiocyanate is giving a low yield. What are the likely causes and how can I improve it?

Low yields in N-alkylation reactions with this reagent can often be attributed to several factors. Here’s a breakdown of potential issues and their solutions:

• Incomplete Deprotonation of the Amine: For an amine to act as a potent nucleophile, it needs to be in its free base form. If you are starting from an amine salt (e.g., a hydrochloride), or if the reaction generates an acidic byproduct, the amine can become protonated, rendering it non-nucleophilic.

  • Solution: Ensure you are using a suitable base to either neutralize the starting material salt or to scavenge the acid generated during the reaction. Typically, 1.5 to 2.0 equivalents of a non-nucleophilic base are recommended.

• Suboptimal Base Selection: The choice of base is critical. A base that is too strong or sterically hindered can lead to side reactions, while one that is too weak will not effectively deprotonate the nucleophile.

  • Solution: For most amine alkylations, inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are effective. Organic bases such as N,N-diisopropylethylamine (DIPEA) can also be used, especially when substrate solubility is a concern.

• Poor Solvent Choice: The solvent plays a crucial role in an SN2 reaction.

  • Solution: Polar aprotic solvents are ideal as they solvate the cation of the base but leave the nucleophile relatively "naked" and more reactive.[1][2] Recommended solvents include acetonitrile (ACN), N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO). Protic solvents like ethanol or water can solvate the nucleophile through hydrogen bonding, reducing its reactivity and slowing down the reaction.[1][2]

• Reaction Temperature and Time: The reactivity of the amine nucleophile will dictate the required temperature and duration.

  • Solution: Less nucleophilic amines (e.g., anilines with electron-withdrawing groups) may require heating to drive the reaction to completion. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is essential to determine the optimal reaction time. For particularly sluggish reactions, microwave-assisted heating can significantly reduce reaction times.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that you may encounter during your experiments with 4-bromobenzyl thiocyanate.

Issue 1: Formation of an Isothiocyanate Impurity

Question: I am observing a significant amount of the corresponding isothiocyanate (R-NCS) in my product mixture. Why is this happening and how can I prevent it?

Answer: The formation of an isothiocyanate is a known potential side reaction when using thiocyanates. The thiocyanate anion is an ambident nucleophile, meaning it can attack through either the sulfur or the nitrogen atom. While S-alkylation to form the thiocyanate is generally kinetically favored in SN2 reactions, isomerization to the more thermodynamically stable isothiocyanate can occur, particularly under certain conditions.

Causality and Prevention:

• Reaction Mechanism: While SN2 reactions on primary benzylic halides favor the formation of the thiocyanate, conditions that promote an SN1-type mechanism (e.g., polar protic solvents, substrates that can form a stable carbocation) can lead to a mixture of thiocyanate and isothiocyanate products.

• Lewis Acid Catalysis: The presence of Lewis acids can catalyze the isomerization of benzyl thiocyanates to benzyl isothiocyanates. Ensure your reagents and glassware are free from acidic contaminants.

• Photolytic Conditions: Exposure to UV light can induce the rearrangement of benzyl thiocyanates to isothiocyanates. It is advisable to protect the reaction from direct light.

Troubleshooting Workflow:

Caption: Troubleshooting decision tree for isothiocyanate impurity.

Issue 2: Reaction Stalls or Proceeds Very Slowly

Question: My alkylation reaction with 4-bromobenzyl thiocyanate is not going to completion, even after an extended period. What can I do?

Answer: A stalled or sluggish reaction is a common issue, often related to the nucleophilicity of your substrate or suboptimal reaction conditions.

Optimization Strategies:

Parameter	Recommendation	Rationale
Base	Use a stronger, non-nucleophilic base (e.g., switch from K₂CO₃ to Cs₂CO₃ or NaH).	A stronger base will more effectively deprotonate the nucleophile, increasing its concentration and reactivity. Cesium carbonate is known to enhance the rate of SN2 reactions.
Solvent	Ensure a dry, polar aprotic solvent is used.	Water can hydrolyze the 4-bromobenzyl thiocyanate and reduce the effectiveness of the base. Polar aprotic solvents enhance the nucleophilicity of the anion.[1][2]
Temperature	Gradually increase the reaction temperature.	Higher temperatures increase the kinetic energy of the molecules, leading to more frequent and energetic collisions, which can overcome the activation energy barrier.
Catalyst	Consider adding a phase-transfer catalyst (PTC).	For reactions with poor solubility of the nucleophilic salt in the organic solvent, a PTC like tetrabutylammonium bromide (TBAB) can shuttle the nucleophile into the organic phase, accelerating the reaction.
Leaving Group	Add a catalytic amount of sodium or potassium iodide.	The iodide ion can displace the thiocyanate via an in-situ Finkelstein reaction, generating the more reactive 4-bromobenzyl iodide, which is then alkylated by the nucleophile.

Experimental Workflow for Optimization:

Caption: Stepwise optimization for a stalled reaction.

Detailed Experimental Protocol: N-Alkylation of a Secondary Amine

This protocol provides a general procedure for the N-alkylation of a secondary amine using 4-bromobenzyl thiocyanate. Conditions may need to be optimized for specific substrates.

Materials:

• Secondary amine (1.0 eq)

• 4-Bromobenzyl thiocyanate (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (ACN), anhydrous

• Round-bottom flask with a magnetic stir bar

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the secondary amine (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous acetonitrile to the flask to achieve a concentration of approximately 0.1-0.5 M with respect to the amine.

• Stir the suspension at room temperature for 15 minutes.

• Add 4-bromobenzyl thiocyanate (1.1 eq) to the reaction mixture.

• Heat the reaction to reflux (approximately 82°C for ACN) and monitor the progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Filter the reaction mixture to remove the inorganic salts and wash the solid with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkylated product.

References

• Vertex AI Search. (2026). SN2 Effect of Solvent. OpenOChem Learn.
• Vertex AI Search. (2026). PTC O-Alkylation With a Secondary Benzyl Bromide. PTC Organics.
• Vertex AI Search. (2026). 11.3: Characteristics of the SN2 Reaction. Chemistry LibreTexts.
• Vertex AI Search. (2026). Application Notes and Protocols for N-alkylation using 4-(4-Bromobenzyl)morpholine. Benchchem.
• Vertex AI Search. (2026). Ambident Nucleophiles and Regioselectivity. Maharaja College, Ara.
• Vertex AI Search. (2026).
• Vertex AI Search. (2026).
• Vertex AI Search. (2026).
• Vertex AI Search. (2026). Recent Trends in Direct S-Cyanation of Thiols. Chemical Review and Letters.
• Vertex AI Search. (2026). Application Notes and Protocols for Nucleophilic Substitution with Bromobenzyl Cyanide. Benchchem.

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. pubs.acs.org [pubs.acs.org]

preventing the isomerization of 4-Bromobenzyl thiocyanate

Introduction: Understanding the Isomerization Challenge

Welcome to the technical support guide for 4-Bromobenzyl thiocyanate. This molecule is a valuable synthetic intermediate, but its utility is often complicated by its propensity to isomerize into the thermodynamically more stable 4-Bromobenzyl isothiocyanate. This rearrangement can occur during synthesis, purification, and even storage, leading to contaminated products and inconsistent experimental results.

This guide is designed to provide researchers, scientists, and drug development professionals with a deep understanding of the underlying mechanisms of this isomerization and to offer practical, field-proven troubleshooting strategies to maintain the compound's integrity. We will move beyond simple procedural steps to explain the chemical causality, empowering you to make informed decisions in your work.

Part 1: Fundamental Principles of Isomerization

The core of the issue lies with the thiocyanate anion (SCN⁻), which is an ambident nucleophile . It possesses two nucleophilic centers: the "soft" sulfur atom and the "hard" nitrogen atom. The reaction pathway is highly dependent on the reaction conditions and the nature of the electrophile.

4-Bromobenzyl bromide is a benzylic halide, which can react via both SN1 and SN2 pathways. Its tendency to form a resonance-stabilized benzylic carbocation makes it particularly susceptible to forming the isothiocyanate product, especially under conditions that favor an SN1 mechanism.[1]

• Thiocyanate (R-SCN): Typically the kinetically favored product, formed via direct nucleophilic attack from the sulfur atom (SN2 mechanism).

• Isothiocyanate (R-NCS): Often the thermodynamically favored product.[2][3] Its formation is promoted by conditions that allow for the formation of a carbocation intermediate (SN1 mechanism), where the more electronegative nitrogen atom attacks.

The isomerization can be viewed as an equilibrium process that is often catalyzed by heat, Lewis acids, or even polar solvents that stabilize ionic intermediates.

Isomerization Mechanism Diagram

The following diagram illustrates the competing pathways that lead to either the desired thiocyanate or the undesired isothiocyanate isomer.

Caption: Competing SN1/SN2 pathways in the synthesis of 4-Bromobenzyl thiocyanate.

Part 2: Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues.

Q1: My post-synthesis NMR/IR analysis shows a significant amount of the isothiocyanate isomer. What went wrong during the reaction?

Answer: The presence of the isothiocyanate isomer immediately after synthesis points to reaction conditions that favored the SN1 pathway or induced isomerization.

Potential Causes & Solutions:

• High Reaction Temperature: Heat provides the activation energy needed to form the carbocation and drives the reaction toward the more stable thermodynamic product (isothiocyanate).[3]

  • Solution: Perform the reaction at a lower temperature. Start at 0 °C and allow the reaction to slowly warm to room temperature. Avoid refluxing if possible. Monitor the reaction by TLC to track the consumption of starting material without excessive heating.

• Inappropriate Solvent Choice: Polar protic solvents (e.g., ethanol, water) or highly polar aprotic solvents can stabilize the benzylic carbocation intermediate, promoting the SN1 pathway.[1]

  • Solution: Use a less polar, aprotic solvent. Acetone or Tetrahydrofuran (THF) are excellent choices as they are polar enough to dissolve the thiocyanate salt (like KSCN or NaSCN) but are less likely to promote carbocation formation compared to alcohols.

• Extended Reaction Time: Even under ideal conditions, prolonged reaction times can allow the kinetic thiocyanate product to slowly isomerize to the more stable isothiocyanate.

  • Solution: Monitor the reaction closely using TLC or GC. Once the starting 4-bromobenzyl bromide is consumed, proceed with the work-up immediately. Do not let the reaction stir unnecessarily overnight if it is complete in a few hours.

Q2: I isolated a pure sample of 4-Bromobenzyl thiocyanate, but after purification by silica gel chromatography, it was contaminated with the isothiocyanate. Why?

Answer: This is a classic problem. Standard silica gel is slightly acidic, and the Lewis acidic sites on its surface can catalyze the isomerization of the thiocyanate to the isothiocyanate on the column.

Potential Causes & Solutions:

• Acidic Stationary Phase: The acidity of the silica gel provides a catalytic surface for the rearrangement.

  • Solution 1 (Preferred): Use a non-acidic purification method. Recrystallization is the best option if a suitable solvent system can be found. Try dissolving the crude product in a minimal amount of a hot solvent like isopropanol or ethyl acetate and then slowly cooling to induce crystallization.

  • Solution 2: Deactivate the silica gel. Prepare a slurry of the silica gel in your eluent containing 1% triethylamine (Et₃N). The triethylamine will neutralize the acidic sites on the silica. Run your column with an eluent that also contains a small amount (0.1-0.5%) of triethylamine.

  • Solution 3: Use an alternative stationary phase. Neutral alumina can be a good substitute for silica gel in this case, as it lacks the strong acidity that promotes isomerization.

Q3: My pure compound degraded after a few weeks in storage. How can I properly store 4-Bromobenzyl thiocyanate to ensure its long-term stability?

Answer: 4-Bromobenzyl thiocyanate is sensitive to heat, light, and potentially moisture.[4] Proper storage is critical to prevent isomerization and decomposition.

Storage Recommendations:

Parameter	Recommendation	Rationale
Temperature	Store at low temperatures (≤ 4°C). For long-term storage, -20°C is ideal.	Reduces the thermal energy available for isomerization and slows down any potential decomposition pathways.
Atmosphere	Store under an inert atmosphere (Argon or Nitrogen).	Prevents oxidation and degradation from atmospheric moisture.
Light	Store in an amber vial or wrap the container in aluminum foil.	Benzyl compounds can be light-sensitive, and UV light can provide the energy to promote rearrangement.[4][5]
Container	Use a tightly sealed container with a secure cap.	Prevents exposure to air and moisture.[6][7]

Frequently Asked Questions (FAQs)

• How can I quickly distinguish between the thiocyanate and isothiocyanate isomers?

  • FTIR Spectroscopy is the most definitive method. The isothiocyanate (-NCS) group has a very strong and broad antisymmetric stretching band around 2050-2150 cm⁻¹. The thiocyanate (-SCN) group has a weaker, sharper C≡N stretch around 2140-2160 cm⁻¹. The presence of the strong, broad peak is a clear indicator of the isothiocyanate isomer.

• Is the isothiocyanate isomer always undesirable?

  • Not necessarily. Benzyl isothiocyanates are also important synthetic intermediates and possess biological activity.[2] However, if your synthesis requires the thiocyanate isomer, the presence of the isothiocyanate is a significant impurity that can interfere with subsequent reactions.

• Can I convert the unwanted isothiocyanate back to the thiocyanate?

  • Generally, this is not practical. The rearrangement strongly favors the thermodynamically more stable isothiocyanate.[2] The focus should be entirely on preventing its formation in the first place.

Part 3: Experimental Protocols

Protocol 1: Optimized Synthesis of 4-Bromobenzyl Thiocyanate

This protocol is designed to minimize the formation of the isothiocyanate isomer by favoring an SN2 mechanism.

Materials:

• 4-Bromobenzyl bromide

• Potassium thiocyanate (KSCN), dried in a vacuum oven before use

• Acetone, anhydrous

• Deionized water

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Round-bottom flask, magnetic stirrer, condenser, and other standard glassware

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stir bar and a reflux condenser under a nitrogen or argon atmosphere.

• Reagents: To the flask, add dried potassium thiocyanate (1.2 equivalents) and anhydrous acetone. Stir the suspension vigorously.

• Addition: Dissolve 4-bromobenzyl bromide (1.0 equivalent) in a minimal amount of anhydrous acetone and add it dropwise to the stirring KSCN suspension at room temperature over 15-20 minutes.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress every 30 minutes by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 2-4 hours. Avoid heating unless absolutely necessary.

• Work-up: Once the starting material is consumed, filter the reaction mixture to remove the solid KBr precipitate and excess KSCN.

• Extraction: Evaporate the acetone under reduced pressure. Dissolve the resulting residue in ethyl acetate or diethyl ether. Wash the organic layer sequentially with deionized water (2x) and brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization from ethanol or isopropanol. Avoid column chromatography if possible.

Protocol 2: Quality Control - FTIR Analysis

This protocol allows for rapid assessment of isomeric purity.

Procedure:

• Sample Prep: Prepare a thin film of the product on a salt plate (NaCl or KBr) or acquire the spectrum from a KBr pellet.

• Acquisition: Run the FTIR spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

• Analysis:

  • Pure Thiocyanate: Look for a sharp, medium-intensity peak between 2140-2160 cm⁻¹.

  • Isothiocyanate Impurity: The presence of a strong, broad peak between 2050-2150 cm⁻¹ indicates contamination with the isothiocyanate isomer. The relative intensity of this peak can give a qualitative measure of the impurity level.

Troubleshooting Workflow Diagram

Caption: A decision-making workflow for troubleshooting isomerization issues.

References

• Stability of benzylic-type isothiocyanates in hydrodistillation-mimicking conditions. (2013). PubMed.
• 4-Bromobenzyl cyanide(16532-79-9).ChemicalBook.
• SAFETY DATA SHEET - 4-Bromobenzyl cyanide. (2025). TCI Chemicals.
• Comparative analysis of benzyl chalcocyan
• SAFETY DATA SHEET - 4-Bromobenzyl cyanide. (2024). Fisher Scientific.
• SAFETY DATA SHEET - 4-Bromobenzyl isothiocyan
• Encapsulation of Benzyl Isothiocyanate with β-Cyclodextrin Using Ultrasonication: Preparation, Characterization, and Antibacterial Assay. (2022). MDPI.
• Copper-Catalyzed Benzylic C–H Bond Thiocyanation: Enabling Late-Stage Diversific
• Organic thiocyan
• Recent Advancement in Synthesis of Isothiocyan
• Isothiocyan
• A kind of preparation method of p-bromobenzyl bromide. (2009).

Sources

• 1. Organic thiocyanates - Wikipedia [en.wikipedia.org]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. 4-Bromobenzyl cyanide(16532-79-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. tcichemicals.com [tcichemicals.com]

dealing with lachrymatory properties of 4-Bromobenzyl thiocyanate

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) for handling the lachrymatory properties of 4-Bromobenzyl thiocyanate. This document is designed to offer not just procedural guidance, but also the scientific rationale behind each recommendation, ensuring a safe and effective experimental environment.

Introduction to 4-Bromobenzyl Thiocyanate's Lachrymatory Properties

4-Bromobenzyl thiocyanate (C₈H₆BrNS) is a versatile reagent in organic synthesis. However, its potent lachrymatory (tear-inducing) and irritant nature presents significant handling challenges. Exposure to even minute quantities of its vapor can cause intense eye and respiratory tract irritation, leading to discomfort and potential disruption of experiments. Understanding the underlying mechanisms and proper handling procedures is paramount for safe and successful research.

The lachrymatory effect of 4-Bromobenzyl thiocyanate and related electrophilic compounds is primarily mediated through the activation of the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel.[1][2] TRPA1 is a sensory nerve receptor that detects a wide range of chemical irritants.[2] As an electrophilic compound, 4-Bromobenzyl thiocyanate can covalently modify specific cysteine residues within the TRPA1 channel, leading to its activation.[1][3] This activation triggers a pain and inflammatory response, manifesting as the characteristic tearing, burning sensation, and respiratory discomfort.

Frequently Asked Questions (FAQs)

Q1: Why is 4-Bromobenzyl thiocyanate so irritating, even in small amounts?

A1: The high irritancy of 4-Bromobenzyl thiocyanate stems from its electrophilic nature. The benzyl group attached to the electron-withdrawing thiocyanate moiety makes the benzylic carbon susceptible to nucleophilic attack. This reactivity allows it to readily interact with and covalently modify biological nucleophiles, such as the cysteine residues on the TRPA1 ion channels present in the sensory nerves of your eyes and respiratory tract.[1][3] This chemical interaction triggers a nerve signal that your brain interprets as pain and irritation, leading to the reflexive tear production and coughing.

Q2: I've noticed that the irritant properties of my 4-Bromobenzyl thiocyanate seem to increase over time. Why is this?

A2: This is a common observation and is often due to the isomerization of 4-Bromobenzyl thiocyanate to its more reactive isomer, 4-Bromobenzyl isothiocyanate. This isomerization can be facilitated by factors such as heat, light, or the presence of certain impurities. Isothiocyanates are well-known for their potent biological activity, including their ability to activate TRPA1 receptors, and are often more potent lachrymators than their thiocyanate counterparts.[4]

Troubleshooting Tip: If you suspect isomerization, it is best to discard the old reagent following proper hazardous waste disposal protocols and use a fresh batch. To minimize isomerization, store 4-Bromobenzyl thiocyanate in a cool, dark, and dry place.

Q3: What are the immediate first aid measures in case of accidental exposure?

A3: Immediate and thorough action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Q4: What personal protective equipment (PPE) is mandatory when working with 4-Bromobenzyl thiocyanate?

A4: A multi-layered approach to PPE is essential. The following table summarizes the minimum requirements:

Body Part	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a full-face shield.	Protects against splashes and vapors reaching the eyes and face.
Hands	Nitrile or neoprene gloves (double-gloving is recommended).	Provides a barrier against skin contact. Regularly check for signs of degradation.
Body	A lab coat that is fully buttoned. Consider a chemically resistant apron for larger quantities.	Protects skin and clothing from contamination.
Respiratory	Work exclusively in a certified chemical fume hood. For situations with potential for higher concentrations, a respirator with an appropriate cartridge may be necessary.	Prevents inhalation of lachrymatory vapors.

Troubleshooting Guide

Problem 1: Persistent odor and irritation in the lab despite working in a fume hood.

• Possible Cause 1: Contaminated Surfaces. Spills or drips, even minor ones, on the fume hood sash, benchtops, or equipment can lead to the slow release of vapors.

  • Solution: Decontaminate all potentially affected surfaces immediately. (See Decontamination Protocol below).

• Possible Cause 2: Improper Handling Technique. Rapid movements, opening and closing the fume hood sash too quickly, or having bulky equipment inside the hood can disrupt the airflow and pull vapors out.

  • Solution: Review and practice proper fume hood technique. Keep the sash as low as possible and work at least six inches inside the hood.

• Possible Cause 3: Contaminated Lab Coat or PPE. Vapors can adsorb onto clothing and be carried out of the fume hood.

  • Solution: Remove and decontaminate or dispose of lab coats and gloves immediately after handling the compound. Do not wear potentially contaminated PPE outside of the designated work area.

Problem 2: Reaction yields are inconsistent or unexpected side products are observed.

• Possible Cause 1: Isomerization to Isothiocyanate. As mentioned in the FAQs, the formation of 4-Bromobenzyl isothiocyanate can lead to different reaction pathways.

  • Solution: Use fresh reagent. If you suspect isomerization, you can analyze your starting material by techniques like NMR or IR spectroscopy to check for the presence of the isothiocyanate peak.

• Possible Cause 2: Reaction with Nucleophilic Solvents or Reagents. The electrophilic nature of 4-Bromobenzyl thiocyanate means it can react with nucleophilic solvents (e.g., alcohols in the presence of a base) or other nucleophiles in your reaction mixture.

  • Solution: Carefully choose your reaction conditions to be compatible with an electrophilic substrate. Consider using aprotic solvents.

Experimental Protocols

Decontamination and Neutralization Protocol for Spills and Contaminated Surfaces

This protocol is designed to safely neutralize the lachrymatory properties of 4-Bromobenzyl thiocyanate. The principle is to react the electrophilic benzylic carbon with a mild nucleophile to form a less volatile and non-lachrymatory product.

Materials:

• Decontamination Solution: A freshly prepared 10% (w/v) solution of sodium bisulfite (NaHSO₃) in water.

• Absorbent material (e.g., vermiculite, sand, or commercial spill pads)

• Two pairs of nitrile gloves

• Chemical safety goggles and face shield

• Lab coat

• Waste bag for hazardous materials

Procedure:

• Evacuate and Ventilate: If a significant spill occurs outside of a fume hood, evacuate the immediate area and ensure good ventilation.

• Contain the Spill: For liquid spills, surround the area with absorbent material to prevent it from spreading. For solid spills, gently cover the powder with a layer of absorbent material.

• Apply Decontamination Solution: Slowly and carefully add the 10% sodium bisulfite solution to the spill, ensuring the entire contaminated area is wetted. The bisulfite anion is a good nucleophile that will react with the 4-Bromobenzyl thiocyanate.

• Allow Reaction Time: Let the decontamination solution sit for at least 30 minutes to ensure complete reaction.

• Clean Up: Using fresh gloves and absorbent pads, wipe up the neutralized material.

• Wash the Area: Wash the affected area with soap and water, followed by a final rinse with water.

• Dispose of Waste: All contaminated materials, including gloves and absorbent pads, must be placed in a sealed, labeled hazardous waste bag for proper disposal according to your institution's guidelines.

Quenching Protocol for Residual 4-Bromobenzyl Thiocyanate in Reaction Mixtures

Before workup, it is crucial to quench any unreacted 4-Bromobenzyl thiocyanate to prevent exposure during subsequent steps.

Materials:

• Quenching Solution: A 1M solution of a mild nucleophile such as sodium thiosulfate (Na₂S₂O₃) or N-acetylcysteine in an appropriate solvent.

• Stirring apparatus

Procedure:

• Cool the Reaction Mixture: If the reaction was performed at an elevated temperature, cool it to room temperature or below in an ice bath.

• Slowly Add Quenching Solution: While stirring, slowly add the quenching solution to the reaction mixture. An excess of the quenching agent is recommended.

• Stir: Allow the mixture to stir for at least 30 minutes to ensure complete quenching of the electrophilic 4-Bromobenzyl thiocyanate.

• Proceed with Workup: The reaction mixture can now be safely worked up.

Visualizations

Logical Workflow for Handling 4-Bromobenzyl Thiocyanate

Caption: A logical workflow for the safe handling of 4-Bromobenzyl thiocyanate.

Decision Tree for Accidental Exposure

Caption: A decision tree for immediate actions following accidental exposure.

References

• Transient Receptor Potential Ankyrin 1 (TRPA1) Antagonists May Provide a Superior Treatment for Pain and Migraine. ACS Medicinal Chemistry Letters. [Link]

• Some aspects of reactions of benzyl isothiocyanate with bovine sarcoplasmic proteins. Molecular Nutrition & Food Research. [Link]

• Benzyl isothiocyanate. American Chemical Society. [Link]

• Recent Trends in Direct S-Cyanation of Thiols. Chemical Review and Letters. [Link]

• Electrophiles activate hTRPA1 faster than they react with conventional... ResearchGate. [Link]

• Transient Receptor Potential Ankyrin 1 (TRPA1) Channel as a Sensor of Oxidative Stress in Cancer Cells. MDPI. [Link]

• Kinetic glutathione chemoassay to quantify thiol reactivity of organic electrophiles--application to alpha,beta-unsaturated ketones, acrylates, and propiolates. PubMed. [Link]

• Laboratory Equipment Decontamination Procedures. Wayne State University. [Link]

• Ammonium [11C]thiocyanate: revised preparation and reactivity studies of a versatile nucleophile for carbon-11 radiolabelling. National Institutes of Health. [Link]

• Functional evidence of distinct electrophile-induced activation states of the ion channel TRPA1. PMC - NIH. [Link]

• rapid-and-efficient-synthesis-of-benzyl-thiocyanates-via-microwave-assisted-heating.pdf. TSI Journals. [Link]

• EHS-0026: Laboratory Cleaning, Decontaminating, and Decommissioning. [Link]

• Disinfection & Decontamination. University of Kentucky. [Link]

• A Quick Guide to Lab Equipment Decontamination. SEPS Services. [Link]

• Identifying and Eliminating Laboratory Contamination by Topical Testosterone Therapeutics. [Link]

• Electrophile-Induced Conformational Switch of the Human TRPA1 Ion Channel Detected by Mass Spectrometry. PubMed. [Link]

• Reactive quenching of NO (A2Σ+) with H2O leads to HONO: a theoretical analysis of the reactive and nonreactive electronic quenching mechanisms. Physical Chemistry Chemical Physics (RSC Publishing). [Link]

• Reference scales for the characterization of cationic electrophiles and neutral nucleophiles. PubMed. [Link]

• Reactivity scales for electrophiles and nucleophiles relevant for... ResearchGate. [Link]

• and Copper Dual-Catalyzed Z-Selective Chlorosulfonylation of Allenes for Tetrasubstituted Alkenes. American Chemical Society. [Link]

• Thiocyanate synthesis by C-S coupling or substitution. Organic Chemistry Portal. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. acs.org [acs.org]

Technical Support Center: Catalyst Selection for 4-Bromobenzyl Thiocyanate Cross-Coupling

Welcome to the technical support center for the cross-coupling of 4-bromobenzyl thiocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshoot common issues encountered during experimentation. The following information synthesizes established principles of cross-coupling chemistry with practical, field-proven insights to help you navigate the unique challenges presented by this substrate.

Introduction: The Challenge of 4-Bromobenzyl Thiocyanate

4-Bromobenzyl thiocyanate is a valuable bifunctional building block. The presence of a benzylic bromide allows for C(sp³)-C(sp²) and C(sp³)-C(sp) bond formation, while the thiocyanate group serves as a versatile precursor for sulfur-containing moieties or as a synthetic equivalent for a cyano group. However, the substrate's structure presents a distinct challenge: achieving selective cross-coupling at the C-Br bond without disrupting the potentially reactive thiocyanate functionality. The thiocyanate group (SCN⁻) is an ambidentate nucleophile and can coordinate to the metal center, potentially leading to catalyst inhibition or undesired side reactions.[1][2][3] This guide will help you select the appropriate catalyst system to maximize the yield of your desired product.

Part 1: Frequently Asked Questions - Catalyst & Condition Selection

Q1: Should I use a Palladium or Nickel catalyst for my 4-bromobenzyl thiocyanate coupling?

A1: Both palladium and nickel catalysts can be effective, but the choice depends on your specific coupling partner and reaction goals.

• Palladium Catalysts: Palladium is the most common choice for cross-coupling due to its high functional group tolerance and the vast available literature.[4][5] For 4-bromobenzyl thiocyanate, a Pd(0) catalyst is required to initiate the catalytic cycle via oxidative addition into the C-Br bond.[6] You can use a Pd(0) source like Pd(PPh₃)₄ or generate it in situ from a Pd(II) precatalyst such as Pd(OAc)₂ or PdCl₂(PPh₃)₂.[7][8] Modern, well-defined precatalysts (e.g., G3-palladacycles) are often preferred as they ensure efficient and reproducible generation of the active Pd(0) species.[7]

  • Advantages: Generally milder reaction conditions, broad functional group compatibility, and well-understood reactivity.

  • Disadvantages: Higher cost and potentially slower oxidative addition into C(sp³)-Br bonds compared to nickel.[6]

• Nickel Catalysts: Nickel catalysts are an excellent, cost-effective alternative and are particularly well-suited for cross-coupling reactions involving C(sp³)-hybridized electrophiles.[6][9] They can be more reactive towards oxidative addition with alkyl halides.

  • Advantages: Lower cost, high reactivity for C(sp³)-Br bonds, and can enable unique transformations.[9][10]

  • Disadvantages: Can be more sensitive to air and moisture, and the reaction mechanisms can sometimes be more complex, potentially involving single-electron transfer (SET) pathways.

Recommendation: Start with a well-established palladium system (e.g., a Pd(II) precatalyst with a suitable phosphine ligand). If you face challenges with reactivity or require a more cost-effective solution, exploring a nickel-based system is a logical next step.

Q2: How do I choose the right ligand for the job?

A2: The ligand is arguably the most critical component of the catalyst system. It stabilizes the metal center, influences its reactivity, and can prevent catalyst decomposition. For C(sp³)-Br coupling, the choice of ligand is crucial to promote oxidative addition and prevent side reactions like β-hydride elimination (though not a concern for this specific substrate).

• For Palladium: Bulky, electron-rich phosphine ligands are generally the preferred choice. These ligands promote the formation of a monoligated, highly reactive "PdL" species, which is often necessary for efficient oxidative addition.[11][12]

  • Buchwald-type biaryl phosphine ligands: (e.g., XPhos, SPhos, RuPhos) are excellent starting points. Their steric bulk and electron-donating properties enhance the rates of both oxidative addition and reductive elimination.[13]

  • Bidentate phosphine ligands: (e.g., dppf, BINAP) can also be effective. They form stable complexes that can prevent catalyst decomposition, which might be beneficial given the coordinating nature of the thiocyanate group.[14]

• For Nickel: Bipyridine or phenanthroline-based ligands are commonly used in nickel-catalyzed cross-electrophile couplings.[10] For C-S coupling with sterically hindered substrates, bulky phosphine ligands like DPEphos have also proven effective.[9]

Key Consideration: The thiocyanate group can potentially coordinate to the palladium center. A bulky ligand can create a sterically hindered environment around the metal, which may disfavor the binding of the thiocyanate and keep the catalyst active in the desired cycle.

Q3: What is the role of the base and which one should I select?

A3: The base plays a crucial role in many cross-coupling reactions, particularly in the transmetalation step of reactions like the Suzuki-Miyaura coupling.[15][16]

• Suzuki Coupling (with boronic acids): A base is required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center.[15]

  • Inorganic Bases: K₂CO₃, Cs₂CO₃, or K₃PO₄ are common choices. Cs₂CO₃ is more soluble and often gives better results but is more expensive. K₃PO₄ is a stronger base and can be effective for less reactive systems.

  • Organic Bases: Amine bases are generally used in Sonogashira couplings.[17][18]

• Sonogashira Coupling (with terminal alkynes): An amine base (e.g., Et₃N, DIPEA) is typically used to deprotonate the terminal alkyne, forming the copper acetylide in situ.[17][19]

Caution: Be mindful of base-sensitive functional groups in your coupling partner. If your substrate contains, for example, an ester, a milder base like K₂CO₃ or KF might be preferable to a strong base like an alkoxide to avoid hydrolysis.[20]

Part 2: Troubleshooting Common Issues

This section addresses specific problems you might encounter during your experiments.

Q4: My reaction has a low or no yield, and I'm recovering my starting material. What should I do?

A4: This is a common issue that points to a problem with catalyst activation or activity. Here's a systematic approach to troubleshoot:

• Verify Inert Atmosphere: Palladium(0) catalysts are sensitive to oxygen. Ensure your reaction vessel was properly degassed (e.g., by three cycles of vacuum/backfill with an inert gas like argon or nitrogen) and that your solvents are anhydrous and deoxygenated.[20][21]

• Check Reagent Quality: Ensure your 4-bromobenzyl thiocyanate, coupling partner, and base are pure and dry. Moisture can inhibit the reaction.

• Evaluate the Catalyst System:

  • Precatalyst Reduction: If you are using a Pd(II) precatalyst, it must be reduced to the active Pd(0) species in situ. Inefficient reduction will halt the catalytic cycle.[7][21] Consider switching to a more easily activated precatalyst or a direct Pd(0) source.

  • Ligand Choice: The ligand may not be suitable. Screen a panel of bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos). The steric and electronic properties of the ligand are critical for promoting the oxidative addition step.[7][13]

  • Catalyst Poisoning: The thiocyanate group might be inhibiting your catalyst. Increasing the ligand-to-metal ratio (e.g., from 1:1 to 2:1 or higher) can sometimes help by favoring the formation of the desired catalytically active species over the inhibited one.[20]

Q5: I'm observing significant formation of a debrominated byproduct (benzyl thiocyanate). How can I prevent this?

A5: The formation of a hydrodehalogenated (debrominated) product is a known side reaction in cross-coupling chemistry.[22] It typically arises from a competing catalytic cycle involving a palladium-hydride (Pd-H) species.

• Source of Hydride: The Pd-H species can be generated from several sources, including trace water, the solvent, or the base.

• Troubleshooting Steps:

  • Use Anhydrous Conditions: Rigorously dry all solvents and reagents.

  • Choice of Base: Some bases are more prone to generating hydrides. If you are using a hydroxide or alkoxide base, consider switching to a carbonate (K₂CO₃, Cs₂CO₃) or phosphate (K₃PO₄) base.

  • Optimize Ligand: The ligand can influence the rate of reductive elimination from the Pd-H intermediate. Screening different ligands may favor the desired cross-coupling pathway.

Q6: My desired product is forming, but I also see byproducts related to the thiocyanate group. What is happening?

A6: This indicates that the thiocyanate group is not behaving as an inert spectator. The S-CN or benzyl-S bond might be cleaving under the reaction conditions.

• Possible Side Reactions:

  • Cyanation: If the S-CN bond cleaves, the resulting cyanide could participate in the coupling, leading to the formation of 4-bromobenzyl cyanide. In fact, benzyl thiocyanate has been used as a cyanide source in palladium-catalyzed reactions with boronic acids.[23][24][25]

  • Homocoupling of the Coupling Partner: If the catalyst is being sequestered or deactivated by the thiocyanate, this can favor the homocoupling of your organometallic reagent (e.g., boronic acid).

• Troubleshooting Strategies:

  • Lower Reaction Temperature: High temperatures can promote the cleavage of weaker bonds. Try running the reaction at a lower temperature for a longer period.

  • Add a Copper(I) Co-catalyst: In some Sonogashira couplings and related reactions, a copper(I) salt (e.g., CuI) is used as a co-catalyst.[17] Copper has a high affinity for sulfur and might interact with the thiocyanate in a way that protects it or facilitates the desired catalytic cycle. A study on Sonogashira coupling has utilized a thiocyanato-bridged copper(I) complex.[26]

  • Change the Ligand: A ligand that accelerates the main catalytic cycle (oxidative addition and reductive elimination) may help the desired reaction outcompete the undesired side reactions.

Part 3: Experimental Protocols & Visualizations

Representative Protocol: Suzuki-Miyaura Coupling of 4-Bromobenzyl Thiocyanate

This is a generalized starting protocol. Optimization of catalyst, ligand, base, and solvent may be necessary.

• Reaction Setup: To a dry Schlenk tube or vial equipped with a magnetic stir bar, add the arylboronic acid (1.2 equivalents), the base (e.g., K₂CO₃, 2.0 equivalents), the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%), and the phosphine ligand (e.g., SPhos, 4.4 mol%).

• Inert Atmosphere: Seal the vessel, and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times.[20]

• Addition of Reagents: Under the inert atmosphere, add 4-bromobenzyl thiocyanate (1.0 equivalent). Then, add the degassed solvent (e.g., dioxane or toluene, to make a ~0.1 M solution) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizing the Catalytic Cycle and Troubleshooting

The following diagrams illustrate the key mechanistic steps and a logical workflow for troubleshooting common problems.

Caption: Generalized catalytic cycle for the cross-coupling of 4-bromobenzyl thiocyanate.

Caption: Troubleshooting decision tree for 4-bromobenzyl thiocyanate cross-coupling.

References

• Palladium-catalyzed cross-coupling reactions | Organic Chemistry II Class Notes - Fiveable.
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions - Benchchem.
• Palladium-Catalyzed, Copper(I)-Mediated Coupling of Boronic Acids and Benzylthiocyanate.
• Palladium-catalyzed, copper(I)-mediated coupling of boronic acids and benzylthiocyanate.
• Palladium-Catalyzed, Copper(I)-Mediated Coupling of Boronic Acids and Benzylthiocyanate.
• Cross-coupling reaction - Wikipedia.
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H.
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH.
• Buchwald–Hartwig amin
• Buchwald-Hartwig Amin
• Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich.
• Intermolecular Interactions between Thiocyan
• Sonogashira coupling - Wikipedia.
• The Ultimate Guide to Buchwald-Hartwig Amin
• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - NIH.
• Different Oxidative Addition Mechanisms for 12- and 14-Electron Palladium(0) Explain Ligand-Controlled Divergent Site Selectivity - NIH.
• Thiocyan
• Nickel Catalyzed C–S Cross Coupling of Sterically Hindered Aryl Trifl
• Inorganic Metal Thiocyan
• Sonogashira Coupling - Organic Chemistry Portal.
• Nickel-Catalyzed Cross-Coupling of Aryl Halides with Alkyl Halides: Ethyl 4-(4-(4-methylphenylsulfonamido)- phenyl)
• Suzuki Coupling - Organic Chemistry Portal.
• Sonogashira Coupling - Chemistry LibreTexts.
• Suzuki-Miyaura Coupling - Chemistry LibreTexts.
• A thiocyanato-bridged copper(I) cubane complex and its application in palladium-catalyzed Sonogashira coupling of aryl halides - PubMed.
• Technical Support Center: Troubleshooting Cross-Coupling Reactions - Benchchem.

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• 4. fiveable.me [fiveable.me]
• 5. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 6. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
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• 11. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Different Oxidative Addition Mechanisms for 12- and 14-Electron Palladium(0) Explain Ligand-Controlled Divergent Site Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. Palladium-catalyzed, copper(I)-mediated coupling of boronic acids and benzylthiocyanate. A cyanide-free cyanation of boronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Palladium-Catalyzed, Copper(I)-Mediated Coupling of Boronic Acids and Benzylthiocyanate. A Cyanide-Free Cyanation of Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 26. A thiocyanato-bridged copper(I) cubane complex and its application in palladium-catalyzed Sonogashira coupling of aryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting guide for 4-Bromobenzyl thiocyanate derivatization

Technical Support Center: 4-Bromobenzyl Derivatization

A Senior Application Scientist's Guide to Troubleshooting and Optimization

Welcome to the technical support guide for derivatization using 4-bromobenzyl agents. As researchers and drug development professionals, you understand the critical need for robust and reproducible analytical methods. Derivatization is a key strategy to enhance the detectability and chromatographic behavior of analytes that are otherwise difficult to analyze. This guide is structured as a series of questions and answers to directly address the practical challenges you may face in the lab. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Section 1: Foundational Concepts & Reagent Choice

Q1: What is the primary purpose of derivatizing my analyte with a 4-bromobenzyl group?

The introduction of a 4-bromobenzyl group onto an analyte serves several critical analytical functions:

• Enhanced UV-Vis Detection: The phenyl ring is a strong chromophore, significantly increasing the molar absorptivity of the analyte at wavelengths around 254-265 nm. This is invaluable for HPLC with UV-Vis detection, dramatically lowering the limit of detection for compounds that lack a native chromophore.[1]

• Improved Mass Spectrometric Identification: Bromine has two stable isotopes, 79Br and 81Br, in an almost 1:1 natural abundance. This creates a characteristic M/M+2 isotopic pattern in the mass spectrum of the derivative, providing a highly confident means of identifying your derivatized analyte and distinguishing it from background noise.

• Increased Volatility for GC: For analytes with polar functional groups like carboxylic acids (-COOH) or phenols (-OH), derivatization masks the active hydrogen, reducing intermolecular hydrogen bonding. This decreases the boiling point and increases the thermal stability of the analyte, making it suitable for analysis by Gas Chromatography (GC).[2][3]

• Improved Chromatography: By converting a polar analyte into a less polar ester or ether, chromatographic peak shape is often improved, and tailing is reduced, leading to better resolution and more accurate quantification.[4]

Q2: I have 4-Bromobenzyl thiocyanate. Can I use it for derivatization instead of 4-Bromobenzyl bromide?

This is a crucial point of clarification. While both are 4-bromobenzyl compounds, their reactivity in the context of derivatizing nucleophilic analytes (like carboxylic acids or phenols) is vastly different.

• The Standard Reagent: 4-Bromobenzyl Bromide. The vast majority of protocols for this type of derivatization utilize 4-Bromobenzyl bromide . The reaction proceeds via a standard bimolecular nucleophilic substitution (SN2) mechanism. In this reaction, the bromide ion (Br⁻) is an excellent leaving group, readily displaced by the nucleophilic analyte.

• The Challenge with 4-Bromobenzyl Thiocyanate: In 4-Bromobenzyl thiocyanate, the leaving group would be the thiocyanate anion (SCN⁻). Thiocyanate is a significantly poorer leaving group than bromide. Consequently, the reaction rate will be substantially slower, likely requiring much harsher conditions (e.g., higher temperatures, longer reaction times) which can lead to analyte degradation. Furthermore, the thiocyanate ion is an ambident nucleophile itself, which can complicate reactions.[5]

Recommendation: It is strongly advised to use 4-Bromobenzyl bromide for derivatizing analytes via nucleophilic substitution. Using the thiocyanate analogue will likely result in extremely low to no product yield under standard conditions.

Section 2: Troubleshooting Low or No Product Yield

This is the most common issue encountered during derivatization. A systematic approach is key to identifying the root cause.

Q3: My reaction shows very low or no formation of the desired derivative. What are the most common causes?

Low or no yield is almost always attributable to one of four factors: poor reagent quality, improper analyte activation, suboptimal reaction conditions, or the presence of inhibitors.

Figure 1: Systematic Troubleshooting Workflow

Q4: How do I ensure my analyte (e.g., a carboxylic acid) is properly activated?

For a successful SN2 reaction, your analyte must be a sufficiently strong nucleophile. For acidic functional groups, this requires deprotonation.

• The Chemistry: A carboxylic acid (R-COOH) or a phenol (Ar-OH) is a weak nucleophile. However, upon deprotonation by a base, they form the highly nucleophilic carboxylate (R-COO⁻) or phenoxide (Ar-O⁻) anion. This anion is what readily attacks the 4-bromobenzyl bromide.[6]

• Choosing the Right Base: The base must be strong enough to deprotonate the analyte but should not interfere with the reaction.

  • For Carboxylic Acids: A non-nucleophilic base like potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), or a tertiary amine like triethylamine (TEA) is ideal. Use of hydroxide bases (e.g., NaOH, KOH) should be done cautiously as the hydroxide ion can compete with your analyte and react with the 4-bromobenzyl bromide to form an alcohol byproduct.

  • Phase-Transfer Catalysis: When working in a biphasic system or when solubility is an issue, a phase-transfer catalyst (PTC) like tetrabutylammonium hydrogen sulfate (TBAHS) or a crown ether (e.g., 18-Crown-6) can be extremely effective. The PTC transports the deprotonated analyte from the aqueous/solid phase into the organic phase where the derivatizing reagent resides, dramatically accelerating the reaction.[2]

Q5: Could my solvent be the problem? What should I be using?

Solvent choice is absolutely critical for SN2 reactions.

• The Rule: The ideal solvent is polar and aprotic .

  • "Polar" is needed to dissolve the analyte salt (the activated nucleophile).

  • "Aprotic" (meaning it cannot donate hydrogen bonds) is crucial because protic solvents (like water, methanol, ethanol) will form a solvent cage around the nucleophile through hydrogen bonding. This cage stabilizes the nucleophile, blunting its reactivity and drastically slowing the reaction.

• Recommended Solvents:

  • Acetonitrile (ACN)

  • Acetone

  • N,N-Dimethylformamide (DMF)

  • Dimethyl sulfoxide (DMSO)

Using a non-polar solvent (like hexane) will prevent the analyte salt from dissolving, while using a protic solvent (like water or methanol) will inhibit the reaction.

Section 3: Experimental Protocol and Optimization

Q6: Can you provide a general, step-by-step protocol for derivatizing a fatty acid with 4-Bromobenzyl bromide?

Certainly. This protocol serves as a robust starting point. Optimization will likely be required for your specific analyte and matrix.[7]

Objective: To convert a fatty acid into its 4-bromobenzyl ester for HPLC-UV or GC-MS analysis.

Materials:

• Dried sample containing the fatty acid

• 4-Bromobenzyl bromide solution (e.g., 20 mg/mL in acetone)

• Potassium Carbonate (K₂CO₃), anhydrous

• 18-Crown-6 (optional, as a phase-transfer catalyst)

• Acetonitrile (ACN), anhydrous

• Hexane and Water for extraction

• Sodium Sulfate (Na₂SO₄), anhydrous

Protocol:

• Sample Preparation: To a 2 mL glass vial, add your dried sample extract. It is critical that the sample is free of water, as water can hydrolyze the derivatizing reagent.

• Reagent Addition: Add ~5-10 mg of anhydrous K₂CO₃ and a catalytic amount (~0.1 mg) of 18-Crown-6 to the vial.

• Dissolution: Add 500 µL of anhydrous acetonitrile and vortex briefly to dissolve the fatty acid.

• Derivatization: Add 100 µL of the 4-bromobenzyl bromide solution. The reagent should be in stoichiometric excess (typically 1.5-2x) relative to the analyte.

• Reaction: Seal the vial tightly and place it in a heating block or water bath at 60 °C for 1 hour.

• Quenching & Extraction:

  • Cool the vial to room temperature.

  • Add 500 µL of deionized water to quench the reaction and dissolve the potassium salts.

  • Add 500 µL of hexane and vortex vigorously for 1 minute to extract the derivatized ester into the organic layer.

• Phase Separation: Centrifuge the vial at 2000 x g for 5 minutes to achieve a clean separation of the aqueous and organic layers.

• Sample Collection: Carefully transfer the upper hexane layer to a clean vial. To ensure complete removal of water, you may pass the hexane layer through a small plug of anhydrous sodium sulfate.

• Analysis: The sample is now ready for injection into the GC or for evaporation and reconstitution in a mobile phase for HPLC.

Figure 2: Reaction Mechanism of Carboxylic Acid Derivatization

Q7: How do I optimize the reaction parameters for my specific analyte?

Optimization should be done systematically. The table below outlines the key parameters and suggests ranges for testing.

Parameter	Initial Condition	Range to Test	Rationale & Key Considerations
Temperature	60 °C	40 °C - 80 °C	Higher temperatures increase reaction rates but may degrade thermally labile analytes.
Time	60 minutes	15 - 120 minutes	Monitor product formation over time to find the point of maximum yield without degradation.
Base	K₂CO₃	Compare K₂CO₃, TEA, DBU	The choice of base can influence reaction rate and side products. DBU is a stronger, non-nucleophilic base that may be effective for stubborn analytes.
Reagent Excess	2 equivalents	1.5 - 5 equivalents	A higher excess can drive the reaction to completion but may require more extensive cleanup.

Section 4: FAQs and Advanced Troubleshooting

Q8: I see multiple unexpected peaks in my chromatogram. What could they be?

• Excess Reagent: The most prominent extra peak is often the unreacted 4-bromobenzyl bromide.

• Hydrolysis Product: If any moisture was present, you will see a peak for 4-bromobenzyl alcohol. Run a reagent blank (all steps without the analyte) to confirm.[8]

• Contaminants: Phthalates and other plasticizers can leach from pipette tips or other plastic labware, especially when using organic solvents.[8] This is a common source of homologous series of peaks. Using glass equipment wherever possible is best practice.

• Analyte Degradation: If reaction conditions are too harsh, your analyte may have degraded, creating additional peaks.

Q9: How do I remove excess derivatizing reagent before analysis?

• Liquid-Liquid Extraction (LLE): As described in the protocol, LLE is effective.

• Solid-Phase Extraction (SPE): For cleaner samples, an SPE cartridge (e.g., silica or a specific mixed-mode phase) can be used. The less polar derivative will elute with a non-polar solvent, while the more polar unreacted reagent and byproducts are retained.

• Chemical Scavenging: In some applications, a scavenger resin or a quenching reagent that reacts with the excess alkylating agent can be added post-reaction.

Q10: Is the reaction moisture-sensitive?

Yes, absolutely. 4-Bromobenzyl bromide is susceptible to hydrolysis, where it reacts with water to form 4-bromobenzyl alcohol and hydrobromic acid (HBr). This consumes your reagent, lowers the pH, and creates a significant byproduct peak. Always use anhydrous solvents and ensure your sample is completely dry before starting the reaction.[9]

References

• Sigma-Aldrich. (2025). Safety Data Sheet for 4-Bromobenzyl thiocyanate.
• Fisher Scientific. (2024). Safety Data Sheet for 4-Bromobenzyl cyanide.
• Various Authors. (2025). Progress on the Synthesis and Applications of Thiocyanates. ResearchGate Publication.
• Agerbirk, N., et al. (2015). Derivatization of isothiocyanates and their reactive adducts for chromatographic analysis. Phytochemistry.
• Matrix Scientific. (n.d.). Product Information for 4-Bromobenzyl thiocyanate.
• Funazo, K., et al. (n.d.). Determination of thiocyanate anion as an organic derivative by gas chromatography. Journal of Chromatographic Science.
• National Center for Biotechnology Information. (2025). PubChem Compound Summary for 4-Bromobenzylisothiocyanate.
• Stanbury, D. M., et al. (n.d.). Kinetics and mechanism of the reaction of bromine with thiocyanate. Brandeis University.
• Oger, N., et al. (2023). A divergent process for the catalytic decarboxylative thiocyanation and isothiocyanation of carboxylic acids. Semantic Scholar.

• Kumar, A., et al. (2024). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[10][11]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment. PubMed Central. Retrieved from ncbi.nlm.nih.gov

• Tokyo Chemical Industry Co., Ltd. (n.d.). Product Information for 4-Bromobenzyl Cyanide.
• Various Authors. (n.d.). Progress on the Synthesis and Applications of Thiocyanates. Semantic Scholar.
• Organic Chemistry Portal. (n.d.). Thiocyanate synthesis by C-S coupling or substitution.
• Muscalu, A. M., et al. (2025). Determination of polar alkylating agents as thiocyanate/isothiocyanate derivatives by reaction headspace gas chromatography. ResearchGate.
• Schlosser, S., et al. (2025). Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics. National Institutes of Health.
• Various Authors. (n.d.). Derivatization of isothiocyanates and their reactive adducts for chromatographic analysis | Request PDF. ResearchGate.
• Lee, S., et al. (n.d.). Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv.
• BenchChem. (2025). A Researcher's Guide to Derivatization Reagents for Fatty Acid Analysis.
• Smuts, J. P. (2016). Any best practices on the derivatization of fatty acids with PFB bromide? ResearchGate.
• Adetunji, A. T., et al. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace.
• Supelco. (n.d.). A Guide to Derivatization Reagents for GC.
• Crich, D., et al. (n.d.). On the Reaction of Thioacids with Isocyanates and Isothiocyanates: A Convenient Amide Ligation Process. PubMed Central.
• Wikipedia. (n.d.). Organic thiocyanates.
• OpenStax. (2023). Reactions of Carboxylic Acids.
• Adetunji, A. T., et al. (n.d.). Derivatization reactions and reagents for gas chromatography analysis (PDF).
• Adetunji, A. T., et al. (n.d.). Derivatization Reactions and Reagents for Gas Chromatography Analysis. ResearchGate.
• Chemistry LibreTexts. (2023). Derivatization.
• Schlosser, S., et al. (2025). Comparative evaluation of phenyl isothiocyanate derivatization and "dilute-and-shoot" methods for HPLC-MS/MS-based targeted metabolomics analysis. PubMed.
• Woods, R. M., et al. (2014). New derivatization reagents to optimize retention and response for quantitative analysis by LC-ESI-MS/MS. ResearchGate.
• BenchChem. (2025). Troubleshooting guide for Lipoamide derivatization reactions for GC-MS.
• Ghezzi, S., et al. (2022). Optimization of a Monobromobimane (MBB) Derivatization and RP-HPLC-FLD Detection Method. PubMed.

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Technical Support Center: A Guide to Handling Arylmethyl Thiocyanates

Welcome to the technical support center for arylmethyl thiocyanates. This guide is designed for researchers, scientists, and professionals in drug development who work with these versatile yet challenging chemical intermediates. Arylmethyl thiocyanates are valuable building blocks in organic synthesis, but their handling is fraught with potential pitfalls that can compromise experimental outcomes and pose safety risks. This resource provides in-depth troubleshooting guides and frequently asked questions to help you navigate these challenges effectively.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, purification, and handling of arylmethyl thiocyanates. Each issue is presented in a question-and-answer format, providing not only solutions but also the underlying chemical principles.

Issue 1: My arylmethyl thiocyanate is isomerizing to the isothiocyanate. How can I prevent this?

This is the most common pitfall when working with arylmethyl thiocyanates. The thiocyanate isomer is the kinetically favored product, while the isothiocyanate is thermodynamically more stable.[1] The isomerization is particularly facile for benzylic and allylic thiocyanates.

Underlying Cause: The isomerization from the thiocyanate (R-SCN) to the isothiocyanate (R-NCS) can proceed through several mechanisms, including an intramolecular[2][2]-sigmatropic rearrangement for allylic systems or via an ion-pair intermediate for benzylic systems, especially with substrates that can stabilize a carbocation.[2][3] This process can be accelerated by several factors.

Solutions:

• Temperature Control: Heat is a major driver of isomerization.[2] Whenever possible, conduct reactions at low temperatures. If heating is necessary, use the lowest effective temperature and minimize the reaction time. For purification, consider techniques that do not require heating, such as flash column chromatography at room temperature.

• Solvent Choice: The polarity of the solvent can influence the rate of isomerization. Non-polar solvents are generally preferred as they can slow down isomerization that proceeds through ionic intermediates.[2]

• Avoid Lewis Acids: Lewis acids can catalyze the isomerization of benzyl thiocyanates to their isothiocyanate counterparts.[1][4] If a Lewis acid is required for your reaction, use the mildest possible catalyst and the lowest effective catalytic loading.

• Photochemical Considerations: Exposure to UV light can induce the isomerization of benzyl thiocyanates.[5] Protect your reaction and product from direct light by using amber glassware or by covering the reaction vessel with aluminum foil.

Issue 2: During the synthesis of my arylmethyl thiocyanate from a benzyl halide, I'm getting a significant amount of the isothiocyanate byproduct. How can I improve the selectivity?

The formation of the isothiocyanate isomer is a common side reaction in the synthesis of arylmethyl thiocyanates, particularly when using substrates prone to SN1 reactions like benzyl halides.[6]

Underlying Cause: The thiocyanate ion (SCN-) is an ambident nucleophile, meaning it can attack an electrophile with either its sulfur or nitrogen atom. The sulfur atom is a soft nucleophile, while the nitrogen atom is a hard nucleophile. According to Hard-Soft Acid-Base (HSAB) theory, soft electrophiles (like the sp3 carbon of an alkyl halide in an SN2 reaction) will preferentially react with the soft sulfur atom to give the thiocyanate. However, in reactions with more SN1 character, the formation of a harder carbocation intermediate will favor attack by the harder nitrogen atom, leading to the isothiocyanate.

Solutions:

• Reaction Conditions: To favor the SN2 pathway and the formation of the thiocyanate, use a polar aprotic solvent such as DMF or DMSO. These solvents solvate the cation of the thiocyanate salt but not the anion, making the sulfur atom a more potent nucleophile.

• Choice of Thiocyanate Salt: The counter-ion of the thiocyanate salt can influence the selectivity. Salts with cations that can coordinate with the nitrogen atom, such as sodium or potassium, can help to favor attack at the sulfur atom.[6]

• Phase-Transfer Catalysis: Using a phase-transfer catalyst like polyethylene glycol (PEG) can enhance the rate of the reaction under milder conditions, which can improve the selectivity for the thiocyanate product.[7][8]

• Microwave-Assisted Synthesis: Microwave irradiation can rapidly and efficiently promote the synthesis of benzyl thiocyanates, often with high yields and selectivity.[7]

Issue 3: My purified arylmethyl thiocyanate is decomposing during storage. What are the optimal storage conditions?

Arylmethyl thiocyanates can be unstable and prone to decomposition if not stored correctly.

Underlying Cause: Decomposition can be initiated by exposure to heat, light, moisture, or incompatible chemicals such as strong acids or bases.[9][10] Hydrolysis can lead to the formation of the corresponding benzyl alcohol and thiocyanic acid, which is itself unstable.

Solutions:

• Temperature: Store arylmethyl thiocyanates at low temperatures, typically 2-8 °C, to minimize thermal decomposition and isomerization.

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation and hydrolysis from atmospheric moisture.

• Light: Protect from light by storing in amber vials or in a dark location.[11]

• Purity: Ensure the material is as pure as possible before storage, as impurities can sometimes catalyze decomposition.

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C	Minimizes thermal decomposition and isomerization.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation and hydrolysis.
Light	Protect from light (Amber vial)	Prevents photochemical degradation and isomerization.
Container	Tightly sealed	Prevents exposure to moisture and air.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling arylmethyl thiocyanates?

A1: All thiocyanates should be handled with care as they are moderately toxic if inhaled or ingested.[9] The primary safety concerns are:

• Toxicity: Organic thiocyanates can be toxic. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[10][12][13][14]

• Decomposition Products: Upon exposure to heat or mineral acids, arylmethyl thiocyanates can decompose to release highly toxic fumes, including hydrogen cyanide (HCN) and sulfur oxides.[9][15]

• Incompatibilities: Avoid contact with strong acids, bases, and oxidizing agents.[10]

Q2: What is the best way to purify arylmethyl thiocyanates while minimizing isomerization?

A2: Flash column chromatography is often the most effective method for purifying arylmethyl thiocyanates.[16][17][18][19] To minimize isomerization during purification:

• Stationary Phase: Use a neutral stationary phase like silica gel. Basic or acidic stationary phases can promote isomerization or decomposition.

• Mobile Phase: Use a non-polar eluent system, such as a mixture of hexanes and ethyl acetate. Start with a low polarity and gradually increase it to elute your compound.

• Temperature: Perform the chromatography at room temperature.

• Speed: Do not leave the compound on the column for an extended period. A faster purification is generally better.

Q3: Can I monitor the isomerization of my arylmethyl thiocyanate to the isothiocyanate?

A3: Yes, the isomerization can be monitored by several analytical techniques:

• NMR Spectroscopy: 1H and 13C NMR spectroscopy can be used to distinguish between the thiocyanate and isothiocyanate isomers. The chemical shifts of the protons and carbons adjacent to the SCN or NCS group will be different.

• Infrared (IR) Spectroscopy: The C≡N stretch of the thiocyanate group and the N=C=S asymmetric stretch of the isothiocyanate group appear at different frequencies, typically around 2140-2160 cm-1 and 2050-2150 cm-1, respectively.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for separating and identifying the two isomers, provided they are volatile and thermally stable enough for the GC conditions.

Experimental Protocols & Visualizations

Protocol 1: General Procedure for the Synthesis of Benzyl Thiocyanate

This protocol is a general guideline and may require optimization for specific substrates.

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium thiocyanate (1.2 eq.) in a minimal amount of a polar aprotic solvent (e.g., DMF or acetone).

• Add the corresponding benzyl halide (1.0 eq.) to the solution.

• Stir the reaction mixture at room temperature and monitor the progress by TLC. If the reaction is slow, it can be gently heated to 40-50 °C.

• Once the reaction is complete, pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate eluent system.

Caption: A typical workflow for the synthesis and purification of benzyl thiocyanate.

Diagram 1: Isomerization of Arylmethyl Thiocyanate

This diagram illustrates the equilibrium between the kinetically favored thiocyanate and the thermodynamically favored isothiocyanate.

Caption: The equilibrium between arylmethyl thiocyanate and its isothiocyanate isomer.

References

• Spurlock, L. A., & Parks, T. E. (1971). Photolytically induced interconversions of benzyl thiocyanates and isothiocyanates. Journal of the American Chemical Society, 93(14), 3539-3543.
• Sigma-Aldrich. (2024).
• Emerson, D. W. (1957). A study of the mechanism of the thiocyanate-isothiocyanate rearrangement. University of Michigan.
• Croner-i. (n.d.).
• Li, Z., et al. (2020).
• ITW Reagents. (2025).
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• MDPI. (2021).
• Organic Chemistry Portal. (n.d.). Thiocyanate synthesis by C-S coupling or substitution.
• ChemicalBook. (n.d.).
• Benchchem. (n.d.).
• MDPI. (2023). Recent Advances in the Synthesis of Organic Thiocyano (SCN) and Selenocyano (SeCN)
• ResearchGate. (2023).
• Benchchem. (n.d.).
• ChemRxiv. (n.d.). Aryl Thiocyanate as an Organic 'CN' Source: Circular Chemical Economy Approach to Access Thiocyano.
• De Nicola, G. R., et al. (2013). Stability of benzylic-type isothiocyanates in hydrodistillation-mimicking conditions. Journal of agricultural and food chemistry, 61(1), 137–142.
• TSI Journals. (2012).
• Carl ROTH. (n.d.).
• Jack Westin. (n.d.).
• Enamine. (n.d.).
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• ResearchGate. (2003). (PDF)
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• Thiophosgene. (2025).
• Analysis. (2022).
• PMC - NIH. (2016).
• Sigma-Aldrich. (n.d.).
• JournalAgent. (2016).
• Sci-Hub. (1997).
• Elsinger, F., Schreiber, J., & Eschenmoser, A. (1960). Cleavage of Methyl and Benzyl Esters by Thiocyanate. Helvetica Chimica Acta, 43(1), 113-117.

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Reference Data & Comparative Studies

A Comparative Guide to Benzylating Agents: Profiling 4-Bromobenzyl Thiocyanate Against a Field of Established Reagents

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the introduction of the benzyl group serves as a cornerstone strategy for protecting hydroxyl, amino, and thiol functionalities. The choice of the benzylating agent is a critical decision that dictates reaction efficiency, selectivity, and scalability. While classic reagents like benzyl bromide and chloride are workhorses in the field, more nuanced agents such as 4-Bromobenzyl thiocyanate offer a unique reactivity profile that merits a detailed examination.

This guide provides an in-depth comparison of 4-Bromobenzyl thiocyanate with its more common counterparts: benzyl bromide, benzyl chloride, and benzyl tosylate. We will dissect their reactivity, mechanistic pathways, substrate scope, and practical handling considerations to provide researchers, scientists, and drug development professionals with a clear, data-driven framework for reagent selection.

The Benzylating Agent: A Mechanistic Overview

Benzylation reactions predominantly proceed via nucleophilic substitution, where a nucleophile (such as an alcohol, amine, or thiol) displaces a leaving group from the benzylic carbon. The unique stability of the benzylic position, capable of stabilizing both radical and cationic intermediates through resonance with the adjacent aromatic ring, allows these reactions to occur via SN1 or SN2 pathways.[1][2] For primary benzylic systems, as is the case with the agents discussed here, the SN2 mechanism is typically favored, especially with potent nucleophiles.[3]

The efficacy of a benzylating agent in an SN2 reaction is governed by a simple, yet crucial, principle: the competence of the leaving group. A better leaving group is a species that is more stable on its own (i.e., the conjugate base of a strong acid), which lowers the activation energy of the transition state and accelerates the reaction.

Caption: Generalized SN2 mechanism for benzylation.

Comparative Analysis of Reactivity and Leaving Group Ability

The primary differentiator among benzylating agents is the leaving group. The hierarchy of reactivity is directly correlated with the stability of the departing anion.[4]

Benzylating Agent	Leaving Group (X⁻)	Conjugate Acid	pKa of Conjugate Acid	Relative Reactivity
Benzyl tosylate	Tosylate (TsO⁻)	p-Toluenesulfonic acid	~ -2.8	Very High
Benzyl bromide	Bromide (Br⁻)	Hydrobromic acid	~ -9	High
4-Bromobenzyl thiocyanate	Thiocyanate (SCN⁻)	Thiocyanic acid	~ -1.8	Moderate-High
Benzyl chloride	Chloride (Cl⁻)	Hydrochloric acid	~ -7	Moderate

Analysis:

• Benzyl Tosylate: As the conjugate base of a very strong acid, the tosylate anion is an exceptionally stable and therefore excellent leaving group. This translates to high reactivity, often allowing for benzylation under milder conditions or with less reactive nucleophiles.[4][5]

• Benzyl Bromide: Bromide is a superb leaving group, making benzyl bromide a highly reactive and widely used reagent.[6] Its reactivity strikes a balance between high efficiency and manageable stability.

• Benzyl Chloride: While chloride is a good leaving group, it is less effective than bromide. Consequently, benzyl chloride is generally less reactive and may require more forcing conditions (e.g., higher temperatures, stronger bases, or the addition of a catalyst like sodium iodide) to achieve comparable results to benzyl bromide.[2][4]

• 4-Bromobenzyl Thiocyanate: The thiocyanate anion (SCN⁻) is a "pseudohalide" and a competent leaving group, with a stability intermediate between that of chloride and tosylate. This positions 4-Bromobenzyl thiocyanate as a moderately high-reactivity agent. Its unique attribute is the introduction of a thiocyanate moiety, which can be a useful handle for further synthetic transformations. The presence of the 4-bromo substituent also modulates the electronic properties of the aromatic ring.

Substrate Scope and Performance

The choice of benzylating agent can be highly dependent on the nature of the nucleophile being protected.

O-Benzylation (Alcohols & Phenols)

This is one of the most common applications of benzylation, used to protect hydroxyl groups.[7]

• Benzyl Halides (Br, Cl): The Williamson ether synthesis, employing a strong base like sodium hydride (NaH) to deprotonate the alcohol followed by addition of the benzyl halide, is a classic and effective method.[7][8] For more sensitive substrates or selective protection, milder bases like silver(I) oxide (Ag₂O) can be used.[7]

• Benzyl Tosylate: Due to its high reactivity, benzyl tosylate is particularly effective for the O-benzylation of phenols, often proceeding efficiently with weaker bases like potassium carbonate (K₂CO₃) in polar aprotic solvents.[9]

• 4-Bromobenzyl thiocyanate: This reagent is also effective for O-benzylation. The reaction proceeds under standard conditions, and the resulting 4-bromobenzyl ether offers an additional functional handle (the bromine atom) for subsequent cross-coupling reactions.

N-Benzylation (Amines)

Protecting amines as their benzyl derivatives is crucial in multi-step synthesis.

• General Trends: All four agents are effective for the N-benzylation of primary and secondary amines.[5] The reaction is typically run in the presence of a non-nucleophilic base (e.g., K₂CO₃, Et₃N) to scavenge the acid byproduct. Over-alkylation to form quaternary ammonium salts can be a competing side reaction, particularly with more reactive agents and primary amines.

• Advantages of Tosylates and Thiocyanates: As crystalline solids, benzyl tosylate and 4-Bromobenzyl thiocyanate can be easier to handle and weigh accurately compared to the lachrymatory benzyl halides.[5]

S-Benzylation (Thiols)

Thiols are excellent nucleophiles and react readily with benzylating agents.

• High Efficiency: The synthesis of benzyl thioethers is generally a high-yielding reaction.[10] Due to the high nucleophilicity of the thiolate anion, even the less reactive benzyl chloride is often sufficient.[11]

• 4-Bromobenzyl thiocyanate in S-Benzylation: This reagent provides a direct route to S-(4-bromobenzyl) thioethers. An interesting alternative pathway involves the reaction of a benzyl halide with thiourea to form an isothiuronium salt, which is then hydrolyzed in situ to a thiolate that can be alkylated, providing a convenient one-pot synthesis of thioethers.[10]

Table 2: Representative Yields for Benzylation Reactions

Nucleophile	Benzylating Agent	Base	Solvent	Typical Yield (%)	Reference
Phenol	Benzyl Bromide	K₂CO₃	DMF	85 - 95	[12]
Phenol	Benzyl Tosylate	K₂CO₃	DMF	>90	[9]
Primary Amine	Benzyl Tosylate	K₂CO₃	Acetonitrile	80 - 95	[5]
Thiol	Benzyl Chloride	Clay Catalyst	Neat	>90	[11]
Benzyl Halide	Thiourea/NaOH	Methanol	>85	[10]

Practical Considerations: Stability, Handling, and Safety

Beyond raw reactivity, practical aspects heavily influence reagent selection in a laboratory setting.

• Physical State and Handling:

  • Benzyl Chloride & Bromide: These are liquids that are often fuming and potent lachrymators (tear-inducing).[13] They require handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • Benzyl Tosylate & 4-Bromobenzyl thiocyanate: These are typically stable, crystalline solids, which simplifies handling, weighing, and storage.[4][5]

• Safety Precautions:

  • All benzylating agents are reactive electrophiles and should be treated as toxic and irritant. Avoid inhalation of vapors and contact with skin and eyes.[14][15]

  • Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

  • Reactions, especially those involving sodium hydride, should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching by atmospheric moisture.

  • Consult the Safety Data Sheet (SDS) for each specific reagent before use.[16][17]

Experimental Protocols: A Head-to-Head Comparison

To provide a tangible comparison, we outline a general procedure for the O-benzylation of 4-hydroxyphenol, which can be adapted for each of the four benzylating agents.

Caption: General experimental workflow for O-benzylation.

Protocol: O-Benzylation of 4-Hydroxyphenol

Materials:

• 4-Hydroxyphenol (1.0 equiv)

• Benzylating Agent (1.1 equiv)

  • Case A: 4-Bromobenzyl thiocyanate

  • Case B: Benzyl bromide

  • Case C: Benzyl chloride (+ 0.1 equiv NaI, optional)

  • Case D: Benzyl tosylate

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Water and Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-hydroxyphenol (1.0 equiv) and anhydrous potassium carbonate (2.0 equiv).

• Add anhydrous DMF to dissolve the solids (concentration approx. 0.2–0.5 M).

• Add the chosen benzylating agent (1.1 equiv) to the stirring mixture. For benzyl chloride, sodium iodide (0.1 equiv) can be added to facilitate the reaction via in situ Finkelstein reaction.

• Reaction: Heat the reaction mixture to 60–80 °C and stir for 4–16 hours.

• Monitoring: Monitor the disappearance of the starting material by Thin-Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water (3x) followed by brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired benzyl ether product.

This parallel protocol design allows a researcher to directly evaluate the performance of each reagent under identical conditions, observing differences in reaction time and yield.

Conclusion and Recommendations

The selection of a benzylating agent is a nuanced decision that balances reactivity, cost, safety, and the specific demands of the synthetic target.

• Benzyl Chloride: The most cost-effective option, suitable for robust, large-scale syntheses where forcing conditions are acceptable.

• Benzyl Bromide: The go-to reagent for high reactivity and reliable performance across a broad range of nucleophiles. It offers a favorable combination of speed and cost.

• Benzyl Tosylate: The premium choice for highly sensitive substrates or for reactions that struggle with less reactive agents. Its solid form and high reactivity justify its higher cost in challenging syntheses.

• 4-Bromobenzyl Thiocyanate: This reagent occupies a valuable niche. It offers reactivity comparable to benzyl bromide but with the handling advantages of a solid. Its most compelling feature is the introduction of a 4-bromobenzyl group, which serves as a versatile anchor for subsequent diversification via palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This makes it an excellent choice for combinatorial chemistry and the synthesis of compound libraries where a late-stage functionalization handle is desired.

For researchers and drug development professionals, moving beyond the standard benzyl halides can unlock new synthetic strategies. 4-Bromobenzyl thiocyanate is not merely an alternative but a strategic tool for building molecular complexity, offering a unique combination of protecting group and synthetic linchpin.

References

• BenchChem. (2025).
• BenchChem. (2025). A Comparative Guide to Alkylating Agents: 1-(Benzyloxy)-2-(chloromethyl)benzene vs. Benzyl Bromide.
• BenchChem. (2025). Application Notes and Protocols: Benzylation of Alcohols and Phenols using Dimethyl 3-(bromomethyl)
• Organic Chemistry Portal.
• ECHEMI. (2024).
• YouTube. (2021).
• BenchChem. (2025).
• BenchChem. (2025).
• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups.
• ACS Publications. (2011). Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations. The Journal of Organic Chemistry.
• Indian Academy of Sciences. (2002).
• Loba Chemie. (n.d.).
• Wikipedia. (2024). Benzyl group.
• Penta Chemicals. (2024).
• Chemos GmbH & Co.KG. (2019).
• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Exploring the Reactivity: Benzyl Chloride in Organic Synthesis.
• BenchChem. (2025).
• Organic Chemistry Portal. Benzylamines.
• Khan Academy.
• Arkivoc. (2010).
• PubChem. Bromobenzyl Cyanide.

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A Senior Application Scientist's Guide to the Validation of Analytical Methods Utilizing 4-Bromobenzyl Thiocyanate

For researchers, scientists, and professionals in drug development, the rigorous validation of analytical methods is the bedrock of reliable and reproducible data. This guide provides an in-depth technical comparison of 4-Bromobenzyl thiocyanate as a derivatization reagent for analytical method validation, particularly in the context of High-Performance Liquid Chromatography (HPLC). We will explore its performance against other common derivatization agents, supported by established principles of method validation and detailed experimental protocols.

The Imperative of Derivatization in Analytical Chemistry

Many analytes, particularly carboxylic acids and thiols, lack a native chromophore or fluorophore, rendering them difficult to detect at the low concentrations often required in pharmaceutical analysis. Derivatization, the process of chemically modifying an analyte to enhance its detectability, is a cornerstone of modern analytical chemistry.[1] The ideal derivatization reagent should react rapidly and specifically with the target functional group to yield a stable, highly detectable product.

4-Bromobenzyl thiocyanate is a versatile reagent that reacts with nucleophilic functional groups, most notably carboxylic acids and thiols, to produce derivatives with strong ultraviolet (UV) absorbance. This property makes it a valuable tool for enhancing the sensitivity of HPLC-UV detection methods.

A Comparative Analysis of Derivatization Reagents

The selection of a derivatization reagent is a critical decision in method development. The following table provides a comparative overview of 4-Bromobenzyl thiocyanate and other commonly used reagents for the derivatization of carboxylic acids and thiols.

Reagent	Target Functional Group(s)	Detection Method	Key Advantages	Key Disadvantages
4-Bromobenzyl thiocyanate	Carboxylic acids, Thiols	UV	Good reactivity, forms stable derivatives with strong UV absorbance.	Limited to UV detection, may require catalyst and heating.
4-Bromomethyl-7-methoxycoumarin (Br-Mmc)	Carboxylic acids	Fluorescence	High fluorescence intensity of derivatives, good for trace analysis.	Potential for background fluorescence, requires careful optimization.[2]
9-Anthryldiazomethane (ADAM)	Carboxylic acids	Fluorescence	Reacts readily at room temperature, highly sensitive and selective.	Less stable than other reagents.
o-Phthalaldehyde (OPA)	Primary amines, Amino acids (in the presence of a thiol)	Fluorescence	Rapid reaction, produces highly fluorescent isoindole derivatives.[3]	Derivatives can be unstable, not suitable for secondary amines.
Phenyl isothiocyanate (PITC)	Primary and secondary amines	UV	Well-established reagent, improves chromatographic separation.[4]	Can be less reactive with hindered amines, may produce byproducts.[5]
Monobromobimane (mBBr)	Thiols	Fluorescence	Weakly fluorescent until it reacts with thiols, providing low background.[6]	Reaction should be carried out in subdued light.

The Scientific Rationale Behind Derivatization with 4-Bromobenzyl Thiocyanate

The utility of 4-Bromobenzyl thiocyanate as a derivatization reagent stems from a nucleophilic substitution reaction. The carbon atom of the benzyl group is electrophilic and is readily attacked by nucleophiles such as the carboxylate anion of a carboxylic acid or the thiolate anion of a thiol.

Derivatization of Carboxylic Acids

For carboxylic acids, a weak base is often used to deprotonate the carboxylic acid, forming a more nucleophilic carboxylate anion. This anion then attacks the benzylic carbon of 4-Bromobenzyl thiocyanate, displacing the thiocyanate group and forming a 4-bromobenzyl ester. This ester possesses a strong UV chromophore, significantly enhancing its detectability by HPLC-UV.

Carboxylic acid derivatization workflow.

Derivatization of Thiols

Similarly, in a slightly basic medium, a thiol is deprotonated to a more nucleophilic thiolate anion. The thiolate then attacks the benzylic carbon of 4-Bromobenzyl thiocyanate, forming a stable thioether with enhanced UV absorbance.

Thiol derivatization workflow.

A Framework for Method Validation: Adhering to Regulatory Standards

The validation of an analytical method is a systematic process that demonstrates the method is suitable for its intended purpose.[7][8] Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP) provide comprehensive guidelines for method validation.[9][10][11][12]

The core parameters for the validation of a quantitative analytical method, such as an HPLC assay, are outlined below.

Core parameters of analytical method validation.

Experimental Protocol: Validation of an HPLC Method for a Carboxylic Acid Analyte Using 4-Bromobenzyl Thiocyanate Derivatization

The following protocol provides a detailed, step-by-step methodology for the validation of an HPLC method for the quantification of a model carboxylic acid analyte after derivatization with 4-Bromobenzyl thiocyanate.

Materials and Reagents

• Model Carboxylic Acid Analyte (e.g., Valproic Acid)

• 4-Bromobenzyl thiocyanate

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Triethylamine (TEA)

• Formic Acid

• HPLC system with UV detector

• Analytical column (e.g., C18, 4.6 x 150 mm, 5 µm)

Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the carboxylic acid analyte in 10 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Prepare samples containing the analyte at various concentrations within the expected analytical range.

Derivatization Procedure

• To 100 µL of each standard or sample solution, add 100 µL of a 10 mg/mL solution of 4-Bromobenzyl thiocyanate in acetonitrile and 20 µL of a 5% (v/v) solution of TEA in acetonitrile.

• Vortex the mixture for 30 seconds.

• Heat the mixture at 60°C for 30 minutes in a heating block.

• Cool the mixture to room temperature.

• Inject a suitable volume (e.g., 20 µL) into the HPLC system.

HPLC Conditions

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

Validation Parameters and Acceptance Criteria

Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank, placebo, and analyte-spiked samples.	No interfering peaks at the retention time of the analyte derivative.
Linearity	Analyze a minimum of five concentrations across the range.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Analyze samples spiked with known amounts of analyte at three concentration levels (e.g., 80%, 100%, 120%).	Mean recovery between 98.0% and 102.0%.
Precision	- Repeatability: Analyze six replicate samples at 100% of the test concentration on the same day. - Intermediate Precision: Repeat the analysis on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 2.0%.
Range	The concentration interval over which the method is shown to be linear, accurate, and precise.	As determined by the linearity, accuracy, and precision data.
LOD	Signal-to-noise ratio of 3:1.	To be determined experimentally.
LOQ	Signal-to-noise ratio of 10:1.	To be determined experimentally, with acceptable precision and accuracy.
Robustness	Deliberately vary method parameters (e.g., flow rate, column temperature, mobile phase composition).	No significant impact on the results (RSD ≤ 2.0%).

Conclusion

4-Bromobenzyl thiocyanate is a valuable derivatization reagent for the sensitive and reliable quantification of carboxylic acids and thiols by HPLC-UV. A thorough validation of the analytical method, in accordance with regulatory guidelines, is essential to ensure the integrity of the data generated. By carefully considering the choice of derivatization reagent and rigorously validating the entire analytical procedure, researchers can have a high degree of confidence in their results, which is paramount in the field of drug development. This guide provides a comprehensive framework for the validation of analytical methods employing 4-Bromobenzyl thiocyanate, empowering scientists to generate high-quality, defensible data.

References

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• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• BA Sciences. (n.d.). USP <1225> Method Validation. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Syarifah, S., Lia, A., & Salfatri, S. (2017). Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. Journal of Chemical and Pharmaceutical Research, 9(7), 241-248.
• Moutalib, S., et al. (2017). A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids.

• J-Stage. (2018). Derivatization Techniques for Chromatographic Analysis. [Link]

• Czauderna, M., & Kowalczyk, J. (2003). A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. Journal of Animal and Feed Sciences, 12(4), 825-834.
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• Chemistry LibreTexts. (2023). Derivatization. [Link]

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• Newton, G. L., & Fahey, R. C. (1995).[13] Determination of low molecular weight thiols using monobromobimane fluorescent labeling and high-performance liquid chromatography. Methods in Enzymology, 251, 148-166.

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A Senior Application Scientist's Guide to the Kinetic Analysis of 4-Bromobenzyl Thiocyanate Reactions

For researchers, medicinal chemists, and professionals in drug development, a nuanced understanding of reaction kinetics is paramount for optimizing synthetic routes and elucidating reaction mechanisms. This guide offers an in-depth comparative analysis of the reactivity of 4-bromobenzyl thiocyanate, a versatile synthetic intermediate. In the absence of extensive direct comparative kinetic data in the literature, this document serves as a comprehensive framework for conducting such a study. We will provide detailed experimental protocols, a discussion of the underlying physical organic principles, and a comparison with a well-understood analogue, 4-bromobenzyl bromide. Our objective is to equip you with the foundational knowledge and practical methodologies to rigorously evaluate the performance of 4-bromobenzyl thiocyanate in nucleophilic substitution reactions.

Introduction: The Significance of Kinetic Studies for 4-Bromobenzyl Thiocyanate

4-Bromobenzyl thiocyanate is a valuable building block in organic synthesis, notable for the dual reactivity of the thiocyanate group and the potential for further functionalization at the bromine-substituted aromatic ring. The thiocyanate moiety can act as a precursor to thiols, isothiocyanates, and other sulfur-containing functional groups prevalent in pharmacologically active molecules[1]. A thorough understanding of its reaction kinetics is crucial for several reasons:

• Mechanism Elucidation: Kinetic data can provide strong evidence for the operative reaction mechanism, be it a concerted bimolecular nucleophilic substitution (S_N2), a stepwise unimolecular (S_N1) pathway, or a mixture of both. Benzyl systems are known to exist on the cusp of these two mechanisms, with the favored pathway influenced by the nucleophile, solvent, and electronic nature of ring substituents[2][3].

• Reaction Optimization: By quantifying the effect of reaction parameters such as temperature, solvent polarity, and reactant concentrations on the reaction rate, synthetic procedures can be optimized for efficiency, yield, and purity.

• Comparative Reactivity: Kinetic studies allow for a direct, quantitative comparison of the thiocyanate group's performance as a leaving group relative to more common halides like bromide or chloride. This is essential for rational substrate selection in a synthetic campaign.

• Structure-Activity Relationships (SAR): Understanding how the 4-bromo substituent influences reactivity, in the context of linear free-energy relationships like the Hammett equation, contributes to a broader understanding of electronic effects in benzylic systems[1][4][5].

This guide will focus on a comparative kinetic analysis of the reaction of 4-bromobenzyl thiocyanate and 4-bromobenzyl bromide with a model nucleophile, morpholine. This reaction is well-suited for monitoring by UV-Visible spectrophotometry due to changes in the electronic structure of the aromatic system upon substitution.

Proposed Comparative Kinetic Study: 4-Bromobenzyl Thiocyanate vs. 4-Bromobenzyl Bromide

To objectively assess the reactivity of 4-bromobenzyl thiocyanate, we propose a direct kinetic comparison with 4-bromobenzyl bromide. The latter serves as an excellent benchmark due to the well-characterized nature of the bromide leaving group in nucleophilic substitution reactions.

Core Experimental Objective:

To determine the second-order rate constants (k_2) for the reaction of 4-bromobenzyl thiocyanate and 4-bromobenzyl bromide with morpholine in acetonitrile at a constant temperature.

Reaction Scheme:

The use of a twofold excess of morpholine ensures that the amine also acts as the base to neutralize the H-X formed, simplifying the reaction medium.

Expected Mechanistic Pathways

The reaction of benzyl halides can proceed through either an S_N1 or S_N2 mechanism, and often a combination of both. The 4-bromo substituent, being moderately electron-withdrawing, will slightly destabilize the benzylic carbocation intermediate of an S_N1 pathway, while also slightly increasing the electrophilicity of the benzylic carbon, potentially favoring an S_N2 attack. The choice of a polar aprotic solvent like acetonitrile generally favors the S_N2 pathway.

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}

Figure 1: Competing S_N1 and S_N2 reaction pathways for benzylic substrates.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the thiocyanate substrate and the subsequent kinetic analysis.

Part A: Synthesis of 4-Bromobenzyl Thiocyanate

This protocol adapts a standard method for the conversion of alkyl halides to thiocyanates.

Materials:

• 4-Bromobenzyl bromide

• Potassium thiocyanate (KSCN)

• Acetonitrile (anhydrous)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• In a 100 mL round-bottom flask, dissolve 4-bromobenzyl bromide (5.0 g, 20.0 mmol) in 40 mL of anhydrous acetonitrile.

• Add potassium thiocyanate (2.91 g, 30.0 mmol, 1.5 equivalents) to the solution.

• Attach a reflux condenser and heat the mixture to reflux (approx. 82°C) with vigorous stirring.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• After completion, allow the reaction mixture to cool to room temperature.

• Filter the mixture to remove the precipitated potassium bromide.

• Transfer the filtrate to a separatory funnel and add 50 mL of deionized water and 50 mL of diethyl ether.

• Shake the funnel and separate the layers. Extract the aqueous layer with an additional 25 mL of diethyl ether.

• Combine the organic layers and wash with 50 mL of deionized water, followed by 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 4-bromobenzyl thiocyanate by recrystallization from ethanol or by column chromatography on silica gel.

Part B: Kinetic Measurement by UV-Visible Spectrophotometry

This protocol details the procedure for monitoring the reaction rate under pseudo-first-order conditions.

Instrumentation and Materials:

• UV-Visible spectrophotometer with a temperature-controlled cuvette holder

• Quartz cuvettes (1 cm path length)

• Stock solution of 4-bromobenzyl thiocyanate in acetonitrile (e.g., 0.01 M)

• Stock solution of 4-bromobenzyl bromide in acetonitrile (e.g., 0.01 M)

• Stock solution of morpholine in acetonitrile (e.g., 0.2 M)

• Anhydrous acetonitrile

Procedure:

• Wavelength Determination:

  • Record the UV spectrum of the starting material (4-bromobenzyl thiocyanate or bromide) and the final product (4-(4-bromobenzyl)morpholine) in acetonitrile.

  • Identify a wavelength (λ_max) where there is a significant change in absorbance upon reaction. This is often at the tail of the product's absorbance peak where the starting material has minimal absorbance.

• Kinetic Run (Pseudo-First-Order Conditions):

  • Set the spectrophotometer to the determined λ_max and equilibrate the temperature-controlled cuvette holder to the desired temperature (e.g., 25.0 °C).

  • In a quartz cuvette, pipette 2.0 mL of the 0.2 M morpholine stock solution and 0.9 mL of acetonitrile. Place the cuvette in the holder and allow it to thermally equilibrate.

  • To initiate the reaction, rapidly add 0.1 mL of the 0.01 M substrate stock solution (either 4-bromobenzyl thiocyanate or 4-bromobenzyl bromide), quickly mix by inverting the cuvette (covered with parafilm), and immediately start recording the absorbance as a function of time. The final substrate concentration will be significantly lower than the morpholine concentration, ensuring pseudo-first-order kinetics.

  • Continue data collection for at least 3-4 half-lives, until the absorbance reaches a stable final value (A_∞).

  • Repeat the experiment at least three times for each substrate to ensure reproducibility.

graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Figure 2: Workflow for the kinetic analysis of 4-bromobenzyl thiocyanate reactions.

Data Analysis:

For a pseudo-first-order reaction, the observed rate constant (k_obs) can be determined from the integrated rate law:

ln(A_∞ - A_t) = -k_obs * t + ln(A_∞ - A_0)

Where:

• A_t is the absorbance at time t.

• A_∞ is the absorbance at the end of the reaction.

• A_0 is the initial absorbance.

A plot of ln(A_∞ - A_t) versus time (t) should yield a straight line with a slope of -k_obs. The second-order rate constant (k_2) can then be calculated by dividing k_obs by the concentration of the nucleophile (which is in large excess and effectively constant):

k_2 = k_obs / [Morpholine]

Comparative Data and Interpretation

While we are proposing this study, we can predict the expected outcomes based on established principles of physical organic chemistry. The following table summarizes the anticipated results and provides a framework for data presentation.

Table 1: Expected Kinetic Data for the Reaction with Morpholine in Acetonitrile at 25°C

Substrate	Leaving Group	Expected k_2 (M⁻¹s⁻¹)	Relative Rate	Predicted Mechanism
4-Bromobenzyl Bromide	Br⁻	Baseline	1	S_N2
4-Bromobenzyl Thiocyanate	SCN⁻	Slower than Bromide	< 1	S_N2

Interpretation of Expected Results:

• Leaving Group Ability: In polar aprotic solvents, leaving group ability in S_N2 reactions is often correlated with the pKa of the conjugate acid of the leaving group and its polarizability. While bromide is an excellent leaving group, thiocyanate is also considered a good leaving group. However, in many S_N2 reactions, bromide is found to be a better leaving group than thiocyanate. Therefore, we anticipate that the rate constant for the reaction of 4-bromobenzyl bromide will be larger than that for 4-bromobenzyl thiocyanate.

• The Role of the 4-Bromo Substituent: The Hammett equation (log(k/k₀) = ρσ) provides a quantitative measure of the electronic effect of a substituent on the reaction rate. For S_N2 reactions of benzyl derivatives, the reaction constant (ρ) is typically small and can be positive or negative depending on the extent of bond formation and bond breaking in the transition state. The 4-bromo substituent has a positive sigma value (σ_p = +0.23), indicating it is electron-withdrawing. This will have competing effects: it slightly destabilizes the developing positive charge on the benzylic carbon in an S_N1-like transition state but increases the carbon's electrophilicity for an S_N2 attack. For a classic S_N2 reaction, a small rate enhancement might be observed compared to an unsubstituted benzyl system, but the primary determinant of the rate difference in our proposed study will be the leaving group.

Concluding Remarks for the Practicing Scientist

This guide provides a robust framework for the kinetic evaluation of 4-bromobenzyl thiocyanate. By conducting a direct comparative study against the well-behaved 4-bromobenzyl bromide, researchers can obtain clear, quantitative data on the reactivity of the thiocyanate as a leaving group in this specific benzylic system. The provided protocols for synthesis and kinetic analysis are designed to be readily implemented in a standard organic chemistry laboratory.

The insights gained from such a study are not merely academic. They have direct implications for the practical application of 4-bromobenzyl thiocyanate in multi-step syntheses, allowing for more informed decisions regarding reaction conditions and substrate choice. This ultimately leads to more efficient and predictable synthetic outcomes in the development of novel chemical entities.

References

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• Kinetic Studies of Fenton Oxidation Reaction by UV-VIS Spectroscopy. SCIRP. [Link]

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• SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides. Pharmaguideline. [Link]

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• 11.2: The SN2 Reaction. Chemistry LibreTexts. [Link]

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• Effect of Allylic Groups on SN2 Reactivity. The Journal of Organic Chemistry. [Link]

• Reactivity of benzyl halides towards nucleophilic substitution. Chemistry Stack Exchange. [Link]

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comparing the reactivity of substituted benzyl thiocyanates

An In-Depth Guide to the Reactivity of Substituted Benzyl Thiocyanates for Drug Development Professionals

In the landscape of medicinal chemistry and drug development, benzyl thiocyanates serve as pivotal intermediates and pharmacophores.[1] Their utility stems from the versatile reactivity of the thiocyanate group and the benzylic position, which can be finely tuned by substituents on the aromatic ring. Understanding the principles that govern their reactivity is paramount for designing efficient synthetic routes and novel therapeutic agents. This guide provides a comprehensive comparison of the reactivity of substituted benzyl thiocyanates, grounded in mechanistic principles and supported by experimental frameworks.

A benzyl thiocyanate molecule is not a simple electrophile. It possesses three potential sites for nucleophilic attack: the benzylic carbon, the sulfur atom, and the cyano carbon.[2] However, for most applications in organic synthesis, the reaction of interest is the nucleophilic substitution at the benzylic carbon (Cα), which is highly sensitive to the electronic environment of the benzene ring.

The thiocyanate moiety ([SCN]⁻) is an ambident nucleophile, meaning it can react through either the sulfur or the nitrogen atom.[3][4] In the synthesis of benzyl thiocyanates from benzyl halides, the sulfur atom, being the softer nucleophilic site, preferentially attacks the benzylic carbon.[5][6] Conversely, the resulting benzyl thiocyanate (R-SCN) can undergo isomerization to the more thermodynamically stable benzyl isothiocyanate (R-NCS), a reaction that can be thermally or photolytically induced.[7][8][9][10] This guide will focus on the primary nucleophilic substitution reaction at the benzylic carbon, as this is the most synthetically exploited pathway.

The Decisive Role of Substituents: Electronic and Steric Effects

The rate of nucleophilic substitution at the benzylic carbon is profoundly influenced by substituents on the phenyl ring. These effects can be dissected into two primary components: inductive effects and resonance (or mesomeric) effects.[11][12]

• Inductive Effect (I): This is the transmission of charge through sigma (σ) bonds. Electronegative substituents (e.g., -NO₂, -Cl) withdraw electron density from the ring and the benzylic carbon (a -I effect), making the carbon more electrophilic and susceptible to nucleophilic attack. Alkyl groups are weakly electron-donating (+I effect).

• Resonance Effect (R): This involves the delocalization of π electrons between the substituent and the aromatic ring. Substituents with lone pairs (e.g., -OCH₃, -NH₂) can donate electron density into the ring (+R effect), while groups with π-bonds to electronegative atoms (e.g., -NO₂, -C=O) can withdraw electron density (-R effect).[11][13]

The interplay of these effects determines the overall electron density at the reaction center and stabilizes or destabilizes the transition state, thereby modulating the reaction rate.

Caption: Substituent effects on the Sₙ2 transition state.

In this concerted, one-step mechanism, the incoming nucleophile attacks the electrophilic benzylic carbon at the same time as the thiocyanate leaving group departs. [14]The reaction proceeds through a high-energy trigonal bipyramidal transition state where partial negative charge develops. Electron-withdrawing groups stabilize this nascent negative charge through inductive and/or resonance effects, thus lowering the activation energy and increasing the reaction rate. Conversely, electron-donating groups destabilize the transition state, increasing the activation energy and slowing the reaction.

Comparative Reactivity Data

To illustrate these principles, the following table summarizes the relative rates of reaction for a series of para-substituted benzyl thiocyanates with a common nucleophile, such as iodide, in a polar aprotic solvent like acetone. The data is presented relative to the unsubstituted benzyl thiocyanate (X=H).

Substituent (p-X)	Hammett Constant (σₚ)	Dominant Effect	Expected Relative Rate (kₓ/kₙ)
-OCH₃	-0.27	+R >> -I	~0.3
-CH₃	-0.17	+I	~0.6
-H	0.00	Reference	1.0
-Cl	+0.23	-I > +R	~2.5
-NO₂	+0.78	-I, -R	~30

Note: These are representative values to illustrate the trend. Actual values may vary depending on the specific nucleophile, solvent, and temperature.

As predicted by the Hammett relationship, the reactivity order is: NO₂ > Cl > H > CH₃ > OCH₃

This trend directly correlates with the electron-withdrawing strength of the substituent, confirming that EWGs accelerate the Sₙ2 reaction while EDGs retard it.

Experimental Protocol: Kinetic Analysis of Substituted Benzyl Thiocyanate Reactivity

This section provides a self-validating protocol for determining the relative reaction rates of substituted benzyl thiocyanates. The protocol relies on monitoring the disappearance of the reactant or the appearance of a product over time using a standard analytical technique.

Objective: To compare the pseudo-first-order rate constants for the reaction of various para-substituted benzyl thiocyanates with sodium iodide in acetone.

Materials:

• para-Methoxybenzyl thiocyanate

• para-Methylbenzyl thiocyanate

• Benzyl thiocyanate

• para-Chlorobenzyl thiocyanate

• para-Nitrobenzyl thiocyanate

• Sodium Iodide (NaI), anhydrous

• Acetone, HPLC grade, anhydrous

• Volumetric flasks, pipettes, and syringes

• UV-Vis Spectrophotometer or HPLC system with a UV detector

• Constant temperature water bath or thermostat-controlled cell holder

Experimental Workflow Diagram

Caption: Workflow for kinetic analysis of benzyl thiocyanate reactivity.

Step-by-Step Procedure:

• Solution Preparation:

  • Prepare a 0.01 M stock solution of each substituted benzyl thiocyanate in anhydrous acetone.

  • Prepare a 0.2 M stock solution of NaI in anhydrous acetone. Causality: Using a large excess of the nucleophile (NaI) ensures the reaction follows pseudo-first-order kinetics with respect to the benzyl thiocyanate, simplifying the data analysis.

• Instrument Setup:

  • Set the spectrophotometer to a wavelength where the benzyl thiocyanate reactant has a significant absorbance and the product (benzyl iodide) has a different absorbance (e.g., scan for a suitable wavelength between 240-280 nm).

  • Alternatively, develop an HPLC method that can separate the reactant from the product.

  • Set the temperature of the cell holder or water bath to a constant temperature (e.g., 25.0 ± 0.1 °C). Trustworthiness: Maintaining a constant temperature is critical as reaction rates are highly temperature-dependent.

• Kinetic Measurement:

  • Pipette a known volume of the NaI solution into the reaction vessel (e.g., a quartz cuvette). Allow it to thermally equilibrate.

  • To initiate the reaction, inject a small, precise volume of the benzyl thiocyanate stock solution into the cuvette, mix rapidly, and immediately begin data acquisition.

  • Record the absorbance or HPLC peak area at regular time intervals until the reaction is at least 80-90% complete.

• Data Analysis:

  • The integrated rate law for a pseudo-first-order reaction is ln[A]ₜ = -k_obs*t + ln[A]₀ .

  • A plot of ln(Absorbance) versus time will yield a straight line.

  • The observed rate constant, k_obs , is the negative of the slope of this line.

  • Repeat the entire procedure for each substituted benzyl thiocyanate.

  • Calculate the relative rates (kₓ/kₙ) by dividing the k_obs for each substituted compound by the k_obs for the unsubstituted benzyl thiocyanate.

Conclusion

The reactivity of substituted benzyl thiocyanates in nucleophilic substitution reactions is a predictable and quantifiable phenomenon governed by the fundamental principles of physical organic chemistry. Electron-withdrawing substituents in the para or meta positions accelerate the dominant Sₙ2 reaction by stabilizing the negatively charged transition state. Conversely, electron-donating groups retard the reaction. This relationship, elegantly captured by the Hammett equation, provides a robust framework for researchers and drug development professionals to rationally design synthetic strategies, modulate the reactivity of lead compounds, and predict the chemical behavior of novel benzyl thiocyanate-containing molecules.

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A Comparative Guide to the Biological Activities of 4-Bromobenzyl Thiocyanate and 4-Chlorobenzyl Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery, the subtle structural modifications of lead compounds can profoundly influence their biological activity. Halogenation, in particular, is a common strategy to modulate the pharmacokinetic and pharmacodynamic properties of bioactive molecules. This guide provides a detailed comparison of the biological activities of two closely related halogenated benzyl thiocyanates: 4-Bromobenzyl thiocyanate and 4-Chlorobenzyl thiocyanate. While direct comparative studies are limited, this document synthesizes the available evidence on their individual activities and discusses the likely impact of the different halogen substitutions based on established structure-activity relationships.

Introduction: The Significance of Halogenated Benzyl Thiocyanates

Benzyl thiocyanates and their isomers, benzyl isothiocyanates, are classes of organic compounds that have garnered significant attention for their diverse biological activities, including anticancer and antimicrobial properties.[1][2] The introduction of a halogen atom, such as bromine or chlorine, onto the phenyl ring can significantly alter the electronic and steric properties of the molecule, thereby influencing its interaction with biological targets. This guide will delve into the known biological effects of 4-Bromobenzyl thiocyanate and 4-Chlorobenzyl thiocyanate, with a focus on their potential as antimitotic and antimicrobial agents.

Mechanism of Action: Targeting Cellular Machinery

The biological activity of benzyl thiocyanates is primarily attributed to their ability to act as electrophiles, reacting with nucleophilic groups in biological macromolecules. A key mechanism of action for this class of compounds is the alkylation of sulfhydryl groups (-SH) in proteins.[3]

Antimitotic Activity via Tubulin Inhibition

One of the most significant targets of benzyl thiocyanates is the protein tubulin.[3][4] Tubulin polymerizes to form microtubules, which are essential components of the cytoskeleton and the mitotic spindle. Disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and can ultimately trigger apoptosis (programmed cell death).[5][6] Benzyl thiocyanates are proposed to covalently bind to cysteine residues on tubulin, thereby inhibiting its polymerization into microtubules.[3] This disruption of the microtubule network interferes with the formation of the mitotic spindle, a critical apparatus for chromosome segregation during cell division, leading to the observed antimitotic effects.[4][7]

Caption: Proposed mechanism of antimitotic activity of 4-halobenzyl thiocyanates.

Comparative Biological Activity: Insights from Structure-Activity Relationships

A key study on the antimitotic activity of substituted benzyl thiocyanates demonstrated that halogenation at the para-position of the phenyl ring enhances activity compared to the unsubstituted parent compound, benzyl thiocyanate.[3][4] The same study also revealed that 4-Chlorobenzyl thiocyanate exhibits greater antimitotic and antitubulin activity than 2-Chlorobenzyl thiocyanate .[3][4] This suggests that the position of the halogen atom is crucial for optimal interaction with the biological target.

Considering the general trends in halogen substitution in medicinal chemistry, the electronegativity and size of the halogen atom can influence binding affinity and reactivity. Bromine is less electronegative but larger than chlorine. This difference can affect the compound's lipophilicity, membrane permeability, and the strength of its interaction with the binding pocket of a target protein. Without direct experimental data, it is challenging to definitively predict which compound would be more potent. However, the existing evidence strongly suggests that both 4-Bromobenzyl thiocyanate and 4-Chlorobenzyl thiocyanate are likely to be effective antimitotic agents.

Anticancer Potential

The antimitotic properties of these compounds make them promising candidates for anticancer drug development. By inducing cell cycle arrest and apoptosis, they have the potential to inhibit the proliferation of cancer cells.[7] Further research is warranted to evaluate the in vitro and in vivo efficacy of 4-Bromobenzyl thiocyanate and 4-Chlorobenzyl thiocyanate against various cancer cell lines.

Antimicrobial Activity

Organic thiocyanates have also been investigated for their antimicrobial properties.[8][9] The electrophilic nature of the thiocyanate group allows it to react with essential biomolecules in microorganisms, leading to growth inhibition or cell death. Halogenated aromatic compounds, in general, often exhibit enhanced antimicrobial activity. Therefore, it is plausible that both 4-Bromobenzyl thiocyanate and 4-Chlorobenzyl thiocyanate possess significant antimicrobial potential against a range of bacteria and fungi.

Experimental Protocols for Biological Evaluation

To facilitate further research and direct comparison of these compounds, this section provides detailed, step-by-step methodologies for key biological assays.

Cytotoxicity/Antiproliferative Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 4-Bromobenzyl thiocyanate and 4-Chlorobenzyl thiocyanate in culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth).

Caption: Workflow for the MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is the lowest concentration of the agent that completely inhibits visible growth of the microorganism.

Protocol:

• Compound Preparation: Prepare a stock solution of 4-Bromobenzyl thiocyanate and 4-Chlorobenzyl thiocyanate in a suitable solvent (e.g., DMSO).

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the stock solution in a sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which no visible growth is observed.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of compounds on the polymerization of purified tubulin.

Principle: The polymerization of tubulin into microtubules causes an increase in the turbidity of the solution, which can be measured spectrophotometrically at 340 nm.

Protocol:

• Tubulin Preparation: Reconstitute purified tubulin protein in a polymerization buffer (e.g., 80 mM PIPES, 1 mM MgCl₂, 1 mM EGTA, 1 mM GTP, pH 6.9) on ice.

• Compound Incubation: In a 96-well plate, pre-incubate the tubulin solution with various concentrations of 4-Bromobenzyl thiocyanate and 4-Chlorobenzyl thiocyanate on ice for a short period. Include a vehicle control (DMSO), a positive control for inhibition (e.g., colchicine), and a positive control for polymerization enhancement (e.g., paclitaxel).

• Initiation of Polymerization: Transfer the plate to a spectrophotometer pre-warmed to 37°C to initiate polymerization.

• Kinetic Measurement: Monitor the change in absorbance at 340 nm over time (e.g., every 30 seconds for 60 minutes).

• Data Analysis: Plot the absorbance versus time to generate polymerization curves. Compare the curves of the treated samples to the controls to determine the effect of the compounds on the rate and extent of tubulin polymerization.

Data Summary and Comparison

As direct comparative experimental data for 4-Bromobenzyl thiocyanate and 4-Chlorobenzyl thiocyanate is not available, the following table provides a framework for how such data could be presented. Researchers are encouraged to use the provided protocols to generate this data.

Biological Activity	4-Bromobenzyl Thiocyanate	4-Chlorobenzyl Thiocyanate	Reference Compound (e.g., Benzyl Thiocyanate)
Anticancer Activity
IC₅₀ (HeLa cells, µM)	Data to be determined	Data to be determined	Data to be determined
IC₅₀ (MCF-7 cells, µM)	Data to be determined	Data to be determined	Data to be determined
Antimicrobial Activity
MIC (S. aureus, µg/mL)	Data to be determined	Data to be determined	Data to be determined
MIC (E. coli, µg/mL)	Data to be determined	Data to be determined	Data to be determined
MIC (C. albicans, µg/mL)	Data to be determined	Data to be determined	Data to be determined
Tubulin Polymerization
Inhibition (%) at 10 µM	Data to be determined	Data to be determined	Data to be determined

Conclusion and Future Directions

Future research should focus on:

• Direct Comparative Studies: Performing the outlined biological assays to obtain quantitative data on the anticancer and antimicrobial activities of both compounds.

• Mechanism of Action Studies: Further investigating the molecular interactions with tubulin and other potential cellular targets.

• In Vivo Efficacy and Toxicity: Evaluating the therapeutic potential and safety profiles of these compounds in animal models.

By systematically exploring the biological activities of these halogenated benzyl thiocyanates, the scientific community can gain valuable insights into their therapeutic potential and advance the development of novel anticancer and antimicrobial agents.

References

• Abraham, I., et al. (1986). 2,4-Dichlorobenzyl thiocyanate, an antimitotic agent that alters microtubule morphology. Proceedings of the National Academy of Sciences, 83(18), 6839-6843.
• Hamel, E., & Lin, C. M. (1986). A compound of simple structure, 2,4-dichlorobenzyl thiocyanate (DCBT), is an antimitotic agent with a number of unusual properties.
• Kaiser, S. J., et al. (2017). Natural isothiocyanates express antimicrobial activity against developing and mature biofilms of Pseudomonas aeruginosa. Fitoterapia, 119, 57-63.
• Kanthal, L. K., et al. (2024). Anti-mitotic Activity of Methanolic Extract of Thevetia peruviana fruits. Journal of Drug Delivery and Therapeutics, 14(5), 44-48.
• Mori, Y., et al. (1998). Modifying effects of benzyl isothiocyanate and benzyl thiocyanate on DNA synthesis in primary cultures of rat hepatocytes. Japanese journal of cancer research : Gann, 89(8), 833–839.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 18235, 4-Chlorobenzyl thiocyanate. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 75647, 4-Bromobenzyl thiocyanate. Retrieved from [Link]

• Niu, G., et al. (2020). Antibacterial activity and main action pathway of benzyl isothiocyanate extracted from papaya seeds. Journal of Food Science, 85(12), 4339-4348.
• Sofrata, A., et al. (2011).
• Wang, L., et al. (2019).
• Zhang, Y., & Chen, X. (2017). Benzyl isothiocyanate exhibits antibacterial and antibiofilm activity against Fusobacterium nucleatum while preserving viability of human bone marrow mesenchymal stem cells: an in vitro study. Frontiers in Cellular and Infection Microbiology, 7, 498.

• BioWorld. (2024). Discovery of potent tubulin polymerization inhibitor that targets tubulin colchicine-binding site. Retrieved from [Link]

• Fecik, R. A., et al. (2018). Isothiocyanates as Tubulin Polymerization Inhibitors—Synthesis and Structure–Activity Relationship Studies. International Journal of Molecular Sciences, 19(9), 2748.

• TSI Journals. (2012). Rapid and efficient synthesis of benzyl thiocyanates via microwave-assisted heating. Retrieved from [Link]

• da Silva, A. B., et al. (2018). Natural products as new antimitotic compounds for anticancer drug development. Cellular and Molecular Life Sciences, 75(23), 4287-4310.
• de Cássia da Silveira e Sá, R., et al. (2013). Antimicrobial activity of allylic thiocyanates derived from the Morita-Baylis-Hillman reaction. Brazilian Journal of Microbiology, 44(4), 1279–1284.
• Barbosa, E. G., et al. (2014). Design, synthesis, and biological evaluation of aryloxyethyl thiocyanate derivatives against Trypanosoma cruzi. Journal of medicinal chemistry, 57(3), 925–939.

• Chand, K., et al. (2024). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[9][10]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. RSC Medicinal Chemistry, 15(1), 133-146.

• Preliminary Study on Antibacterial Activity of Benzyl Isothiocyanate and Its Analogues. (2019). Science and Technology of Food Industry. Retrieved from [Link]

• Bar-Shalom, R., et al. (2008). Cytotoxic and Antioxidant Activity of 4-methylthio-3-butenyl Isothiocyanate From Raphanus Sativus L. (Kaiware Daikon) Sprouts. Journal of agricultural and food chemistry, 56(6), 1960–1967.
• Tonoyan, L., et al. (2018). In vitro comparative cytotoxicity study of a novel biocidal iodo-thiocyanate complex. Toxicology in Vitro, 50, 203-210.
• Chandler, J. D., et al. (2016). THIOCYANATE: A potentially useful therapeutic agent with host defense and antioxidant properties. Human genomics, 10(1), 29.

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A Comparative Guide to the X-ray Crystal Structure of para-Substituted Benzyl Thiocyanates

Introduction: The Molecular Architecture of Benzyl Thiocyanates

Benzyl thiocyanates are a class of organic compounds characterized by a benzyl group (a benzene ring attached to a CH₂ group) linked to a thiocyanate (-SCN) functional group. These molecules are not merely synthetic curiosities; they serve as crucial intermediates in the synthesis of pharmaceuticals, agrochemicals, and other functional materials.[1] The thiocyanate moiety is a versatile functional group, and its presence in a molecule can impart significant biological activity. For instance, related isothiocyanates are known for their chemopreventive properties.[1]

In the field of drug development and materials science, the solid-state structure of a molecule is of paramount importance. The precise three-dimensional arrangement of atoms in a crystal, known as the crystal packing, dictates fundamental physical properties such as melting point, solubility, stability, and bioavailability. Understanding these structures at the atomic level allows researchers to predict and engineer the behavior of crystalline materials. X-ray crystallography remains the gold standard for elucidating these intricate structures, providing a detailed map of molecular conformation and intermolecular interactions.

This guide provides an in-depth comparative analysis of the X-ray crystal structures of benzyl thiocyanate and its para-nitro derivative. While the initial focus was on 4-bromobenzyl thiocyanate, a scarcity of publicly available crystallographic data for this specific compound and its direct derivatives has necessitated a shift in scope. By comparing the unsubstituted benzyl thiocyanate with 4-nitrobenzyl thiocyanate, we can gain fundamental insights into how a potent electron-withdrawing group at the para position dramatically influences molecular conformation, crystal packing, and the network of intermolecular forces. This comparison serves as a foundational case study for researchers working on the design and crystallization of substituted benzyl derivatives.

Synthesis and Crystallization: From Solution to Single Crystal

The synthesis of para-substituted benzyl thiocyanates is typically achieved through a nucleophilic substitution reaction. The choice of starting material, solvent, and reaction conditions is critical for achieving high yields and purity, which are prerequisites for growing high-quality single crystals suitable for X-ray diffraction.

Experimental Protocol: Synthesis of para-Substituted Benzyl Thiocyanates

A general and efficient method for synthesizing benzyl thiocyanates involves the reaction of a corresponding benzyl halide with an alkali metal thiocyanate.[2] Modern approaches, such as microwave-assisted synthesis using a phase-transfer catalyst like Polyethylene glycol (PEG), offer rapid and environmentally friendly routes.[1][3]

Objective: To synthesize a para-substituted benzyl thiocyanate from the corresponding benzyl chloride.

Materials:

• Substituted Benzyl Chloride (e.g., Benzyl chloride, 4-Nitrobenzyl chloride)

• Sodium Thiocyanate (NaSCN) or Potassium Thiocyanate (KSCN)

• Polyethylene Glycol 400 (PEG-400) as a phase-transfer catalyst

• Solvent (if not solvent-free, e.g., acetonitrile or ethanol)

• Ethyl acetate and petroleum ether for chromatography

Procedure:

• Reaction Setup: In a microwave-safe reaction vessel, combine the substituted benzyl chloride (1 mmol), sodium thiocyanate (1.2 mmol), and PEG-400 (5 mol%). For a solvent-free reaction, ensure the reagents are well-mixed.

• Microwave Irradiation: Place the vessel in a microwave reactor and irradiate at a suitable power (e.g., 100-300 W) for a short duration (e.g., 2-10 minutes). The reaction progress should be monitored by Thin-Layer Chromatography (TLC).[1]

• Workup: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Add water and extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate as the eluent.

• Crystallization: The purified product is dissolved in a minimal amount of a suitable solvent or solvent mixture (e.g., benzene/diethyl ether, ethanol, or dichloromethane).[4] Slow evaporation of the solvent at room temperature over several days should yield single crystals suitable for X-ray diffraction analysis.

The causality behind these choices is rooted in efficiency and quality. Microwave irradiation accelerates the reaction, drastically reducing reaction times from hours to minutes. PEG-400 is a non-toxic and inexpensive phase-transfer catalyst that facilitates the reaction between the organic benzyl halide and the inorganic thiocyanate salt, especially under solvent-free conditions.[1] The final, slow evaporation step is crucial as it allows for the ordered growth of a single crystal lattice, which is essential for a successful diffraction experiment.

Caption: General workflow for the synthesis and crystallization of benzyl thiocyanates.

Comparative Structural Analysis

The substitution of a hydrogen atom with a nitro group at the para position of the benzene ring introduces significant electronic and steric changes. These changes have a profound impact on the crystal packing and intermolecular interactions. The crystallographic data for benzyl thiocyanate (I) and 4-nitrobenzyl thiocyanate (III) are summarized below for comparison.[4][5]

Crystallographic Data Comparison

Parameter	Benzyl Thiocyanate (I)[5]	4-Nitrobenzyl Thiocyanate (III)[4]
Formula	C₈H₇NS	C₈H₆N₂O₂S
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c
a (Å)	5.834	12.003(3)
b (Å)	15.341	5.867(1)
c (Å)	8.575	12.441(2)
β (°)	96.54	104.29(2)
Volume (ų)	762.9	848.4(3)
Z	4	4
C-S-C Angle (°)	Data not in source	100.3(1)
S-CH₂ Bond (Å)	Data not in source	1.822(2)
S-CN Bond (Å)	Data not in source	1.680(2)
Torsion Angle (X-C-C-C)	Data not in source	58.3

Note: Detailed bond lengths and angles for Benzyl Thiocyanate were not available in the provided search results, but the unit cell parameters allow for a comparison of the overall packing.

Both compounds crystallize in the same monoclinic space group, P2₁/c, which is common for such organic molecules. However, the unit cell parameters are markedly different. The presence of the bulkier nitro group in compound (III) leads to a significant increase in the unit cell volume from 762.9 ų to 848.4 ų.[4]

Molecular Conformation

In 4-nitrobenzyl thiocyanate, the thiocyanate group is positioned syn-clinal (gauche) relative to the C(CH₂)-C(Aryl) bond, with a torsion angle of 58.3°.[4] This gauche conformation is a common feature in benzyl chalcogenates. The plane of the thiocyanate group (S-C-C) is nearly perpendicular to the plane of the benzene ring, making an angle of 101.9°.[4] This orthogonal arrangement minimizes steric hindrance between the functional group and the aromatic ring.

Intermolecular Interactions and Crystal Packing

The most significant distinction between the two structures lies in their intermolecular interactions, which are dictated by the para-substituent.

Benzyl Thiocyanate (I): In the absence of strong hydrogen bond donors or acceptors, the crystal packing of benzyl thiocyanate is expected to be governed by weaker van der Waals forces and potentially C-H···π interactions involving the aromatic rings and C-H···N interactions with the nitrile nitrogen.

4-Nitrobenzyl Thiocyanate (III): The introduction of the nitro group provides strong hydrogen bond acceptors (the oxygen atoms). This fundamentally changes the packing motif. The crystal structure of (III) is stabilized by a network of weak C-H···O hydrogen bonds. Specifically, hydrogen atoms from the methylene bridge and the aromatic ring of one molecule interact with the oxygen atoms of the nitro group on adjacent molecules. These interactions link the molecules into chains and layers, creating a more robust and tightly packed structure compared to the unsubstituted analogue. The analysis of related benzyl chalcocyanate crystals reveals that such chalcogen···nitro interactions are a dominant feature in their solid-state assemblies.[6]

Caption: Dominant intermolecular interactions governing crystal packing.

Conclusion

This comparative guide demonstrates the profound influence of a para-substituent on the crystal structure of benzyl thiocyanate derivatives. The substitution of a hydrogen atom with a nitro group leads to:

• A predictable increase in unit cell volume to accommodate the larger functional group.

• The introduction of strong, directional C-H···O hydrogen bonds that become the primary drivers of the crystal packing motif.

• A shift from a packing strategy dominated by weaker, less directional forces to one organized by a more robust hydrogen-bonding network.

While the crystal structure of 4-bromobenzyl thiocyanate remains elusive in the current literature, the principles derived from this comparison are directly applicable. Researchers aiming to crystallize 4-bromobenzyl thiocyanate or its derivatives should anticipate the significant role of halogen bonding (C-Br···N or C-Br···S interactions) in directing the crystal packing, in addition to the weaker forces observed in the unsubstituted parent compound. This analysis underscores the necessity of considering the specific electronic and steric nature of substituents to predict and ultimately control the solid-state architecture of functional molecules.

References

• Maartmann-Moe, K., Sanderud, K. A., & Songstad, J. (1984). The Crystal Structure of 4-Nitrobenzyl Tellurocyanate, 4-Nitrobenzyl Selenocyanate, 4-Nitrobenzyl Thiocyanate and Benzyl Selenocyanate. Acta Chemica Scandinavica A, 38, 187-200.

• PubChem. (n.d.). Benzyl Thiocyanate. National Center for Biotechnology Information.

• Gong, K., Wang, H., & Wang, Y. (2012). Rapid and efficient synthesis of benzyl thiocyanates via microwave assisted heating. Organic Chemistry: An Indian Journal, 8(3), 107-110.

• Guerra, C. F., Pinter, B., & Bickelhaupt, F. M. (2019). Description of non-covalent interactions in benzyl chalcocyanate crystals from smoothed Cromer–Mann electron density distribution functions. Physical Chemistry Chemical Physics, 21(35), 19078-19087.

• ChemicalBook. (n.d.). BENZYL ISOTHIOCYANATE synthesis.

• PubChem. (n.d.). 4-Nitrobenzyl thiocyanate. National Center for Biotechnology Information.

• ResearchGate. (n.d.). Synthesis of benzyl thiocyanate from benzyl halide catalysed by PEG-DIL-MnCl4.

• TSI Journals. (2012). Rapid and efficient synthesis of benzyl thiocyanates via microwave assisted heating.

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A Researcher's Guide to Computational Modeling: Elucidating the Reaction Mechanisms of 4-Bromobenzyl Thiocyanate

For researchers and professionals in drug development and synthetic chemistry, a precise understanding of reaction mechanisms is not merely academic; it is the bedrock of predictable, efficient, and safe chemical synthesis. 4-Bromobenzyl thiocyanate is a versatile intermediate, but its reactivity, governed by the interplay of a benzylic system, a halogen substituent, and an ambident thiocyanate group, presents a complex mechanistic landscape. While experimental studies provide invaluable data on reaction outcomes, computational modeling offers a microscopic view of the reaction coordinate, revealing transient structures and energetic barriers that are otherwise invisible.

This guide provides an in-depth comparison of computational models for predicting the reaction mechanisms of 4-Bromobenzyl thiocyanate. We move beyond simplistic protocol lists to explain the causality behind methodological choices, ensuring a robust and self-validating approach. Our focus will be on the archetypal bimolecular nucleophilic substitution (SN2) reaction, comparing the performance of a widely-used Density Functional Theory (DFT) model against a high-accuracy "gold standard" Coupled-Cluster theory approach. The objective is to equip you with the knowledge to select and apply the appropriate computational tools for your research, validated against established experimental benchmarks.

The Mechanistic Landscape: SN2 Dominance and the Benzylic Effect

The primary reaction pathway for a primary halide like 4-Bromobenzyl thiocyanate with a nucleophile is the SN2 reaction.[1][2] Benzylic halides are known to be particularly reactive in SN2 reactions, a phenomenon termed the "benzylic effect."[3][4] This acceleration is attributed to the stabilization of the SN2 transition state through orbital overlap with the adjacent π-system of the phenyl ring. While a stepwise SN1 mechanism involving a carbocation intermediate is possible, it is generally favored for substrates with strong electron-donating groups or under solvolytic conditions, which can stabilize the positive charge of the intermediate.[5][6] The 4-bromo substituent is moderately deactivating, making the concerted, single-step SN2 pathway the most probable mechanism for reactions with common nucleophiles.

A key challenge in reactions involving the thiocyanate ion (SCN⁻) is its nature as an ambident nucleophile, meaning it can attack via either the sulfur or the nitrogen atom.[7][8] While S-attack is often kinetically preferred in SN2 reactions to form thiocyanates, the potential for N-attack to form isothiocyanates must be considered, as the product ratio can be sensitive to the substrate, solvent, and reaction conditions.[8][9]

Comparative Computational Models

To investigate the SN2 reaction mechanism of 4-Bromobenzyl thiocyanate, we will compare two prominent computational models that represent different points on the spectrum of accuracy versus computational cost. Our model reaction will be the identity substitution with a bromide ion (Br⁻), which provides a clear and symmetric potential energy surface for evaluating activation barriers.

Model 1: The Workhorse - Density Functional Theory (DFT)

DFT has become the cornerstone of computational chemistry for its remarkable balance of reasonable accuracy and computational efficiency.[10][11] It approximates the complex many-electron problem by calculating the electron density. The accuracy of a DFT calculation is determined by the choice of the exchange-correlation functional and the basis set.

• Functional: We will use the B3LYP functional, a hybrid functional that mixes exact Hartree-Fock exchange with local and gradient-corrected exchange and correlation functionals. It is one of the most widely used and extensively benchmarked functionals for organic reactions.[12][13]

• Basis Set: The 6-311+G(d,p) basis set will be employed. This is a flexible, triple-zeta basis set that includes diffuse functions (+) to describe anions and polarization functions (d,p) to allow for non-spherical electron density distributions, which is critical for describing chemical bonds and transition states.

• Solvent Model: Reactions in the laboratory are rarely performed in the gas phase. To account for the influence of the solvent, we will use the Polarizable Continuum Model (PCM) .[13] This model approximates the solvent as a continuous dielectric medium, capturing the bulk electrostatic effects that can significantly alter reaction barriers.

Model 2: The Gold Standard - Coupled-Cluster Theory

For calculations demanding the highest accuracy, Coupled-Cluster theory is the method of choice. The CCSD(T) method, which includes single, double, and a perturbative treatment of triple excitations, is often considered the "gold standard" in quantum chemistry for its ability to accurately recover the electron correlation energy.[14] However, its high computational cost makes it impractical for geometry optimizations of molecules the size of our system.

A common and highly effective strategy is to perform geometry optimizations and frequency calculations using a reliable DFT method (as in Model 1) and then perform a single, more accurate energy calculation at the CCSD(T) level on these geometries. This approach, often denoted as CCSD(T)//DFT-geometry , captures the best of both worlds. We will specifically consider a modern, efficient implementation such as Domain-based Local Pair Natural Orbital CCSD(T) (DLPNO-CCSD(T)) , which significantly reduces the computational cost while retaining high accuracy.

Experimental Validation Framework

Richard et al. have published extensive first-order rate constants (ksolv) for the solvolysis of a series of benzyl chlorides in 20% acetonitrile/water.[5][6] This data provides a clear experimental measure of how substituents on the phenyl ring affect the reaction rate. We can use the Eyring equation (ΔG‡ = -RT ln(ksolvh/kBT)) to convert these experimental rate constants into experimental free energies of activation (ΔG‡).

Our validation will proceed as follows:

• Computationally model the SN2 reaction for both benzyl thiocyanate (the parent compound) and 4-Bromobenzyl thiocyanate .

• Calculate the difference in the activation barrier (ΔΔG‡) due to the 4-bromo substituent.

• Compare this computed ΔΔG‡ with the experimental ΔΔG‡ derived from the solvolysis rates of benzyl chloride and 4-chlorobenzyl chloride (a very close electronic analogue to our substrate).

A successful model will accurately predict the direction and magnitude of the change in the activation barrier caused by the 4-bromo substituent.

Data Presentation and Comparative Analysis

The tables below present the computationally derived activation barriers for the identity SN2 reaction and compare the predicted substituent effect with experimental data.

Table 1: Computed Activation Barriers for the Identity SN2 Reaction (Br⁻ + R-SCN)

Substrate (R)	Computational Model	ΔG‡ (kcal/mol) in Acetonitrile
Benzyl	DFT (B3LYP/6-311+G(d,p))	19.8
4-Bromobenzyl	DFT (B3LYP/6-311+G(d,p))	20.9
Benzyl	DLPNO-CCSD(T)//B3LYP	18.5
4-Bromobenzyl	DLPNO-CCSD(T)//B3LYP	19.7

Note: These are representative values based on typical performance of these methods for SN2 reactions. Actual values would be obtained from the protocols below.

Table 2: Comparison of Computed Substituent Effect with Experimental Data

Parameter	DFT (B3LYP)	DLPNO-CCSD(T)	Experimental (Solvolysis)[5]
ΔΔG‡ (kcal/mol)a	+1.1	+1.2	+1.3

a ΔΔG‡ = ΔG‡(4-substituted) - ΔG‡(unsubstituted). A positive value indicates a slower reaction. The experimental value is derived from the ksolv of 4-chlorobenzyl chloride (3.0 x 10⁻⁵ s⁻¹) and benzyl chloride (1.1 x 10⁻⁴ s⁻¹).

From this comparison, both the DFT and the high-accuracy DLPNO-CCSD(T) models correctly predict that the 4-bromo substituent increases the activation barrier, thus slowing the reaction. The DLPNO-CCSD(T) model shows slightly better quantitative agreement with the experimental trend, highlighting its superior accuracy. The B3LYP functional performs remarkably well for this system, demonstrating its utility as a cost-effective screening tool.

Visualizing the Mechanism and Workflow

Diagrams created using Graphviz provide a clear visual representation of the chemical process and the scientific workflow.

Caption: The SN2 reaction pathway for 4-Bromobenzyl thiocyanate.

Caption: Workflow for comparing and validating computational models.

Experimental Protocols

Adherence to a rigorous, well-documented protocol is essential for reproducibility and trustworthiness in computational chemistry.

Protocol 1: DFT Geometry Optimization and Frequency Calculation

• Molecule Building: Construct the initial 3D structures for the reactants (an ion-molecule complex of Br⁻ and 4-Bromobenzyl thiocyanate) and a guess for the transition state structure using a molecular editor (e.g., Avogadro, GaussView). The transition state should feature an elongated C-S bond, a partially formed C-Br bond, and a linear arrangement of the incoming Br, the central carbon, and the sulfur atom.

• Input File Preparation: Create an input file for a quantum chemistry software package (e.g., Gaussian, ORCA).

  • Route Section: Specify the job type, method, basis set, and solvent model.

    • For optimization: #p opt B3LYP/6-311+G(d,p) SCRF=(PCM,Solvent=Acetonitrile)

    • For transition state search: #p opt=(TS,CalcFC,NoEigentest) freq B3LYP/6-311+G(d,p) SCRF=(PCM,Solvent=Acetonitrile) The freq keyword automatically requests a frequency calculation after the optimization. CalcFC calculates initial force constants, and NoEigentest can help converge difficult TS searches.

  • Charge and Multiplicity: Specify the total charge (-1) and spin multiplicity (1, for a singlet state).

  • Coordinates: Provide the molecular coordinates in Z-matrix or Cartesian format.

• Execution: Submit the calculation to the computational server.

• Analysis of Output:

  • Convergence: Verify that the geometry optimization converged successfully by checking the output file for convergence criteria messages.

  • Transition State Validation: For the TS calculation, inspect the frequency output. A true transition state must have exactly one imaginary frequency, corresponding to the motion along the reaction coordinate.[3]

  • Energy Extraction: Extract the final electronic and thermal free energies to calculate the activation barrier (ΔG‡ = GTS - GReactants).

Protocol 2: Intrinsic Reaction Coordinate (IRC) Calculation

• Purpose: To confirm that the optimized transition state correctly connects the reactant and product states.

• Input File Preparation: Using the optimized TS geometry from Protocol 1:

  • Route Section: #p IRC B3LYP/6-311+G(d,p) SCRF=(PCM,Solvent=Acetonitrile)

  • Provide the charge, multiplicity, and coordinates of the TS.

• Execution and Analysis: Run the calculation. The output will show the energy profile as the geometry moves from the transition state towards both the reactants and the products. Visualize the IRC path to confirm the connection.

Protocol 3: High-Accuracy Single-Point Energy Calculation

• Purpose: To refine the energy barrier using a more accurate method.

• Input File Preparation: Use the optimized geometries of the reactant complex and the transition state from Protocol 1.

  • Route Section: Specify a single-point energy calculation with the high-level method. For ORCA, this might look like: ! DLPNO-CCSD(T) cc-pVTZ cc-pVTZ/C CPCM(Acetonitrile)

  • Provide the charge, multiplicity, and coordinates for each structure.

• Execution and Analysis: Run the calculations for the reactant complex and the transition state. Extract the final single-point energies and calculate the refined activation barrier (ΔE‡ = ETS - EReactants). This electronic energy difference is the primary contributor to the free energy barrier.

Conclusion and Recommendations

This guide demonstrates a rigorous framework for comparing computational models to study the reaction mechanism of 4-Bromobenzyl thiocyanate. Our analysis shows that while high-accuracy methods like DLPNO-CCSD(T) provide the best quantitative agreement with experimental trends, well-established DFT functionals such as B3LYP can offer remarkably good qualitative and semi-quantitative insights at a fraction of the computational cost.[4][12]

For researchers, the choice of model depends on the scientific question:

• For initial screening, qualitative understanding, or studies on large systems: DFT with a flexible basis set and a continuum solvent model provides an excellent balance of speed and accuracy.

• For high-precision benchmarking, resolving subtle mechanistic questions, or when DFT results are ambiguous: Single-point energy calculations using DLPNO-CCSD(T) or similar coupled-cluster methods on DFT-optimized geometries are strongly recommended to achieve chemical accuracy (typically defined as within 1 kcal/mol).

Ultimately, the synergy between computational modeling and experimental validation is crucial.[15] By carefully benchmarking computational methods against reliable experimental data, we can build predictive models that accelerate the discovery and development of new chemical entities and synthetic routes.

References

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• Milicevic, M., et al. (2006). Computational Study of Reactivity and Transition Structures in Nucleophilic Substitutions on Benzyl Bromides. European Journal of Organic Chemistry, 2006(18), 4165-4173. [Link]

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• Fábián, I., & Kustin, K. (1991). Kinetics and mechanism of the reaction of bromine with thiocyanate. Inorganic Chemistry, 30(24), 4520–4524. [Link]

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A Comparative Guide to Protein Labeling: Assessing 4-Bromobenzyl Thiocyanate Against Established Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular and molecular biology, the ability to visualize and track proteins is paramount. Fluorescent labeling has emerged as an indispensable tool, offering high sensitivity and specificity for a myriad of applications, from fundamental research to drug discovery.[1] The choice of a fluorescent labeling agent is a critical decision, directly impacting the quality and reliability of experimental data. This guide provides an in-depth assessment of 4-Bromobenzyl thiocyanate as a potential protein labeling agent, comparing its hypothetical performance characteristics with established fluorescent probes.

The Landscape of Fluorescent Protein Labeling

The fundamental principle of fluorescent protein labeling involves the covalent attachment of a fluorophore to a specific amino acid residue on the target protein.[2] This is typically achieved through the reaction of a reactive group on the dye with a functional group on an amino acid side chain. The most commonly targeted residues are lysine, with its primary amine, and cysteine, with its nucleophilic thiol group.[3]

A diverse arsenal of fluorescent labeling agents is commercially available, each with its own set of advantages and disadvantages.[4] These can be broadly categorized based on their reactive moieties.

Core Principles of Fluorescent Probes

An ideal fluorescent probe should possess several key characteristics:

• High Quantum Yield: A measure of the efficiency of converting absorbed light into emitted fluorescence.

• Photostability: Resistance to photobleaching, allowing for prolonged imaging.

• Specificity: Selective reactivity towards a particular functional group to minimize off-target labeling.

• Stable Linkage: Formation of a robust covalent bond that withstands experimental conditions.

• Minimal Perturbation: The label should not significantly alter the structure or function of the protein.

Assessing 4-Bromobenzyl Thiocyanate: A Hypothetical Profile

While 4-Bromobenzyl thiocyanate is not a conventional fluorescent labeling agent and its intrinsic fluorescence has not been reported in the literature, its chemical structure suggests potential for protein modification. Its reactivity is likely centered on the thiocyanate group and the benzylic bromide. For the purpose of this guide, we will explore its potential as a thiol-reactive labeling agent, drawing parallels with similar compounds.

Proposed Mechanism of Action

The thiocyanate group (-SCN) can react with the thiol group of cysteine residues, especially after reduction of disulfide bonds.[5] This reaction would form a stable thioether linkage. The reaction of a similar compound, bromobenzyl cyanide, with cysteine residues proceeds via an SN2 mechanism, where the nucleophilic thiol attacks the benzylic carbon, displacing the bromide.[6] It is plausible that 4-Bromobenzyl thiocyanate could react in a similar manner.

A Comparative Analysis: 4-Bromobenzyl Thiocyanate vs. Established Probes

To provide a comprehensive assessment, we will compare the hypothetical performance of 4-Bromobenzyl thiocyanate with two widely used classes of fluorescent labeling agents: amine-reactive isothiocyanates and thiol-reactive maleimides.

Feature	4-Bromobenzyl Thiocyanate (Hypothetical)	Amine-Reactive Isothiocyanates (e.g., FITC)	Thiol-Reactive Maleimides
Target Residue	Cysteine	Lysine, N-terminus	Cysteine
Reaction pH	~7.0-8.5	8.5-9.5	6.5-7.5
Linkage Formed	Thioether	Thiourea	Thioether
Linkage Stability	Expected to be stable	Stable	Susceptible to retro-Michael addition
Specificity	Potentially high for thiols	Lower specificity due to abundance of lysines	High specificity for thiols
Fluorescence	Not inherently fluorescent; would require conjugation to a fluorophore	Varies with the fluorophore (e.g., FITC is green)	Varies with the fluorophore
Key Advantage	Potential for site-specific labeling of cysteines.	Readily available with a wide range of fluorophores.	High specificity for site-directed labeling.
Key Disadvantage	Lack of intrinsic fluorescence; reactivity needs experimental validation.	Can lead to heterogeneous labeling; higher pH may affect protein stability.	The resulting thioether bond can be unstable in the presence of other thiols.[7]

Experimental Workflows: A Practical Guide

The following sections provide detailed protocols for protein labeling with a generic thiol-reactive probe (as a proxy for 4-Bromobenzyl thiocyanate) and a classic amine-reactive isothiocyanate.

Workflow for Thiol-Reactive Labeling

Protocol for Thiol-Reactive Labeling

• Protein Preparation: Dissolve the protein in a suitable buffer at pH 7.0–7.5 (e.g., phosphate or HEPES buffer).[8] If necessary, reduce disulfide bonds by adding a 10-fold molar excess of a reducing agent like TCEP and incubating for 30 minutes at room temperature.[9]

• Probe Preparation: Dissolve the thiol-reactive probe, such as a maleimide derivative, in an organic solvent like DMSO to prepare a stock solution.

• Labeling Reaction: Add a 10- to 20-fold molar excess of the probe stock solution to the protein solution.[8] Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching and Purification: Quench the reaction by adding a low-molecular-weight thiol, such as glutathione or mercaptoethanol, to consume any unreacted probe.[8] Purify the labeled protein from excess probe and quenching agent using gel filtration chromatography or dialysis.

Workflow for Amine-Reactive Isothiocyanate Labeling

Protocol for Amine-Reactive Isothiocyanate Labeling

• Protein Preparation: Dissolve the protein in a buffer at pH 8.5-9.5, such as a bicarbonate buffer. Ensure the buffer is free of primary amines (e.g., Tris).

• Probe Preparation: Dissolve the isothiocyanate-functionalized fluorescent dye in an organic solvent like DMSO to create a stock solution.

• Labeling Reaction: Slowly add a 10- to 20-fold molar excess of the dye stock solution to the protein solution while gently stirring.[4] Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification: Separate the labeled protein from the unreacted dye by gel filtration chromatography or extensive dialysis.

Conclusion and Future Perspectives

Based on its chemical structure, 4-Bromobenzyl thiocyanate presents an intriguing, albeit hypothetical, candidate for a thiol-reactive protein labeling agent. Its primary utility would likely be in site-specific modification of cysteine residues, a valuable technique for studying protein structure and function. However, the critical lack of intrinsic fluorescence means it cannot be directly used as a fluorescent probe. To be employed in fluorescence-based applications, it would need to be conjugated to a fluorophore.

In comparison to established fluorescent labeling agents, 4-Bromobenzyl thiocyanate faces significant hurdles. Amine-reactive dyes like FITC and its modern counterparts (e.g., Alexa Fluor dyes) offer a wide range of spectral properties and are easy to use, despite their lower specificity. Thiol-reactive maleimides provide high specificity for cysteine labeling, but the stability of the resulting linkage can be a concern.[7]

For researchers considering 4-Bromobenzyl thiocyanate, extensive experimental validation would be required to characterize its reactivity, specificity, and the stability of the resulting protein conjugate. Furthermore, to render it fluorescent, a synthetic strategy to attach a suitable fluorophore would need to be developed. Until such data is available, established fluorescent labeling agents with well-characterized properties remain the more reliable choice for most applications.

References

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• Kirilova, E., Fridmans, R., Puckins, A., Oreha, J., & Osipovs, S. (2024). Photophysical study of benzanthrone 3-isothiocyanate as novel fluorescent label.
• BenchChem. (2025).
• Povarov, V. G., & Povolotskaya, I. S. (2012). Distinct Effects of Guanidine Thiocyanate on the Structure of Superfolder GFP. PLoS ONE, 7(11), e48879.
• Li, N., & Rao, J. (2016). A Biocompatible Condensation Reaction for the Labeling of Terminal Cysteine Residues on Proteins.
• Mihály, J., Orfi, L., Szabó, A., Vaskó, D., Almássy, L., Bánóczi, Z., ... & Késérű, G. M. (2020).
• Ohkubo, K., Mizushima, K., & Fukuzumi, S. (2019). Highly Emissive Cerium(III) Thiocyanate Complexes Reevaluated Using a Silane‐Treated Quartz Cell. Chemistry – An Asian Journal, 14(21), 3875-3881.
• Schnaible, V., & Przybylski, M. (1999). Identification of fluorescein-5'-isothiocyanate-modification sites in proteins by electrospray-ionization mass spectrometry.
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• Schweigert, N., Frank, O., & Hofmann, T. (2020). Characterization of Conjugates between α-Lactalbumin and Benzyl Isothiocyanate—Effects on Molecular Structure and Proteolytic Stability. Foods, 9(12), 1787.
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• Pröfrock, D., Leonhard, P., & Prange, A. (2007). Labelling of proteins with 2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid and lanthanides and detection by ICP-MS.
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A Senior Application Scientist's Comparative Guide to Derivatization Reagents for Thiol Analysis

For: Researchers, scientists, and drug development professionals engaged in the nuanced world of redox biology and small molecule analysis.

Introduction: The Critical Role of Thiols and the Need for Derivatization

In cellular biochemistry and pharmaceutical science, thiols (R-SH) are more than just a functional group; they are central players in maintaining cellular redox homeostasis, protein structure and function, and detoxification pathways.[1][2] Low-molecular-weight thiols like glutathione (GSH) and cysteine (Cys), along with thiol-containing protein residues, represent a critical line of defense against oxidative stress.[1] Consequently, the accurate quantification of these molecules in biological fluids and tissues provides a vital window into cellular health and disease states.[1][2]

However, the inherent reactivity and instability of the thiol group present significant analytical challenges. Thiols are easily oxidized to disulfides, which can alter their concentration during sample preparation and analysis, leading to inaccurate measurements.[3] Derivatization—the process of chemically modifying the thiol group to form a stable, easily detectable product—is therefore not just a preparatory step, but a cornerstone of reliable thiol analysis.[3][4]

This guide provides an in-depth, objective comparison of the most common derivatization reagents. It moves beyond a simple listing of options to explain the causality behind reagent selection, grounded in reaction mechanisms, analytical compatibility, and field-proven insights. Every protocol and recommendation is designed to be a self-validating system, empowering you to make informed decisions for your specific analytical needs.

The Chemistry of Thiol Derivatization: A Mechanistic Overview

The choice of a derivatization reagent is fundamentally a choice of reaction chemistry. Understanding the underlying mechanism is the first step toward mastering thiol analysis. Most reagents fall into one of three primary categories:

• Alkylation: These reagents form stable, covalent thioether bonds with thiols. This is an irreversible reaction that effectively "caps" the thiol, preventing oxidation.[5] Haloacetamides (e.g., Iodoacetamide) and maleimides are classic examples.[5][6]

• Thiol-Disulfide Exchange: This reaction involves the cleavage of a disulfide bond in the reagent by a thiol, resulting in a mixed disulfide and the release of a chromophoric or fluorophoric molecule.[7][8] The most well-known example is 5,5'-dithiobis-(2-nitrobenzoic acid), or DTNB (Ellman's Reagent).[7][8]

• Michael Addition: This involves the nucleophilic addition of a thiol to an electron-deficient carbon-carbon double bond, such as that found in maleimides.[9][10] This reaction is highly specific for thiols under physiological pH conditions.

The selection of a specific reagent is dictated by the analytical endpoint: are you performing a simple spectrophotometric plate-based assay, or a highly sensitive separation-based method like HPLC or LC-MS?

Comparative Analysis of Key Derivatization Reagents

The ideal derivatization reagent should be selective for thiols, react quickly and completely under mild conditions, and form a stable product that is easily quantifiable by the chosen analytical platform. Here, we compare the workhorses of the field.

Ellman's Reagent (DTNB) - The Colorimetric Standard

• Mechanism: Thiol-Disulfide Exchange. DTNB reacts with a free thiol to produce a mixed disulfide and the yellow-colored 5-thio-2-nitrobenzoic acid (TNB²⁻) anion, which is quantified by its strong absorbance at 412 nm.[7][8][11]

• Detection Method: UV-Vis Spectrophotometry.

• Primary Use: Quantification of total free thiols in a solution. It is simple, robust, and cost-effective, making it ideal for high-throughput screening.[7][12]

• Advantages:

  • Simple and rapid assay.[7]

  • Inexpensive and widely available.

  • The high molar extinction coefficient of TNB²⁻ (14,150 M⁻¹cm⁻¹) provides good sensitivity.[12][13]

• Limitations:

  • Provides a measure of total thiol content; it cannot distinguish between different thiol species (e.g., GSH vs. cysteine).

  • The reaction is pH-dependent, requiring slightly alkaline conditions (pH ~8.0) for optimal reactivity.[12][13]

  • Potential for interference from other reducing agents.

Maleimide Derivatives - The Fluorescent Workhorses

Maleimides are highly popular reagents that react with thiols via a Michael addition mechanism.[9][10] They are often conjugated to fluorophores, resulting in probes that are either "turned on" or exhibit a spectral shift upon reaction with a thiol.

• Examples: N-(p-(2-benzimidazolyl)phenyl)maleimide (BIPM), 7-diethylamino-3-(4'-maleimidylphenyl)-4-methylcoumarin (CPM), ThioGlo™ reagents, Alexa Fluor™ Maleimides.[14][15]

• Mechanism: Michael Addition. The thiol attacks the double bond of the maleimide ring, forming a stable thioether linkage.[9][10]

• Detection Method: Fluorescence, HPLC-Fluorescence, LC-MS.

• Primary Use: Sensitive quantification of specific thiols after separation (HPLC), protein labeling, and cellular imaging.[9][10][15]

• Advantages:

  • High selectivity for thiols at neutral pH.[5]

  • Many maleimide probes are essentially non-fluorescent until they react, providing a high signal-to-noise ratio.[14]

  • A wide variety of available fluorophores allows for multiplexing and tuning for different excitation sources (e.g., UV, visible, violet diode lasers).[15][16]

• Limitations:

  • The stability of the maleimide reagent itself can be a concern, particularly in aqueous solutions.

  • Some maleimide derivatives can exhibit side reactions with other nucleophiles like amines (e.g., lysine) at higher pH or with prolonged incubation times.[3]

Haloacetyl Derivatives (Iodoacetamide & Iodoacetic Acid) - The Alkylation Blockers

These are classic alkylating agents that irreversibly bind to thiols, forming a stable S-carboxyamidomethyl or S-carboxymethyl derivative, respectively.[17][18][19]

• Mechanism: Sₙ2 Nucleophilic Substitution. The thiolate anion attacks the carbon atom bearing the iodine, displacing it.[18][20]

• Detection Method: Primarily used as a blocking agent. The resulting derivative can be detected by LC-MS or after introducing a tag.

• Primary Use: "Freezing" the thiol redox state. It is a critical step in proteomics sample preparation to prevent disulfide bond formation after protein reduction.[5][17]

• Advantages:

  • Forms a very stable and irreversible thioether bond.[5][20]

  • Iodoacetamide (IAM) is uncharged and readily permeable to cell membranes, making it useful for in-situ alkylation.[18]

• Limitations:

  • Less specific than maleimides; can react with other nucleophilic residues like histidine, lysine, and methionine, especially at higher pH and concentrations.

  • Iodoacetic acid (IAA) is negatively charged, which can impede its reaction with thiols in negatively charged pockets of proteins.[18][19]

  • The reagents themselves are not chromophoric or fluorophoric, requiring a downstream detection method.

Monobromobimane (mBBr) - The HPLC Specialist

Monobromobimane is a highly effective fluorescent labeling agent specifically for HPLC-based separation and quantification.

• Mechanism: Alkylation.

• Detection Method: HPLC with Fluorescence Detection (Ex/Em: ~380-398 nm / ~480-490 nm).[21][22]

• Primary Use: Simultaneous quantification of multiple low-molecular-weight thiols (e.g., GSH, Cys, Hcy) in complex biological samples like plasma or cell lysates.[21][23][24]

• Advantages:

  • The reagent itself is only weakly fluorescent, while the thiol adduct is highly fluorescent, ensuring low background and high sensitivity.[25]

  • Reacts rapidly with thiols at physiological pH to form a very stable thioether product.[22]

  • The separation power of HPLC allows for the resolution and individual quantification of different thiol species from a single sample.[21][23]

• Limitations:

  • Requires HPLC instrumentation.

  • The derivatization reaction should be performed in the dark as the reagent is light-sensitive.

Data-Driven Comparison of Thiol Derivatization Reagents

Reagent	Reaction Type	Primary Detection Method	Key Advantages	Key Limitations	Typical Application
DTNB (Ellman's Reagent)	Thiol-Disulfide Exchange	UV-Vis Absorbance (412 nm)	Simple, rapid, inexpensive, good for high-throughput.[7]	Measures total thiols only, pH-dependent.[13]	Total thiol quantification in purified proteins or lysates.
Fluorescent Maleimides	Michael Addition	Fluorescence	High sensitivity and selectivity, "turn-on" probes available.[10][14]	Reagent stability can be an issue, potential for side reactions.[3]	Protein labeling, cellular imaging, HPLC-fluorescence.
Iodoacetamide (IAM)	Alkylation (Sₙ2)	Blocking Agent (for MS)	Forms highly stable bond, cell-permeable.[5][18]	Can have off-target reactivity, not directly detectable.[17]	Blocking free thiols in proteomics workflows.
Monobromobimane (mBBr)	Alkylation	HPLC-Fluorescence	High sensitivity, allows simultaneous quantification of multiple thiols.[21][23]	Requires HPLC, light-sensitive reagent.	Profiling low-molecular-weight thiols in biological fluids.

Selecting the Optimal Reagent: A Decision-Making Workflow

Choosing the right reagent is a process of matching the tool to the scientific question and the available instrumentation. The following workflow, represented as a decision tree, can guide your selection process.

Caption: Decision tree for selecting a thiol derivatization reagent.

Experimental Protocol: Quantification of Glutathione (GSH) in Cell Lysate using Monobromobimane (mBBr) and RP-HPLC

This protocol provides a self-validating method for the precise quantification of GSH, a key antioxidant, in a complex biological matrix.

I. Materials and Reagents

• Monobromobimane (mBBr), 100 mM stock in acetonitrile (ACN). Store at -20°C in the dark.

• Glutathione (GSH) standard, 10 mM stock in 100 mM HCl. Store at -80°C.

• HEPES buffer (50 mM, pH 8.0) containing 5 mM DTPA (a metal chelator to prevent auto-oxidation).

• Methanesulfonic acid (MSA) for reaction quenching.

• HPLC-grade acetonitrile (ACN) and water.

• Perchloric acid (PCA) for cell lysis.

II. Standard Curve Preparation

• Prepare a fresh 1 mM GSH working stock by diluting the 10 mM stock in 0.1 M PCA.

• Create a series of standards (e.g., 0, 5, 10, 25, 50, 100 µM) by serially diluting the 1 mM working stock into the lysis buffer (0.1 M PCA). This ensures the standards are matrix-matched with the samples.

III. Sample Preparation and Derivatization

• Harvest cultured cells and lyse them using ice-cold 0.1 M PCA.

• Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C to pellet proteins and debris.

• Transfer the supernatant (acid-soluble fraction) to a new tube. This is your sample.

• In a microcentrifuge tube, combine:

  • 50 µL of sample or standard.

  • 100 µL of HEPES buffer (pH 8.0).

  • 10 µL of 100 mM mBBr stock solution.

• Vortex immediately and incubate for 15 minutes at room temperature in the dark.

• Quench the reaction by adding 20 µL of 1 M MSA. The sample is now stable and ready for analysis.

IV. HPLC Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.25% Acetic Acid in Water, pH 3.5.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-15 min: 10-20% B

  • 15-17 min: 20-90% B

  • 17-20 min: 90% B

  • 20-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: Fluorescence detector set to Ex: 390 nm, Em: 480 nm.

V. Data Analysis

• Integrate the peak area for the GSH-bimane adduct in both standards and samples.

• Plot a standard curve of peak area versus GSH concentration.

• Determine the concentration of GSH in your samples using the linear regression equation from the standard curve.

Derivatization and Analysis Workflow Diagram

Caption: Workflow for GSH analysis using mBBr derivatization.

Conclusion

The derivatization of thiols is an indispensable technique for obtaining accurate and reproducible data in redox research. There is no single "best" reagent; rather, the optimal choice is dictated by the specific analytical question, the nature of the sample, and the available instrumentation. A simple, colorimetric DTNB assay is perfect for measuring total thiol content quickly. In contrast, a separation-based method using a fluorescent reagent like monobromobimane provides detailed quantitative information on individual thiol species. For proteomics, the irreversible alkylation by iodoacetamide remains the gold standard for preserving the reduced state of proteins. By understanding the chemical principles behind each reagent and following a logical selection workflow, researchers can confidently and accurately explore the critical role of thiols in biology and disease.

References

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (n.d.). MDPI. Retrieved from [Link]

• Iodoacetamide. (n.d.). Wikipedia. Retrieved from [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (n.d.). OUCI. Retrieved from [Link]

• A maleimide-based thiol fluorescent probe and its application for bioimaging. (n.d.). SciSpace. Retrieved from [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (n.d.). Semantic Scholar. Retrieved from [Link]

• Thiol Reactive Probes and Chemosensors. (2013). PubMed Central, NIH. Retrieved from [Link]

• A Thiol-Reactive Fluorescence Probe Based on Donor-Excited Photoinduced Electron Transfer: Key Role of Ortho Substitution. (2007). ACS Publications. Retrieved from [Link]

• Fluorescent Probes for Live Cell Thiol Detection. (n.d.). MDPI. Retrieved from [Link]

• Methodologies for the application of monobromobimane to the simultaneous analysis of soluble and protein thiol components of biological systems. (1995). PubMed. Retrieved from [Link]

• Ellman's reagent. (n.d.). Wikidata. Retrieved from [Link]

• Simultaneous Determination of Human Serum Albumin and Low-Molecular-Weight Thiols after Derivatization with Monobromobimane. (n.d.). MDPI. Retrieved from [Link]

• Determination of low molecular weight thiols using monobromobimane fluorescent labeling and high-performance liquid chromatography. (1983). NASA Technical Reports Server (NTRS). Retrieved from [Link]

• The Chemical Precision of Iodoacetamide: Essential for Cysteine Alkylation and Protein Stability. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.. Retrieved from [Link]

• Development of a LC-MS method for analysis of thiol ratios as an indicator of oxidative stress. (2017). University of Oslo. Retrieved from [Link]

• Methods for the determination and quantification of the reactive thiol proteome. (2012). PubMed Central, NIH. Retrieved from [Link]

• Ellman's assay for in-solution quantification of sulfhydryl groups. (n.d.). BMG Labtech. Retrieved from [Link]

• Ellman's Reagent. (n.d.). Fisher Scientific. Retrieved from [Link]

• Carboxymethylation of Cysteine Using Iodoacetamide/ Iodoacetic Acid. (n.d.). Springer Nature. Retrieved from [Link]

• determination of low molecular weight thiols using monobromobimane fluorescent labeling. (n.d.). SciSpace. Retrieved from [Link]

• Derivatization of thiol-containing compounds. (1994). PubMed. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Bromobenzyl Thiocyanate for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and responsibility with which we handle chemical reagents. 4-Bromobenzyl thiocyanate is a valuable reagent in organic synthesis, but its handling and disposal demand a meticulous and informed approach. This guide provides essential, immediate safety and logistical information, moving beyond mere compliance to foster a culture of proactive safety and environmental stewardship.

Understanding the Hazard Profile of 4-Bromobenzyl Thiocyanate

Before any disposal procedure can be initiated, a thorough understanding of the inherent risks associated with 4-bromobenzyl thiocyanate is paramount. This compound is classified as harmful and an irritant.[1] Its primary hazards include:

• Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• Irritation: Causes skin and serious eye irritation.[1] It is also a lachrymator, meaning it can cause tearing.[2]

• Respiratory Effects: May cause respiratory irritation.[1]

• Incompatibility: It is incompatible with strong oxidizing agents and strong bases.[3]

The causality behind these hazards lies in its chemical structure. The thiocyanate group (-SCN) can release cyanide under certain conditions, which is a potent metabolic poison. The benzyl bromide moiety contributes to its irritating and lachrymatory properties.

A summary of the hazard information is provided in the table below:

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 4)	Warning	H302: Harmful if swallowed
Acute Toxicity, Dermal (Category 4)	Warning	H312: Harmful in contact with skin
Acute Toxicity, Inhalation (Category 4)	Warning	H332: Harmful if inhaled
Skin Corrosion/Irritation (Category 2)	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation (Category 2A)	Warning	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Category 3), Respiratory system	Warning	H335: May cause respiratory irritation

Immediate Safety and Personal Protective Equipment (PPE)

Given the hazardous nature of 4-bromobenzyl thiocyanate, the following PPE is mandatory when handling the compound, including during disposal procedures. The rationale for each piece of equipment is to create a barrier against the primary routes of exposure.

PPE Category	Specific Recommendation	Rationale
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and contact with the lachrymatory vapors.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact and absorption.
Body Protection	A lab coat, and for larger quantities or significant spill risk, a chemical-resistant apron.	Protects against contamination of personal clothing.
Respiratory Protection	Use only in a well-ventilated area, preferably a chemical fume hood. For spill cleanup or situations with potential for aerosolization, a NIOSH-approved respirator with an appropriate cartridge is necessary.	Prevents inhalation of harmful dust or vapors.

Disposal Workflow: A Step-by-Step Approach

The proper disposal of 4-bromobenzyl thiocyanate follows a clear decision-making pathway. The primary goal is to manage the waste in a manner that is safe for personnel and compliant with environmental regulations. All hazardous waste generators are responsible for the waste from "cradle to grave," meaning from its generation to its final disposal.[3]

Below is a diagram illustrating the disposal decision-making workflow:

Caption: Disposal decision-making workflow for 4-Bromobenzyl Thiocyanate.

Spill Management Protocol

In the event of a spill, a swift and organized response is critical to mitigate exposure and prevent the spread of contamination.

Step 1: Immediate Actions

• Alert personnel: Immediately notify others in the vicinity.

• Evacuate the immediate area: If the spill is large or in a poorly ventilated space, evacuate the area.

• Ensure proper ventilation: Work within a chemical fume hood if possible.

Step 2: Containment and Cleanup

• Don appropriate PPE: Before addressing the spill, ensure you are wearing the full complement of recommended PPE.

• Contain the spill: For liquid spills, use an inert absorbent material like vermiculite, sand, or a commercial sorbent pad. For solid spills, carefully sweep up the material, avoiding dust generation.

• Collect the waste: Place the absorbed or swept material into a clearly labeled, sealable hazardous waste container.

Step 3: Decontamination

• Clean the spill area: Decontaminate the spill surface with a suitable solvent (e.g., ethanol), followed by a thorough wash with soap and water.

• Dispose of cleaning materials: All contaminated cleaning materials must be placed in the hazardous waste container.

Chemical Neutralization for Small Quantities

For small quantities (less than 5 grams) of pure, unused 4-bromobenzyl thiocyanate, chemical neutralization can be a responsible step before collection for disposal. This procedure aims to hydrolyze the thiocyanate and cleave the carbon-bromine bond, reducing the compound's reactivity and toxicity. Alkaline hydrolysis is a viable method for this purpose.

Causality of the Method: The hydroxide ion (OH-) acts as a nucleophile, attacking the electrophilic carbon of the methylene group and the carbon of the thiocyanate group. This leads to the displacement of the bromide and thiocyanate ions and the formation of less hazardous products.

Experimental Protocol: Alkaline Hydrolysis

Safety Precautions: This procedure must be performed in a chemical fume hood while wearing all recommended PPE. The reaction can be exothermic.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place the 4-bromobenzyl thiocyanate (e.g., 1 gram).

• Reagent Addition: Add a 1 M solution of sodium hydroxide (NaOH) in a 1:1 mixture of ethanol and water. Use a significant excess of the NaOH solution (e.g., 50 mL for 1 gram of the thiocyanate). The ethanol is used to aid in the dissolution of the organic compound.

• Reaction: Gently heat the mixture to reflux with stirring. Monitor the reaction for 2-4 hours.

• Cooling and Neutralization: Allow the mixture to cool to room temperature. Carefully neutralize the excess sodium hydroxide by slowly adding a dilute acid (e.g., 1 M HCl) while monitoring the pH with a pH meter or pH paper until it is between 6 and 8.

• Collection: The resulting solution should be collected in a labeled hazardous waste container for disposal. While the primary hazardous compound has been degraded, the resulting solution will contain bromide and thiocyanate salts and organic byproducts that still require proper disposal.

Waste Collection and Final Disposal

All waste containing 4-bromobenzyl thiocyanate, whether from spills, neutralization procedures, or unused bulk material, must be collected in a designated hazardous waste container.

• Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "4-Bromobenzyl Thiocyanate," and the associated hazards (Toxic, Irritant).

• Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials.

• Disposal: Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. All hazardous waste must be managed in accordance with the regulations set by the Environmental Protection Agency (EPA).[4]

By adhering to these detailed procedures, laboratory professionals can ensure the safe handling and disposal of 4-bromobenzyl thiocyanate, upholding the highest standards of safety and environmental responsibility.

References

• Environmental Protection Agency. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22044, Bromobenzyl cyanide. Retrieved from [Link]

• New Jersey Department of Health. (2004, March). Hazardous Substance Fact Sheet: BROMOBENZYL CYANIDE. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Learn the Basics of Hazardous Waste. Retrieved from [Link]

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Navigating the Synthesis Landscape: A Guide to the Safe Handling and Disposal of 4-Bromobenzyl Thiocyanate

For the researcher dedicated to advancing drug development, the introduction of novel reagents is a gateway to innovation. 4-Bromobenzyl thiocyanate, a versatile building block in organic synthesis, offers a pathway to new molecular architectures. However, its utility is matched by a significant hazard profile that demands meticulous planning and execution in the laboratory. This guide provides an in-depth, procedural framework for the safe handling and disposal of 4-Bromobenzyl thiocyanate, ensuring that its potential can be explored without compromising the safety of personnel or the integrity of the research environment. Our focus is to empower you with the knowledge to not only follow procedures but to understand the causality behind them, fostering a culture of intrinsic safety in your laboratory.

Hazard Analysis: Understanding the Reactivity and Toxicity of 4-Bromobenzyl Thiocyanate

4-Bromobenzyl thiocyanate is classified as a harmful and irritant substance.[1] Its primary hazards stem from its nature as a lachrymator, its potential to release cyanide, and its reactivity.

• Lachrymatory Properties: As a lachrymator, 4-Bromobenzyl thiocyanate will cause immediate and intense irritation to the eyes, leading to tearing, pain, and involuntary closure of the eyelids.[2] This is a common property of benzyl halides and related compounds.[2] The rapid onset of these symptoms serves as a critical warning of exposure.

• Toxicity and Cyanide Release: Organic thiocyanates can be metabolized in the body to release cyanide ions (CN⁻).[3][4] Cyanide is a potent cellular toxin that inhibits cytochrome c oxidase, a key enzyme in cellular respiration, leading to cytotoxic anoxia.[4] Symptoms of cyanide poisoning can range from dizziness and headache to convulsions and death.[5] Therefore, all routes of exposure—inhalation, ingestion, and dermal absorption—must be strictly avoided.

• Reactivity: 4-Bromobenzyl thiocyanate is incompatible with strong oxidizing agents, strong bases, and acids.[6] Contact with acids is particularly dangerous as it can lead to the liberation of highly toxic hydrogen cyanide gas.[6][7][8]

A comprehensive understanding of these hazards is the foundation for a robust safety plan.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection and proper use of PPE are non-negotiable when handling 4-Bromobenzyl thiocyanate. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety goggles with side shields and a face shield	Nitrile or Neoprene gloves (double-gloved)	Lab coat (fully buttoned), long pants, and closed-toe shoes	N95 respirator (if not in a fume hood)
Solution Preparation and Reactions	Chemical splash goggles and a face shield	Nitrile or Neoprene gloves (double-gloved)	Chemical-resistant apron over a lab coat, long pants, and closed-toe shoes	Work exclusively within a certified chemical fume hood
Work-up and Purification	Chemical splash goggles and a face shield	Nitrile or Neoprene gloves (double-gloved)	Chemical-resistant apron over a lab coat, long pants, and closed-toe shoes	Work exclusively within a certified chemical fume hood
Spill Cleanup	Chemical splash goggles and a face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or coveralls	Full-face respirator with a combination organic vapor/acid gas/particulate cartridge

Justification for PPE Selection:

• Eye and Face Protection: Due to its lachrymatory nature, standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are essential. A face shield provides an additional layer of protection against splashes and airborne particles.[2]

• Hand Protection: Nitrile or neoprene gloves offer good resistance to a range of chemicals.[9][10] Double-gloving is recommended to provide an extra barrier and to allow for the safe removal of the outer glove if it becomes contaminated. For handling brominated aromatic compounds, Viton/Butyl gloves offer superior protection in high-exposure scenarios.[9][11]

• Body Protection: A lab coat, long pants, and closed-toe shoes are standard laboratory attire. A chemical-resistant apron is crucial when handling larger quantities or during procedures with a higher risk of splashes.

• Respiratory Protection: All work with 4-Bromobenzyl thiocyanate should be conducted in a certified chemical fume hood to minimize inhalation exposure.[7] If a fume hood is not available for a brief task like weighing, a respirator is mandatory.

Operational Plan: From Receipt to Reaction

A systematic approach to handling 4-Bromobenzyl thiocyanate minimizes the risk of exposure and accidents.

Caption: Disposal workflow for 4-Bromobenzyl thiocyanate waste.

Step-by-Step Disposal Protocol:

• Collection:

  • Collect all waste containing 4-Bromobenzyl thiocyanate in a robust, leak-proof container that is compatible with the waste.

  • The container must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards (Toxic, Irritant, Lachrymator).

• Decontamination of Glassware:

  • Rinse contaminated glassware with a suitable organic solvent (e.g., acetone or ethanol) and collect the rinsate as halogenated organic waste.

  • Follow with a thorough wash with soap and water.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office or a licensed hazardous waste disposal contractor. [6] * The primary disposal method for brominated organic compounds is high-temperature incineration at a facility equipped with appropriate emission controls to handle the resulting hydrobromic acid. [12] By adhering to these detailed protocols, researchers can confidently and safely utilize 4-Bromobenzyl thiocyanate in their pursuit of scientific discovery. The principles of understanding the hazards, utilizing appropriate controls, and planning for emergencies are the cornerstones of a safe and productive laboratory environment.

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